7-Bromo-1-methyl-5-nitro-1H-indazole

• CAS: 952183-39-0

Core Science & Biosynthesis

7-Bromo-1-methyl-5-nitro-1H-indazole chemical properties and structure

An In-depth Technical Guide to 7-Bromo-1-methyl-5-nitro-1H-indazole: Properties, Synthesis, and Applications in Modern Drug Discovery

This guide provides a comprehensive technical overview of 7-Bromo-1-methyl-5-nitro-1H-indazole, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. We will delve into its core chemical properties, propose a robust synthetic pathway with detailed protocols, analyze its reactivity, and explore its potential as a versatile building block for novel therapeutic agents. The insights provided herein are grounded in established chemical principles and data from analogous structures, designed to empower researchers in their experimental endeavors.

Core Physicochemical Properties and Structural Analysis

7-Bromo-1-methyl-5-nitro-1H-indazole is a substituted indazole, a class of aromatic heterocyclic compounds that are considered "privileged structures" in medicinal chemistry due to their prevalence in biologically active molecules.[1][2] The unique combination of a bromine atom, a nitro group, and an N-methylated indazole core endows this molecule with specific properties and a rich potential for chemical diversification.

Chemical Identity and Computed Properties

Property	Value	Source
IUPAC Name	7-bromo-1-methyl-5-nitro-1H-indazole	[3][4]
CAS Number	952183-39-0	[3]
Molecular Formula	C₈H₆BrN₃O₂	[3][5]
Molecular Weight	256.06 g/mol	[3]
Canonical SMILES	CN1C2=C(C=C(C=C2Br)[O-])C=N1	[3]
InChIKey	RHSIGKSUVLBLOF-UHFFFAOYSA-N	[3][4]
XLogP3 (Lipophilicity)	2.5	[3]
Topological Polar Surface Area	63.6 Ų	[3]
Hydrogen Bond Acceptors	3	[3]
Hydrogen Bond Donors	0	[3]

Structural Elucidation

The structure of 7-Bromo-1-methyl-5-nitro-1H-indazole is defined by a bicyclic system where a benzene ring is fused to a pyrazole ring. The key features are:

• N1-Methylation: The indazole nitrogen at position 1 is methylated. This is a critical feature as it resolves the tautomerism often seen in N-unsubstituted indazoles, locking the structure into the 1H-indazole form.[1] This provides a single, well-defined isomer for subsequent reactions, simplifying product profiles and characterization.

• Substitution Pattern: The benzene ring is substituted at position 5 with a nitro group and at position 7 with a bromine atom. This specific arrangement of electron-withdrawing groups (nitro) and a synthetically versatile handle (bromo) dictates the molecule's electronic properties and reactivity.

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating in-process checks and purification steps to ensure the integrity of intermediates and the final product.

Step 1: Synthesis of 7-Bromo-5-nitro-1H-indazole

• Causality: This step introduces the nitro group via electrophilic aromatic substitution. Concentrated sulfuric acid is used to protonate nitric acid, generating the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent. The reaction is performed at low temperature to control the exothermicity and minimize the formation of byproducts.

• Procedure:

  • To a stirred solution of concentrated sulfuric acid (50 mL) in a three-necked flask cooled to 0°C in an ice-salt bath, add 7-Bromo-1H-indazole (5.0 g, 25.4 mmol) portion-wise, ensuring the temperature does not exceed 10°C.

  • Once the solid has completely dissolved, add a pre-cooled mixture of concentrated sulfuric acid (15 mL) and fuming nitric acid (2.5 mL) dropwise over 30 minutes, maintaining the internal temperature below 5°C.

  • After the addition is complete, allow the reaction mixture to stir at 0-5°C for 1 hour, then let it warm to room temperature and stir for an additional 2 hours.

  • In-Process Control: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes. The product spot should be significantly more polar than the starting material.

  • Carefully pour the reaction mixture onto crushed ice (300 g) with vigorous stirring.

  • A yellow precipitate will form. Collect the solid by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral (pH ~7).

  • Dry the solid under vacuum to yield 7-Bromo-5-nitro-1H-indazole. The product can be used in the next step without further purification or can be recrystallized from ethanol for higher purity.

Step 2: Synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole

• Causality: This is a classic Williamson ether synthesis-type reaction applied to an N-H bond. Sodium hydride (NaH), a strong, non-nucleophilic base, is used to deprotonate the indazole N-H, forming the corresponding sodium salt. This highly nucleophilic anion then reacts with methyl iodide (an excellent electrophile) in an Sₙ2 reaction to form the N-methyl bond. DMF is an ideal polar aprotic solvent for this transformation.

• Procedure:

  • In a flame-dried, argon-purged flask, suspend sodium hydride (60% dispersion in mineral oil, 1.2 g, 30.0 mmol) in anhydrous N,N-Dimethylformamide (DMF) (60 mL).

  • Cool the suspension to 0°C and add a solution of 7-Bromo-5-nitro-1H-indazole (6.1 g, 25.2 mmol) in anhydrous DMF (40 mL) dropwise.

  • Stir the mixture at 0°C for 30 minutes after the addition is complete. Hydrogen gas evolution should be observed.

  • Add methyl iodide (2.0 mL, 32.1 mmol) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 3-4 hours.

  • In-Process Control: Monitor the reaction by TLC (1:2 Ethyl Acetate:Hexanes). The product will be less polar than the starting material.

  • Quench the reaction by carefully adding saturated aqueous ammonium chloride solution (50 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude solid by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure 7-Bromo-1-methyl-5-nitro-1H-indazole.

Reactivity Profile and Synthetic Utility

The title compound is a powerful intermediate precisely because its functional groups offer orthogonal reactivity, allowing for selective chemical modifications.

• The Bromo Group (C7): This is the primary handle for building molecular complexity. It is ideally positioned for participation in a wide array of palladium-catalyzed cross-coupling reactions, such as:

  • Suzuki Coupling: To form C-C bonds with aryl or vinyl boronic acids.

  • Buchwald-Hartwig Amination: To form C-N bonds with various amines.

  • Sonogashira Coupling: To form C-C triple bonds with terminal alkynes.

  • Heck Coupling: To form C-C bonds with alkenes. This versatility allows for the systematic exploration of the chemical space around the indazole core, a key strategy in structure-activity relationship (SAR) studies.

• The Nitro Group (C5): The nitro group serves two main purposes:

  • Electronic Modification: As a potent electron-withdrawing group, it modulates the electronic properties of the indazole ring system, which can be crucial for tuning binding affinities to biological targets.

  • Synthetic Handle: The nitro group can be readily reduced to an amino group (-NH₂) using standard conditions (e.g., SnCl₂, H₂/Pd-C, or sodium dithionite). This resulting aniline-type amine is a critical functional group for further derivatization, such as forming amides, sulfonamides, or ureas, which are common pharmacophores.

Caption: Key synthetic transformations of the title compound.

Potential Applications in Drug Discovery

While 7-Bromo-1-methyl-5-nitro-1H-indazole may not be an end-drug itself, it is a high-value starting material for constructing libraries of potential drug candidates. The indazole scaffold is a cornerstone in the development of therapies for various diseases.

• Kinase Inhibitors: Many FDA-approved kinase inhibitors feature a substituted indazole core. The ability to diversify at both the C7 and C5 positions (after reduction) allows for the synthesis of compounds that can be optimized to fit into the ATP-binding pocket of specific kinases, making this a promising scaffold for oncology research. [1]* Nitric Oxide Synthase (NOS) Inhibitors: Certain 7-substituted nitroindazoles are known to have inhibitory properties against NOS isoforms. [6]This suggests that derivatives of the title compound could be explored for conditions where modulation of nitric oxide production is beneficial, such as in neurodegenerative diseases or inflammation.

• Antiviral Agents: The importance of halogenated indazoles is underscored by their use as intermediates in complex antiviral drugs. For instance, a related compound, 7-bromo-4-chloro-1H-indazol-3-amine, is a key intermediate for Lenacapavir, a potent inhibitor of the HIV-1 capsid. [7]This highlights the value of the 7-bromoindazole motif in creating sophisticated molecular architectures for antiviral therapies.

• CNS and Metabolic Diseases: Related indazoles have been investigated as protein kinase activators for type 2 diabetes and for other central nervous system targets. [8]The scaffold's ability to be readily modified makes it suitable for developing agents that can cross the blood-brain barrier or target metabolic enzymes.

References

• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Pi Chemicals. (n.d.). 7-bromo-1-methyl-1H-indazole. Retrieved from [Link]

• PubChemLite. (n.d.). 7-bromo-5-nitro-1h-indazole. Retrieved from [Link]

• Chemdad. (n.d.). 7-BROMO-1-METHYL-1H-INDAZOLE. Retrieved from [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Retrieved from [Link]

• Asad, N., et al. (2024). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. Retrieved from [Link]

• ACS Publications. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Retrieved from [Link]

• Glycogen Bioscience. (n.d.). 5-bromo-7-nitro-1H-indazole. Retrieved from [Link]

• Tariq, M., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules. Retrieved from [Link]

• MDPI. (2021). 7-((5-Bromo-1H-indol-3-yl)(4-methoxyphenyl)methyl)-1,3,5-triaza-7-phosphaadamantan-7-ium Tetrafluoroborate. Molbank. Retrieved from [Link]

• Taylor & Francis. (n.d.). Indazole – Knowledge and References. Retrieved from [Link]

• Google Patents. (2021). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. 7-Bromo-1-methyl-5-nitro-1H-indazole [chemicalbook.com]
• 6. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. 7-BROMO-1-METHYL-1H-INDAZOLE Five Chongqing Chemdad Co. ，Ltd [chemdad.com]

7-Bromo-1-methyl-5-nitro-1H-indazole CAS number and molecular formula

For Researchers, Scientists, and Drug Development Professionals

Foreword

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities.[1][2] The strategic placement of various substituents on the indazole ring allows for the fine-tuning of their pharmacological profiles, leading to the development of potent and selective therapeutic agents. This technical guide focuses on a specific, yet potentially significant, derivative: 7-Bromo-1-methyl-5-nitro-1H-indazole . While this particular compound is not extensively documented in publicly accessible literature, this guide will synthesize available information on its fundamental properties, propose a logical synthetic pathway based on established chemical principles for analogous structures, and explore its potential applications in drug discovery by examining related compounds.

Core Molecular Attributes

7-Bromo-1-methyl-5-nitro-1H-indazole is a substituted indazole with the chemical identifier CAS Number: 952183-39-0 .[3] Its molecular structure consists of a bromo substituent at the 7-position, a methyl group at the 1-position of the indazole ring, and a nitro group at the 5-position.

Physicochemical Properties

A summary of the key physicochemical properties of 7-Bromo-1-methyl-5-nitro-1H-indazole is presented in the table below. These values are primarily computed estimates from reliable chemical databases and serve as a valuable starting point for experimental design and computational modeling.

Property	Value	Source
Molecular Formula	C₈H₆BrN₃O₂	PubChem[3]
Molecular Weight	256.06 g/mol	PubChem[3]
CAS Number	952183-39-0	PubChem[3]
IUPAC Name	7-bromo-1-methyl-5-nitro-1H-indazole	PubChem[3]
Computed XLogP3	2.5	PubChem[3]
Hydrogen Bond Donor Count	0	PubChem[3]
Hydrogen Bond Acceptor Count	4	PubChem[3]
Rotatable Bond Count	0	PubChem[3]

Synthesis and Purification: A Proposed Methodology

Proposed Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis and purification of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Caption: Proposed workflow for the synthesis and characterization of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a hypothetical adaptation based on general procedures for indazole synthesis and should be optimized and validated in a laboratory setting.[4][5]

Step 1: Diazotization of a Substituted Aniline

• A suitable starting material, such as 2-bromo-4-nitroaniline, would be dissolved in an appropriate acidic medium (e.g., a mixture of acetic acid and propionic acid).

• The solution is cooled to 0-5 °C in an ice bath.

• A solution of sodium nitrite (NaNO₂) in water is added dropwise while maintaining the low temperature to form the diazonium salt.

Step 2: Reductive Cyclization to form the Indazole Core

• The diazonium salt solution is then treated with a reducing agent, such as stannous chloride (SnCl₂) in concentrated hydrochloric acid, to facilitate the reductive cyclization.

• The reaction mixture is carefully heated to promote the formation of the indazole ring system. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled and neutralized with a base (e.g., sodium hydroxide solution) to precipitate the crude 7-bromo-5-nitro-1H-indazole.

Step 3: N-Methylation of the Indazole Ring

• The crude 7-bromo-5-nitro-1H-indazole is dissolved in a suitable polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile.

• A base, such as potassium carbonate (K₂CO₃) or sodium hydride (NaH), is added to deprotonate the indazole nitrogen.

• Methyl iodide (CH₃I) or dimethyl sulfate is then added as the methylating agent. The reaction is stirred at room temperature or with gentle heating until completion (monitored by TLC).

Step 4: Purification and Characterization

• The crude 7-Bromo-1-methyl-5-nitro-1H-indazole is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Further purification can be achieved by recrystallization from an appropriate solvent to yield the final product as a crystalline solid.

• The identity and purity of the final compound must be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and FTIR spectroscopy.

Potential Applications in Drug Discovery and Medicinal Chemistry

The specific biological activity of 7-Bromo-1-methyl-5-nitro-1H-indazole is not yet reported. However, by examining the pharmacological profiles of structurally related compounds, we can infer its potential therapeutic applications.

Inhibition of Nitric Oxide Synthase (NOS)

Several 7-nitroindazole derivatives are known to be potent and selective inhibitors of nitric oxide synthase (NOS) isoforms.[6] NOS enzymes play crucial roles in various physiological and pathological processes, including neurotransmission, inflammation, and vascular tone. Dysregulation of NOS activity is implicated in neurodegenerative diseases, inflammatory disorders, and cancer. The presence of the 7-nitro group in the target molecule strongly suggests that it may also exhibit NOS inhibitory activity. Further investigation into its selectivity for neuronal NOS (nNOS), inducible NOS (iNOS), and endothelial NOS (eNOS) would be a critical step in elucidating its therapeutic potential.

Protein Kinase Inhibition

The indazole scaffold is a common feature in many protein kinase inhibitors. For instance, 7-Bromo-1-methyl-1H-indazole (lacking the 5-nitro group) has been utilized as a reagent in the synthesis of protein kinase activators for the potential treatment of type 2 diabetes.[7] The addition of a nitro group at the 5-position could modulate the electronic properties of the indazole ring, potentially leading to inhibitory activity against various protein kinases implicated in cancer and other diseases.

Other Potential Therapeutic Areas

Indazole derivatives have demonstrated a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties.[1] The unique combination of bromo, methyl, and nitro substituents on the indazole core of the target molecule could impart novel pharmacological properties, making it a candidate for screening in a wide range of biological assays.

Analytical Characterization

Comprehensive analytical characterization is essential to confirm the identity, purity, and structure of the synthesized 7-Bromo-1-methyl-5-nitro-1H-indazole.

Expected Spectroscopic Data

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the indazole ring, with chemical shifts influenced by the electron-withdrawing nitro group and the bromine atom. A characteristic singlet corresponding to the N-methyl group protons would also be present.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms in the molecule. The carbon atoms attached to the bromine and nitro groups, as well as the carbons of the indazole ring, will have characteristic chemical shifts.

• Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the compound. The fragmentation pattern can provide additional structural information.

• Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum should show characteristic absorption bands for the N-O stretching of the nitro group, C-N stretching, and C-H stretching of the aromatic and methyl groups, as well as the C-Br stretching.[8]

Safety and Handling

As with any novel chemical compound, 7-Bromo-1-methyl-5-nitro-1H-indazole should be handled with appropriate safety precautions in a laboratory setting. A comprehensive Material Safety Data Sheet (MSDS) is not currently available for this specific compound. However, based on the functional groups present, the following hazards should be considered:

• Toxicity: Nitroaromatic compounds can be toxic and should be handled with care to avoid inhalation, ingestion, and skin contact.

• Irritation: The compound may be an irritant to the skin, eyes, and respiratory tract.

• Reactivity: Avoid contact with strong oxidizing and reducing agents.

Standard laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion and Future Directions

7-Bromo-1-methyl-5-nitro-1H-indazole represents an intriguing yet underexplored molecule with potential applications in drug discovery. This technical guide has provided a comprehensive overview of its known properties and a scientifically sound, albeit hypothetical, pathway for its synthesis. The structural motifs present suggest that this compound warrants investigation as a potential inhibitor of nitric oxide synthase or various protein kinases.

Future research efforts should focus on:

• The development and validation of a robust and scalable synthetic protocol.

• Comprehensive biological screening to identify its primary pharmacological targets.

• In-depth mechanistic studies to elucidate its mode of action.

• Lead optimization studies to improve its potency, selectivity, and pharmacokinetic properties.

The exploration of novel chemical entities like 7-Bromo-1-methyl-5-nitro-1H-indazole is crucial for the advancement of medicinal chemistry and the development of new therapies for a range of human diseases.

References

A comprehensive list of references is not possible due to the limited availability of specific literature for 7-Bromo-1-methyl-5-nitro-1H-indazole. The information presented is synthesized from general knowledge of indazole chemistry and data from chemical databases and suppliers. For further reading on indazole synthesis and medicinal chemistry, the following resources are recommended:

• Bunce, R. A., et al. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules, 23(3), 686. [Link]

• Google Patents. (n.d.). CN107805221A - Method for preparing 1H-indazole derivative.

• Chemdad. (n.d.). 7-BROMO-1-METHYL-1H-INDAZOLE. Retrieved from [Link]

• El-Gazzar, A. B. A., et al. (2009). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 74(15), 5435-5444. [Link]

• Google Patents. (n.d.). US3988347A - Process for the preparation of substituted indazoles.

• Zhang, Y., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 23(11), 2783. [Link]

• Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.

• El-Faham, A., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5686-5698. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24213811, 7-Bromo-1-methyl-5-nitro-1H-indazole. Retrieved from [Link].

• Gaikwad, D. D., et al. (2015). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. ChemInform, 46(31). [Link]

• PubChemLite. (n.d.). 7-bromo-5-nitro-1h-indazole (C7H4BrN3O2). Retrieved from [Link]

• Google Patents. (n.d.). WO 2009/144554 A1.

• Asad, N., et al. (2024). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. [Link]

• Jayanthi, S., et al. (2017). FTIR spectrum of 7-bromo-6-chloro-3-[3-[(2 R ,3 S...*. ResearchGate. [Link]

• Elguero, J., et al. (2016). 13C NMR of indazoles. ResearchGate. [Link]

• Asad, N., et al. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules, 29(12), 2705. [Link]

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Kaur, H., et al. (2018). Indazole derivatives and their therapeutic applications: a patent review (2013-2017). Expert Opinion on Therapeutic Patents, 28(10), 775-788. [Link]

• SpectraBase. (n.d.). 7-Bromo-5-methyl-1H-indole. Retrieved from [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US3988347A - Process for the preparation of substituted indazoles - Google Patents [patents.google.com]
• 6. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 7-BROMO-1-METHYL-1H-INDAZOLE Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. researchgate.net [researchgate.net]

synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole from 7-aminoindazole

An In-Depth Technical Guide to the Synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole from 7-Aminoindazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] The synthesis of specifically substituted indazoles is therefore of paramount importance for the development of novel pharmaceuticals. This guide provides a comprehensive, in-depth technical overview of a robust multi-step synthesis for 7-Bromo-1-methyl-5-nitro-1H-indazole, starting from the readily available precursor, 7-aminoindazole. Each step of the synthetic pathway—diazotization and Sandmeyer bromination, regioselective nitration, and thermodynamically controlled N1-methylation—is detailed with field-proven insights into the causality behind experimental choices, ensuring both technical accuracy and practical applicability. This document serves as a Senior Application Scientist's guide, blending established protocols with mechanistic understanding to empower researchers in their synthetic endeavors.

Strategic Overview of the Synthetic Pathway

The transformation of 7-aminoindazole into 7-Bromo-1-methyl-5-nitro-1H-indazole is achieved through a logical three-step sequence. This strategy is designed to install the required functional groups in a controlled manner, addressing challenges of regioselectivity at each stage.

• Step I: Bromination via Sandmeyer Reaction: The initial step involves the conversion of the 7-amino group into a bromo group. This is reliably accomplished through a diazotization reaction followed by a copper-catalyzed Sandmeyer reaction, yielding the key intermediate, 7-bromo-1H-indazole.

• Step II: Regioselective Nitration: The second step introduces a nitro group onto the benzene ring of the indazole core. Through careful control of reaction conditions, the nitration is directed to the C5-position, yielding 7-bromo-5-nitro-1H-indazole. This step is critical and requires precision to avoid the formation of unwanted isomers.

• Step III: N1-Selective Methylation: The final step is the alkylation of the indazole nitrogen. To achieve the desired N1-regioisomer, the reaction is conducted under conditions that favor thermodynamic control, leading to the formation of the final product, 7-Bromo-1-methyl-5-nitro-1H-indazole.

The overall synthetic workflow is depicted below.

Caption: Overall workflow for the synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Detailed Experimental Procedures and Mechanistic Insights

Step I: Synthesis of 7-Bromo-1H-indazole

This transformation leverages the classical Sandmeyer reaction, a reliable method for converting an aryl amine to an aryl halide.

Causality of Experimental Choices:

• Diazotization: The primary aromatic amine is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid, HBr) at low temperatures (-10 to -5 °C) to form a diazonium salt. The low temperature is critical to prevent the premature decomposition of the unstable diazonium intermediate.

• Sandmeyer Reaction: The diazonium salt is then treated with a copper(I) salt, cuprous bromide (CuBr). The copper catalyst facilitates the displacement of the diazonio group (-N₂) with a bromide ion, a process that proceeds via a radical mechanism. Hydrobromic acid is used as both the acid source and the bromide source.

Experimental Protocol:

• In a reaction vessel, dissolve 7-aminoindazole (3.45 g, 25.9 mmol) in concentrated hydrobromic acid (25 mL). Dilute the solution with water (8.5 mL) and cool the mixture to -10 °C using an ice-salt bath.[2]

• In a separate beaker, prepare a solution of sodium nitrite (1.795 g, 26.0 mmol, added in portions) in water (11.5 mL) and cool it.[2]

• Slowly add the sodium nitrite solution dropwise to the cooled 7-aminoindazole solution, ensuring the temperature is maintained below -5 °C. After the initial addition, add the remaining sodium nitrite as a solid in small batches.[2]

• Stir the resulting reaction mixture at -5 °C for 15 minutes to ensure complete formation of the diazonium salt.[2]

• In another vessel, dissolve cuprous bromide (3.94 g, 27.5 mmol) in concentrated hydrobromic acid (11.5 mL) and cool the solution.[2]

• Add the cold CuBr solution dropwise to the diazonium salt solution over 15 minutes. Vigorous nitrogen gas evolution will be observed.[2]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Work-up: Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is ~7-8. Dilute with water (50 mL) and filter the resulting precipitate.

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 200 mL).

• Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 7-bromo-1H-indazole as a solid.

Step II: Synthesis of 7-Bromo-5-nitro-1H-indazole

The regioselective nitration of the 7-bromo-1H-indazole intermediate is the most challenging step. The indazole ring system is deactivated towards electrophilic aromatic substitution. However, the bromine atom at C7 is an ortho-, para-director, while the fused pyrazole ring directs meta to the N2-position (C4 and C6). The C5 position is para to the bromine, making it a favorable, albeit challenging, position for substitution.

Causality of Experimental Choices:

• Nitrating Agent: A mixture of concentrated nitric acid and sulfuric acid ("mixed acid") is the standard reagent for nitration. Sulfuric acid acts as a catalyst, protonating nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

• Temperature Control: Nitration reactions are highly exothermic and can be hazardous if not properly controlled.[3] Maintaining a low temperature (e.g., -20 to 0 °C) is crucial to prevent runaway reactions and the formation of undesired byproducts.

Caption: Logic for the regioselective nitration at the C5 position.

Proposed Experimental Protocol: Note: This protocol is based on established procedures for nitrating deactivated aromatic systems and requires careful laboratory optimization and stringent safety precautions.[4]

• In a three-necked flask equipped with a thermometer and a dropping funnel, carefully add concentrated sulfuric acid (50 mL). Cool the acid to -20 °C in a dry ice/acetone bath.

• Slowly add 7-bromo-1H-indazole (4.0 g, 20.3 mmol) in small portions to the cold sulfuric acid, ensuring the temperature does not rise above -10 °C. Stir until all the solid has dissolved.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid (1.5 mL, ~35 mmol) to concentrated sulfuric acid (10 mL) in a separate flask, keeping it cold.

• Add the cold nitrating mixture dropwise to the indazole solution over 30-45 minutes, maintaining the reaction temperature at or below -15 °C.

• After the addition is complete, stir the reaction mixture at this temperature overnight, allowing it to slowly warm.

• Monitoring: The reaction progress should be monitored by Thin Layer Chromatography (TLC) to determine the point of completion.

• Work-up: Once the reaction is complete, pour the mixture very slowly and carefully onto a large amount of crushed ice (~500 g) with vigorous stirring.

• A precipitate will form. Allow the ice to melt completely, then collect the solid by vacuum filtration.

• Wash the solid thoroughly with cold water until the washings are neutral to pH paper.

• Dry the crude product under vacuum. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or by column chromatography.

Step III: Synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole

The final step involves the methylation of the indazole nitrogen. A critical challenge in the alkylation of indazoles is controlling the regioselectivity between the N1 and N2 positions. The N1-alkylated product is generally the thermodynamically more stable isomer.[5] Therefore, using conditions that allow for thermodynamic control is key to maximizing the yield of the desired product.

Causality of Experimental Choices:

• Base and Solvent: A strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent such as tetrahydrofuran (THF) is used. NaH deprotonates the indazole to form the indazolide anion. The NaH/THF system favors the formation of the thermodynamically stable N1-isomer.[5][6]

• Methylating Agent: Methyl iodide (CH₃I) is a highly reactive and effective methylating agent for this Sₙ2 reaction.

Experimental Protocol:

• To a dry, nitrogen-flushed flask, add a suspension of sodium hydride (60% dispersion in mineral oil, 0.96 g, 24.0 mmol) in anhydrous THF (80 mL).

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of 7-bromo-5-nitro-1H-indazole (5.0 g, 20.7 mmol) in anhydrous THF (40 mL) dropwise to the NaH suspension. Hydrogen gas will evolve.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour to ensure complete formation of the sodium indazolide salt.

• Cool the reaction mixture back down to 0 °C and add methyl iodide (1.6 mL, 25.8 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow addition of water (20 mL).

• Remove the THF under reduced pressure.

• Extract the remaining aqueous residue with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford pure 7-Bromo-1-methyl-5-nitro-1H-indazole.

Data Summary and Expected Results

The following table summarizes the key parameters for each step of the synthesis. Yields are estimates and will vary based on experimental optimization.

Step	Reaction	Key Reagents	Solvent	Temp.	Product	Est. Yield
I	Diazotization/Sandmeyer	7-aminoindazole, NaNO₂, HBr, CuBr	H₂O/HBr	-10 °C to RT	7-Bromo-1H-indazole	35-45%
II	Electrophilic Nitration	7-bromo-1H-indazole, HNO₃, H₂SO₄	H₂SO₄	-20 °C to RT	7-Bromo-5-nitro-1H-indazole	60-75%
III	N1-Methylation	7-bromo-5-nitro-1H-indazole, NaH, CH₃I	THF	0 °C to RT	7-Bromo-1-methyl-5-nitro-1H-indazole	80-90%

Safety and Handling

• Hydrobromic Acid & Sulfuric Acid: Highly corrosive. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Sodium Nitrite: Oxidizer and toxic. Avoid contact with skin and eyes.

• Nitration: The nitration step is highly exothermic and can lead to runaway reactions. Strict temperature control is essential. Perform the reaction behind a blast shield.

• Sodium Hydride: Highly flammable and reacts violently with water to produce hydrogen gas. Handle under an inert atmosphere (nitrogen or argon).

• Methyl Iodide: Toxic, a suspected carcinogen, and a volatile alkylating agent. Handle only in a well-ventilated fume hood with appropriate PPE.

Conclusion

The is a well-defined, three-step process that provides access to a highly functionalized heterocyclic building block. While the initial bromination and final methylation steps rely on established and reliable protocols, the intermediate nitration requires careful execution and optimization to ensure both safety and high regioselectivity. By understanding the mechanistic principles behind each transformation—from the formation of diazonium salts to the thermodynamic control of N-alkylation—researchers can confidently and efficiently execute this synthesis, enabling further exploration in drug discovery and development programs.

References

Sources

• 1. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 2. 7-Bromo-1H-indazole synthesis - chemicalbook [chemicalbook.com]
• 3. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google Patents [patents.google.com]
• 4. CN102898374A - Method for preparing 1H-indazole derivative - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 7-Bromo-1-methyl-5-nitro-1H-indazole in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

7-Bromo-1-methyl-5-nitro-1H-indazole is a heterocyclic compound featuring the indazole scaffold, a structure of significant interest in medicinal chemistry and materials science. Understanding its solubility profile is a critical prerequisite for its application in synthesis, purification, formulation, and biological screening. This guide provides a comprehensive analysis of the physicochemical properties governing the solubility of this compound. While specific quantitative solubility data is not widely published, this document synthesizes predictive insights based on its molecular structure and established chemical principles. Furthermore, it offers a detailed, authoritative protocol for the experimental determination of thermodynamic solubility, empowering researchers to generate precise data tailored to their specific applications.

Introduction to 7-Bromo-1-methyl-5-nitro-1H-indazole

The indazole core is a privileged structure in drug discovery, appearing in numerous compounds with diverse biological activities.[1][2] The specific functionalization of 7-Bromo-1-methyl-5-nitro-1H-indazole—featuring a bromine atom, a methyl group, and a nitro group—creates a unique electronic and steric profile that dictates its interactions with various solvents.

• Molecular Formula: C₈H₆BrN₃O₂[3]

• Molecular Weight: 256.06 g/mol [3]

A precise understanding of its solubility is paramount for designing robust synthetic routes, developing effective purification strategies (e.g., crystallization), and preparing stock solutions for high-throughput screening and other bioassays. This guide serves as a foundational resource for scientists and developers working with this molecule.

Physicochemical Properties Governing Solubility

The solubility of a compound is not an arbitrary value; it is a direct consequence of its molecular structure and the intermolecular forces it can form with a solvent. The key physicochemical properties of 7-Bromo-1-methyl-5-nitro-1H-indazole are summarized below.

Property	Value / Description	Implication for Solubility
Molecular Weight	256.06 g/mol [3]	Moderately sized, suggesting that crystal lattice energy will be a significant factor to overcome for dissolution.
XLogP3	2.5[3]	This positive value indicates a degree of lipophilicity. It predicts that the compound will be more soluble in non-polar organic solvents than in water, following the "like dissolves like" principle.[4]
Hydrogen Bond Acceptors	3 (Two oxygen atoms of the nitro group, one nitrogen in the indazole ring)[3]	The presence of multiple hydrogen bond acceptors allows for favorable interactions with protic solvents (like alcohols) and other hydrogen bond donors.
Hydrogen Bond Donors	0[3]	The methylation at the N1 position removes the acidic proton typical of 1H-indazoles, preventing it from acting as a hydrogen bond donor. This may limit its solubility in certain solvents compared to its unmethylated counterpart.
Polar Surface Area	63.6 Ų[3]	The nitro group (NO₂) is a strong electron-withdrawing group and contributes significantly to the molecule's polarity, enhancing its affinity for polar solvents.

Conceptual Framework: Thermodynamic vs. Kinetic Solubility

• Thermodynamic Solubility represents the true equilibrium point. It is the maximum concentration of a compound that can dissolve in a solvent under conditions of thermodynamic equilibrium, where a solid phase of the compound coexists with the saturated solution.[6] This is an intrinsic, material-specific property and is most accurately determined using the shake-flask method.[7]

• Kinetic Solubility is a measure of the concentration at which a compound precipitates from a solution under specific, non-equilibrium conditions.[8] Typically, the compound is first dissolved in a highly soluble organic solvent like dimethyl sulfoxide (DMSO) and then diluted into an aqueous or organic medium.[9][10] The resulting value can often be higher than the thermodynamic solubility due to the formation of a temporary, supersaturated state.[5][8] While useful for high-throughput screening, it is highly dependent on the experimental protocol.[8][11]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chemimpex.com [chemimpex.com]
• 3. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. researchgate.net [researchgate.net]
• 7. dissolutiontech.com [dissolutiontech.com]
• 8. researchgate.net [researchgate.net]
• 9. enamine.net [enamine.net]
• 10. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 11. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

Navigating the Stability and Storage of 7-Bromo-1-methyl-5-nitro-1H-indazole: A Technical Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the stability and ensuring the proper storage of novel chemical entities is paramount to the integrity of experimental outcomes and the success of discovery pipelines. This guide provides an in-depth technical overview of the stability and recommended storage conditions for 7-Bromo-1-methyl-5-nitro-1H-indazole, a heterocyclic compound of interest in medicinal chemistry. While specific experimental stability data for this compound is not extensively available in public literature, this document synthesizes established principles of chemical stability, data on analogous structures, and regulatory guidelines to offer a robust framework for its handling and storage.

Introduction to 7-Bromo-1-methyl-5-nitro-1H-indazole

7-Bromo-1-methyl-5-nitro-1H-indazole is a substituted indazole, a class of bicyclic heterocyclic compounds composed of a benzene ring fused to a pyrazole ring. The indazole scaffold is a "privileged" structure in medicinal chemistry, appearing in a variety of biologically active molecules. The specific substitutions on this core—a bromine atom, a methyl group, and a nitro group—confer distinct physicochemical properties that influence its reactivity, potential therapeutic applications, and, critically, its stability. The thermodynamic stability of the 1H-indazole tautomer is generally greater than that of the 2H-indazole form.

Table 1: Physicochemical Properties of 7-Bromo-1-methyl-5-nitro-1H-indazole

Property	Value	Source
Molecular Formula	C₈H₆BrN₃O₂
Molecular Weight	256.06 g/mol
CAS Number	952183-39-0
XLogP3	2.5
Appearance	Solid (predicted)	-
Melting Point	Not available	-
Boiling Point	Not available	-

Factors Influencing the Stability of 7-Bromo-1-methyl-5-nitro-1H-indazole

The stability of a chemical compound is its ability to resist chemical change or decomposition. For 7-Bromo-1-methyl-5-nitro-1H-indazole, the key factors to consider are temperature, light, humidity, and pH. The presence of both a nitro group and a bromo substituent on the aromatic ring system suggests potential vulnerabilities.

Thermal Stability

Photostability

Aromatic nitro compounds are known to be photoreactive and can degrade upon exposure to light, particularly UV radiation. The energy from light absorption can promote electrons to higher energy states, leading to the formation of reactive intermediates and subsequent degradation products. Therefore, it is crucial to protect 7-Bromo-1-methyl-5-nitro-1H-indazole from light.

Hydrolytic Stability

The C-Br bond on the indazole ring could be susceptible to nucleophilic substitution, including hydrolysis, particularly at non-neutral pH and elevated temperatures. The electron-withdrawing nature of the nitro group may influence the reactivity of the bromo substituent. Hydrolytic degradation could lead to the formation of the corresponding hydroxy-indazole derivative.

Oxidative Stability

While the indazole ring itself is relatively stable to oxidation, the overall molecule should be protected from strong oxidizing agents. The presence of the electron-rich heterocyclic system could be a target for oxidation under harsh conditions.

Recommended Storage and Handling Conditions

Based on the chemical structure and the general properties of related compounds, the following storage and handling conditions are recommended to ensure the long-term stability and integrity of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Table 2: Recommended Storage and Handling Summary

Condition	Recommendation	Rationale
Temperature	Store at 2-8°C.	To minimize thermal degradation and slow down potential hydrolytic or other decomposition reactions. Some suppliers of related bromo-methyl-indazoles recommend this temperature range.
Light	Protect from light. Store in an amber vial or a light-blocking container.	To prevent photodegradation, a common pathway for nitroaromatic compounds.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidative degradation and reactions with atmospheric moisture.
Container	Use a tightly sealed, non-reactive container (e.g., glass).	To prevent contamination and exposure to moisture and air.
Handling	Handle in a well-ventilated area, preferably in a fume hood. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.	To avoid inhalation and skin contact. The toxicological properties of this compound are not well-characterized.

Potential Degradation Pathways

While definitive degradation products for 7-Bromo-1-methyl-5-nitro-1H-indazole have not been reported in the literature, a theoretical consideration of its structure allows for the prediction of potential degradation pathways. Understanding these can aid in the development of stability-indicating analytical methods.

Figure 1: Theoretical degradation pathways for 7-Bromo-1-methyl-5-nitro-1H-indazole.

Experimental Workflow: Conceptual Forced Degradation Study

To experimentally determine the stability of 7-Bromo-1-methyl-5-nitro-1H-indazole and develop a stability-indicating analytical method, a forced degradation study should be performed. This involves subjecting the compound to stress conditions more severe than accelerated stability testing. The following is a conceptual protocol based on ICH guidelines.

Objective

To identify potential degradation products and pathways for 7-Bromo-1-methyl-5-nitro-1H-indazole and to develop a stability-indicating HPLC method.

Materials

• 7-Bromo-1-methyl-5-nitro-1H-indazole

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• UV-Vis spectrophotometer

• HPLC system with a photodiode array (PDA) detector

• pH meter

Methodology

• Preparation of Stock Solution: Prepare a stock solution of 7-Bromo-1-methyl-5-nitro-1H-indazole in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Acidic Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute it to the target concentration for HPLC analysis.

• Alkaline Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate at room temperature, monitoring for degradation at various time points (e.g., 30 minutes, 1, 2, 4 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature and monitor for degradation over time (e.g., 2, 4, 8, 24 hours).

  • Dilute samples for analysis at each time point.

• Thermal Degradation (Solid State):

  • Place a known amount of the solid compound in a controlled temperature oven (e.g., 80°C).

  • After a set period (e.g., 24, 48, 72 hours), remove the sample, allow it to cool, and prepare a solution for HPLC analysis.

• Photodegradation:

  • Expose a solution of the compound and the solid compound to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be kept in the dark under the same conditions.

  • Prepare solutions of both the exposed and control samples for analysis.

• HPLC Analysis:

  • Develop an HPLC method (e.g., reverse-phase with a C18 column) that can separate the parent compound from any degradation products.

  • Analyze all stressed samples and compare the chromatograms to that of an unstressed control sample.

  • The peak purity of the parent compound should be assessed using the PDA detector to ensure no co-eluting peaks.

Figure 2: Workflow for a forced degradation study.

Conclusion

While specific, published stability data for 7-Bromo-1-methyl-5-nitro-1H-indazole is limited, a thorough understanding of its chemical structure allows for informed decisions regarding its storage and handling. By adhering to the recommendations outlined in this guide—specifically, storage at 2-8°C, protection from light, and use of an inert atmosphere—researchers can minimize the risk of degradation and ensure the integrity of their samples. For critical applications, it is highly recommended that a forced degradation study be conducted to definitively establish the stability profile and identify any potential degradation products of this promising research compound.

References

• MedCrave. (2016). Forced Degradation Studies. MOJ Bioequivalence & Bioavailability, 2(6). [Link]

• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Alsante, K. M., et al. (2011). FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. Pharmaceutical Technology, 35(6). [Link]

• Bhardwaj, S., et al. (2022). A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. Drug Development Research, 83(7), 1535-1569. [Link]

• Gomes, P. S. T., et al. (2018). Indazole derivatives and their therapeutic applications: a patent review (2013-2017). Expert Opinion on Therapeutic Patents, 28(6), 483-496. [Link]

• ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• Jain, D., & Basniwal, P. K. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Asian Journal of Pharmaceutical and Clinical Research, 6(Suppl 5), 11-19. [Link]

• Rani, S., & Singh, R. (2022). Forced Degradation – A Review. Research Journal of Pharmacy and Technology, 15(11), 5241-5247. [Link]

• Shafi, S., et al. (2022). Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Current Medicinal Chemistry, 29(33), 5649-5668. [Link]

Whitepaper: 7-Bromo-1-methyl-5-nitro-1H-indazole: A Strategic Precursor for Next-Generation Kinase Inhibitors

Abstract

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its remarkable success in the design of potent and selective kinase inhibitors.[1][2] This technical guide provides an in-depth analysis of 7-Bromo-1-methyl-5-nitro-1H-indazole, a highly functionalized heterocyclic compound, as a strategic precursor for the development of novel kinase inhibitors. We will explore its dual potential as both a versatile synthetic intermediate and a hypothetical prodrug, detailing the underlying chemical logic, proposed mechanisms of action, and the experimental workflows required to translate this potential into tangible therapeutic candidates. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the pursuit of targeted oncology therapeutics.

The Indazole Core: A Privileged Scaffold in Kinase Inhibition

Protein kinases, which regulate a vast number of cellular processes by catalyzing the phosphorylation of substrate proteins, have become a major class of therapeutic targets.[3] The indazole ring system is a prominent feature in numerous clinically approved and investigational kinase inhibitors.[2][4] Its efficacy stems from its bioisosteric resemblance to the purine core of ATP, the natural substrate for kinases. This structural mimicry allows indazole derivatives to effectively compete for the ATP-binding site, often forming critical hydrogen bond interactions with the "hinge region" of the kinase domain, a key determinant of binding affinity.[2][5] The strategic functionalization of the indazole core, as seen in 7-Bromo-1-methyl-5-nitro-1H-indazole, provides the necessary vectors for chemists to modulate potency, selectivity, and pharmacokinetic properties.

The Precursor Concept: Synthetic Intermediate versus Bioactivatable Prodrug

7-Bromo-1-methyl-5-nitro-1H-indazole[6] is not an active kinase inhibitor in its native state. Its value lies in its potential as a precursor, which can be interpreted in two mechanistically distinct ways: as a key building block for chemical synthesis or as a prodrug that undergoes metabolic activation.

A Versatile Synthetic Intermediate

The most direct application of this molecule is as a functionalized scaffold for further chemical elaboration. The three key substituents—bromo, methyl, and nitro groups—each serve a distinct synthetic purpose:

• The 7-Bromo Group: This position is primed for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig aminations.[7] This allows for the introduction of a wide array of aryl, heteroaryl, or amine substituents, which can be tailored to target the solvent-exposed region of the kinase active site, thereby enhancing potency and dictating selectivity.

• The 5-Nitro Group: The electron-withdrawing nitro group can be readily reduced to a primary amine (-NH₂). This transformation is critical, as the resulting amino group can serve as a key hydrogen bond donor, interacting with acidic residues (e.g., Aspartate) in the kinase active site or serving as an attachment point for further derivatization.

• The 1-Methyl Group: The N-methylation of the indazole ring prevents tautomerization and provides a fixed vector for substitution, which can be crucial for establishing a consistent binding mode within the ATP pocket.

A Hypothetical Prodrug: Bioactivation via Nitroreduction

An intriguing, albeit more speculative, mechanism of action involves the in vivo bioactivation of the molecule. Many solid tumors exhibit regions of hypoxia (low oxygen), leading to the upregulation of nitroreductase enzymes. This cellular feature can be exploited for targeted drug delivery.

In this scenario, 7-Bromo-1-methyl-5-nitro-1H-indazole could act as a prodrug. After systemic administration, it would remain largely inert in healthy, normoxic tissues. However, upon reaching the hypoxic tumor microenvironment, nitroreductases would catalyze the reduction of the 5-nitro group to a 5-amino group. This bio-activated metabolite, now possessing a critical hydrogen-bonding moiety, could then function as the active kinase inhibitor. This approach offers the potential for tumor-selective drug activation, thereby increasing the therapeutic index and reducing off-target toxicities.

Proposed Synthetic Pathway to Active Inhibitors

The conversion of 7-Bromo-1-methyl-5-nitro-1H-indazole into a library of potential kinase inhibitors is a rational and achievable synthetic endeavor. The following workflow outlines a standard, robust approach.

Caption: Proposed synthetic workflow from the precursor to final compounds.

Experimental Protocol: Synthesis of a Representative Inhibitor

Step 1: Reduction of the Nitro Group

• To a solution of 7-Bromo-1-methyl-5-nitro-1H-indazole (1.0 eq) in ethanol, add tin(II) chloride dihydrate (SnCl₂, 5.0 eq).

• Heat the mixture to reflux (approx. 78°C) and monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Cool the reaction to room temperature and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 7-Bromo-1-methyl-1H-indazol-5-amine.

Step 2: Suzuki Cross-Coupling

• In a reaction vessel, combine 7-Bromo-1-methyl-1H-indazol-5-amine (1.0 eq), the desired arylboronic acid (1.2 eq), and tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

• Purge the vessel with an inert gas (e.g., Argon or Nitrogen).

• Add a degassed solvent mixture of dioxane and 2M aqueous sodium carbonate solution.

• Heat the mixture to 90-100°C and stir for 12-16 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to obtain the final compound.

In Vitro Profiling: Assessing Kinase Inhibitory Activity

Once a library of compounds has been synthesized, their biological activity must be quantified. A luminescence-based kinase assay, such as the ADP-Glo™ assay, is a robust, high-throughput method for determining the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific kinase.[3]

Caption: Workflow for a luminescence-based in vitro kinase inhibition assay.

Experimental Protocol: In Vitro Luminescence-Based Kinase Assay[3]

Materials:

• Kinase of interest (e.g., VEGFR-2, EGFR).[2][8]

• Corresponding kinase substrate peptide.[3]

• ATP solution.

• Synthesized inhibitor compounds.

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).[3]

• ADP-Glo™ Kinase Assay Kit.

• White, opaque 96-well or 384-well plates.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of each test compound in 100% DMSO. Perform a serial dilution in DMSO to create a range of concentrations for IC₅₀ determination.[3]

• Kinase Reaction:

  • In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO (vehicle control) to each well.

  • Add 2.5 µL of the kinase solution to each well.

  • Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.[3]

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.[3]

  • Add 20 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.[3]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader. The signal is directly proportional to the amount of ADP produced and thus to the kinase activity.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

Data Interpretation and Structure-Activity Relationship (SAR)

The IC₅₀ data generated from the kinase assays are crucial for establishing a structure-activity relationship (SAR). By comparing the potency of different derivatives, researchers can deduce which chemical modifications enhance inhibitory activity. A kinase selectivity profile, where lead compounds are tested against a panel of different kinases, is essential to identify candidates with the desired specificity, minimizing potential off-target effects.[9][10]

Table 1: Hypothetical Kinase Inhibition Data for a Library of Derivatives

Compound ID	R-Group at Position 7	Primary Target IC₅₀ (nM) (e.g., VEGFR-2)	Off-Target IC₅₀ (nM) (e.g., EGFR)	Selectivity Fold (Off-Target/Primary Target)
Precursor-NH₂	-Br	>10,000	>10,000	-
Cmpd-01	4-methoxyphenyl	50	1,500	30x
Cmpd-02	3-pyridinyl	25	2,500	100x
Cmpd-03	3-aminophenyl	8	400	50x
Cmpd-04	2-fluorophenyl	120	1,000	8.3x

This data is illustrative and serves to demonstrate how SAR is developed.

From this hypothetical data, one could infer that a basic nitrogen in the R-group (Cmpd-02, Cmpd-03) is beneficial for potency against the primary target. Further exploration around these motifs would be a logical next step.

Conclusion and Future Directions

7-Bromo-1-methyl-5-nitro-1H-indazole represents a highly valuable starting point for the discovery of novel kinase inhibitors. Its well-defined functional handles allow for systematic chemical exploration through established synthetic routes. The resulting compounds can be efficiently screened using robust in vitro assays to identify potent and selective leads.

Future work should focus on:

• Broad Kinase Profiling: Promising lead compounds should be screened against a large panel of kinases to fully characterize their selectivity profile and identify potential off-target liabilities.[9][10]

• Cell-Based Assays: The efficacy of inhibitors must be confirmed in relevant cancer cell lines by assessing the inhibition of downstream signaling pathways and measuring anti-proliferative effects.

• Prodrug Validation: For the hypothetical prodrug approach, experiments in hypoxic versus normoxic cell culture conditions, along with metabolic studies, would be required to validate the bioactivation mechanism.

• ADME-Tox Profiling: Lead candidates must be evaluated for their absorption, distribution, metabolism, excretion, and toxicity properties to determine their suitability for further preclinical development.

By leveraging the strategic chemical design inherent in 7-Bromo-1-methyl-5-nitro-1H-indazole, drug discovery programs can accelerate the development of the next generation of targeted cancer therapies.

References

• BenchChem. (2025). Application Notes and Protocols for Kinase Activity Assays.
• Martens Lab. (2023). In vitro kinase assay. protocols.io.
• National Center for Biotechnology Information. (2012). Assay Development for Protein Kinase Enzymes.
• National Center for Biotechnology Information. (2017).
• BenchChem. (2025). A Comparative Study of 3-Methyl-6-nitro-1H-indazole and its Isomers: A Guide for Researchers.
• Shapiro, A. B. (2015). Can anyone suggest a protocol for a kinase assay?
• Wikipedia. 7-Nitroindazole.
• BenchChem. (2025). A Technical Guide to 6-Nitro-1H-Indazole and Its Derivatives: Synthesis, Biological Activity, and Therapeutic Potential.
• Al-Sanea, M. M., et al. (2022). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. PubMed Central.
• PubChem. 7-Nitroindazole.
• MDPI. (2018). The Azaindole Framework in the Design of Kinase Inhibitors.
• Shokat Lab. (2010). Synthesis and evaluation of indazole based analog sensitive Akt inhibitors.
• PubChem. 7-Bromo-1-methyl-5-nitro-1H-indazole.
• BenchChem. (2025).
• ResearchG
• ChemicalBook. 7-Bromo-1-methyl-5-nitro-1H-indazole.
• Chemdad Co., Ltd. 7-BROMO-1-METHYL-1H-INDAZOLE.
• ACS Publications. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry.
• ResearchG
• BenchChem. (2025).
• BenchChem. (2025). Application of 3-Iodo-6-methyl-5-nitro-1H-indazole in Kinase Inhibitor Synthesis.
• ACS Publications. (2024). Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer. ACS Medicinal Chemistry Letters.
• El-Araby, M., et al. (2022). Insights on Cancer Cell Inhibition, Subcellular Activities, and Kinase Profile of Phenylacetamides Pending 1H-Imidazol-5-One Variants.
• ECHEMI. 5-Bromo-7-nitro-1H-indazole Formula.
• Axten, J. M., et al. (2012). Discovery of 7-methyl-5-(1-{[3-(trifluoromethyl)phenyl]acetyl}-2,3-dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (GSK2606414), a potent and selective first-in-class inhibitor of protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK). Journal of Medicinal Chemistry.
• Lo, Y., et al. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. PubMed.
• Wang, H., et al. (2015). The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors. Bioorganic & Medicinal Chemistry Letters.
• Sharma, A., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central.
• Tandon, N., et al. (2021).
• BenchChem. (2025).
• Wang, Z., et al. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir.
• MDPI. (2024). In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi.
• BLD Pharm. 7-Bromo-5-nitro-1H-indazole.
• ChemicalBook. 7-Bromo-1-methyl-5-nitro-1H-indazole.
• Taylor & Francis. Indazole – Knowledge and References.
• Google Patents. Synthesis process of 3-bromo-5-nitro-1H-indazole.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Role of 7-Bromo-1-methyl-5-nitro-1H-indazole in Medicinal Chemistry

Executive Summary

7-Bromo-1-methyl-5-nitro-1H-indazole is a strategically-designed heterocyclic compound that, while not an active pharmaceutical ingredient itself, serves as a high-value building block in modern drug discovery. Its utility is derived from the convergence of three key structural features on a privileged indazole scaffold: an N1-methyl group that directs regioselectivity, a C5-nitro group that modulates electronic properties and serves as a synthetic precursor to an amine, and a C7-bromo group that acts as a versatile handle for carbon-carbon and carbon-heteroatom bond formation. This guide elucidates the physicochemical properties, core synthetic applications, and strategic importance of this compound, contextualized by the broader success of the indazole scaffold in oncology and other therapeutic areas. Through detailed protocols and mechanistic insights, we will demonstrate how this molecule is expertly poised for the generation of compound libraries and the development of novel therapeutic agents, particularly in the realm of kinase and PARP inhibition.

The Indazole Scaffold: A Privileged Core in Modern Therapeutics

The indazole ring system, a fusion of benzene and pyrazole, is a cornerstone of medicinal chemistry.[1][2][3] Its rigid, planar structure and ability to participate in hydrogen bonding have established it as a "privileged scaffold"—a molecular framework that can bind to multiple, distinct biological targets. Indazoles are often considered bioisosteres of endogenous purines like adenine, enabling them to function as competitive inhibitors at the ATP-binding sites of enzymes, particularly protein kinases.[2]

This structural mimicry has led to the successful development of numerous FDA-approved drugs. For instance, Pazopanib is a multi-targeted tyrosine kinase inhibitor used in renal cell carcinoma, while Niraparib is a potent Poly(ADP-ribose) polymerase (PARP) inhibitor for the treatment of ovarian, fallopian tube, and breast cancers.[1] The broad pharmacological activities associated with indazole derivatives—spanning anticancer, anti-inflammatory, antibacterial, and anti-HIV effects—underscore the scaffold's immense value and justify the deep interest in novel, functionalized precursors like 7-Bromo-1-methyl-5-nitro-1H-indazole.[1][4]

Structural and Physicochemical Analysis of 7-Bromo-1-methyl-5-nitro-1H-indazole

The specific arrangement of substituents on the 7-Bromo-1-methyl-5-nitro-1H-indazole core is not accidental; it is a deliberate design for maximum synthetic versatility and strategic potential in drug design.

Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₆BrN₃O₂	PubChem[5]
Molecular Weight	256.06 g/mol	PubChem[5]
IUPAC Name	7-bromo-1-methyl-5-nitroindazole	PubChem[5]
XLogP3	2.5	PubChem[5]
CAS Number	952183-39-0	PubChem[5]

The Functional Role of Each Substituent

The molecule's power lies in the interplay between its components, each providing a distinct advantage for the medicinal chemist.

• Indazole Core: The foundational pharmacophore, providing the rigid bicyclic structure known to interact with numerous enzyme classes.

• N1-Methyl Group: This group serves two primary purposes. First, it prevents N-H tautomerism, locking the molecule into the 1H-indazole form. This removes ambiguity in subsequent reactions and ensures a single, predictable product isomer. Second, it adds lipophilicity, which can influence solubility and cell permeability.

• C5-Nitro Group: As a potent electron-withdrawing group, the nitro moiety significantly alters the electronic landscape of the aromatic system. This can influence the pKa of the molecule and its potential to engage in specific electronic interactions with a target protein. Crucially, the nitro group is a synthetic precursor to a primary amine, a key functional group for building out molecular complexity and forming salt bridges in protein-ligand interactions.

• C7-Bromo Group: This halogen atom is the molecule's primary anchor for diversification. It is an excellent leaving group in palladium-catalyzed cross-coupling reactions, allowing for the precise and efficient introduction of a vast array of aryl, heteroaryl, alkyl, and amine substituents.[6]

Caption: Key structural features of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Core Application: A Versatile Building Block for Drug Discovery

The primary role of 7-Bromo-1-methyl-5-nitro-1H-indazole is as a versatile intermediate. Its two distinct reactive sites—the C7-bromo and C5-nitro groups—can be addressed sequentially to build complex molecular architectures.

Workflow 1: Diversification via Palladium-Catalyzed Cross-Coupling

The bromine atom at the C7 position is perfectly situated for reactions like the Suzuki-Miyaura coupling, which forms a new carbon-carbon bond. This is a foundational reaction in drug discovery for linking aromatic systems.

Caption: Workflow for Suzuki coupling at the C7 position.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

• Reactor Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 7-Bromo-1-methyl-5-nitro-1H-indazole (1.0 eq), the desired arylboronic acid (1.2 eq), and potassium carbonate (3.0 eq).

  • Causality: An inert atmosphere is critical to prevent the oxidation and deactivation of the palladium catalyst. The excess of boronic acid and base drives the reaction to completion.

• Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio). The solvent must be degassed (e.g., by bubbling argon through it for 15-20 minutes) to remove dissolved oxygen.

  • Causality: The aqueous base is required for the transmetalation step of the catalytic cycle. Dioxane is an excellent solvent for the organic reagents and is stable at high temperatures.

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (0.05 eq).

  • Causality: This Pd(0) species is the active catalyst that initiates the cycle via oxidative addition into the carbon-bromine bond.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup and Purification: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

  • Self-Validation: The purity of the final compound is confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to ensure the correct structure and mass have been obtained.

Workflow 2: Functionalization via Nitro Group Reduction

Following diversification at the C7 position, the C5-nitro group can be reduced to a primary amine. This amine is a nucleophilic handle for a variety of subsequent reactions, such as amide bond formation.

Caption: Sequential modification: Nitro reduction and subsequent derivatization.

Detailed Experimental Protocol: Nitro Group Reduction

• Reactor Setup: Dissolve the 7-Aryl-1-methyl-5-nitro-1H-indazole (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq).

  • Causality: Tin(II) chloride is a classic and reliable reagent for the chemoselective reduction of aromatic nitro groups in the presence of other functional groups. Alternatively, catalytic hydrogenation (H₂, Pd/C) can be used for a cleaner, metal-free workup.

• Reaction: Heat the mixture to reflux (typically 70-80 °C) for several hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Workup and Purification: Cool the reaction. Carefully basify the mixture with a saturated solution of sodium bicarbonate to precipitate tin salts. Filter the mixture through a pad of celite, washing thoroughly with the reaction solvent. The filtrate is then concentrated, and the resulting amine can be purified by chromatography or used directly in the next step.

  • Self-Validation: The successful reduction is confirmed by the disappearance of the characteristic nitro group signals in the IR spectrum and the appearance of amine protons in the ¹H NMR spectrum, along with a corresponding mass change in MS analysis.

Case Study: The Indazole Core in PARP Inhibition

The strategic importance of functionalized indazoles is powerfully illustrated by their central role in PARP inhibitors like Niraparib.[7][8] PARP enzymes are critical for repairing single-strand DNA breaks (SSBs).[9] In cancers with mutations in the BRCA1 or BRCA2 genes, the homologous recombination pathway for repairing double-strand breaks (DSBs) is deficient.[10]

When a PARP inhibitor is introduced, SSBs are not repaired and collapse into toxic DSBs during DNA replication.[11] In a healthy cell, these DSBs would be fixed by homologous recombination. However, in a BRCA-deficient cancer cell, this backup system is broken. The accumulation of irreparable DNA damage triggers apoptosis, a concept known as synthetic lethality .[10][11]

Caption: The mechanism of synthetic lethality with PARP inhibitors.

The synthesis of Niraparib involves the creation of a 2H-indazole-7-carboxamide core.[12][13] While the specific substitution pattern differs from our title compound, the underlying principle is the same: a functionalized indazole serves as the central scaffold onto which other key binding elements are attached. Building blocks like 7-Bromo-1-methyl-5-nitro-1H-indazole are therefore critical starting points for exploring novel inhibitors that target the same or related enzyme families.

Conclusion and Future Perspectives

7-Bromo-1-methyl-5-nitro-1H-indazole is more than a mere chemical reagent; it is a strategic tool for accelerating drug discovery. Its pre-functionalized nature allows medicinal chemists to bypass several synthetic steps and directly access diverse chemical space. The orthogonal reactivity of its bromo and nitro groups enables a logical and efficient approach to building libraries of complex molecules for high-throughput screening.

Future applications will see this building block and its analogs used to:

• Develop novel kinase inhibitor libraries by leveraging Suzuki coupling to install hinge-binding motifs.

• Synthesize new generations of PARP inhibitors with potentially different resistance profiles.

• Explore other indazole-related activities, such as nitric oxide synthase inhibition, by using the C5-amine as a key pharmacophoric element.[4]

By understanding the causality behind its design and the robust synthetic protocols it enables, researchers can fully exploit the potential of 7-Bromo-1-methyl-5-nitro-1H-indazole to create the next generation of targeted therapeutics.

References

• Title: Niraparib hydrochloride Source: Drugs of the Future URL
• Title: A kind of synthetic method for preparing Niraparib - Google Patents Source: Google Patents URL
• Title: Niraparib; MK 4827 - New Drug Approvals Source: New Drug Approvals URL

• Title: Patent Review of Manufacturing Routes to Recently Approved PARP Inhibitors: Olaparib, Rucaparib, and Niraparib Source: ACS Publications - Organic Process Research & Development URL: [Link]

• Title: US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof - Google Patents Source: Google Patents URL

• Title: 7-BROMO-1-METHYL-1H-INDAZOLE Source: Chemdad Co., Ltd URL: [Link]

• Title: 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem Source: PubChem URL: [Link]

• Title: Design, synthesis and structure-activity relationship studies of novel indazole analogues as DNA gyrase inhibitors with Gram-positive antibacterial activity - PubMed Source: PubMed URL: [Link]

• Title: Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC - PubMed Central Source: PubMed Central URL: [Link]

• Title: Synthesis of Pharmacologically Active Indazoles and Its Analogues - Caribbean Journal of Sciences and Technology Source: Caribbean Journal of Sciences and Technology URL: [Link]

• Title: 7-Nitro indazole, an inhibitor of nitric oxide synthase, exhibits anti-nociceptive activity in the mouse without increasing blood pressure - ResearchGate Source: ResearchGate URL: [Link]

• Title: Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase1/2 (ERK1/2) - PubMed Source: PubMed URL: [Link]

• Title: Indazole – an emerging privileged scaffold: synthesis and its biological significance - NIH Source: National Institutes of Health URL: [Link]

• Title: Role of PARP Inhibitors in BRCA-Related Malignancies - U.S. Pharmacist Source: U.S. Pharmacist URL: [Link]

• Title: A decade of clinical development of PARP inhibitors in perspective - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC Source: PubMed Central URL: [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caribjscitech.com [caribjscitech.com]
• 3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Portico [access.portico.org]
• 8. newdrugapprovals.org [newdrugapprovals.org]
• 9. uspharmacist.com [uspharmacist.com]
• 10. A decade of clinical development of PARP inhibitors in perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. CN107235957A - A kind of synthetic method for preparing Niraparib - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]

spectroscopic data (NMR, IR, MS) of 7-Bromo-1-methyl-5-nitro-1H-indazole

An In-Depth Technical Guide to the Spectroscopic Characterization of 7-Bromo-1-methyl-5-nitro-1H-indazole

For researchers and professionals in drug development, the precise characterization of novel chemical entities is paramount. This guide provides a detailed examination of the spectroscopic data for 7-Bromo-1-methyl-5-nitro-1H-indazole, a substituted indazole with potential applications in medicinal chemistry. Due to the limited availability of experimental spectra in the public domain, this guide leverages predictive methodologies alongside established spectroscopic principles to offer a comprehensive analytical framework.

Molecular Structure and Physicochemical Properties

7-Bromo-1-methyl-5-nitro-1H-indazole is a heterocyclic aromatic compound. Its structure, confirmed by its IUPAC name and SMILES notation, dictates its spectroscopic behavior.

Table 1: Physicochemical Properties of 7-Bromo-1-methyl-5-nitro-1H-indazole

Property	Value	Source
Molecular Formula	C₈H₆BrN₃O₂	PubChem[1]
Molecular Weight	256.06 g/mol	PubChem[1]
CAS Number	952183-39-0	PubChem[1]
IUPAC Name	7-bromo-1-methyl-5-nitro-1H-indazole	PubChem[1]
SMILES	CN1C2=C(C=C(C=C2Br)[O-])C=N1	PubChem[1]
Predicted XLogP3	2.5	PubChem[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum provides valuable insights into the electronic environment of the protons. The chemical shifts are influenced by the electron-withdrawing nitro group and the bromine atom, as well as the aromatic ring system.

Table 2: Predicted ¹H NMR Chemical Shifts for 7-Bromo-1-methyl-5-nitro-1H-indazole

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-3	8.32	Singlet	1H
H-4	8.59	Doublet	1H
H-6	8.18	Doublet	1H
N-CH₃	4.15	Singlet	3H

Disclaimer: These are predicted values and may differ from experimental results.

Interpretation:

• The protons on the aromatic ring (H-3, H-4, and H-6) are expected to appear in the downfield region (δ 6.5-8.5 ppm), which is characteristic of aromatic protons[2][3][4].

• The electron-withdrawing nature of the nitro group at position 5 is expected to deshield the adjacent protons, particularly H-4 and H-6, causing them to resonate at a lower field.

• The singlet multiplicity for H-3 is due to the absence of adjacent protons.

• H-4 and H-6 are predicted to be doublets due to coupling with each other.

• The N-methyl protons (N-CH₃) are expected to appear as a singlet at a higher field compared to the aromatic protons.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts for 7-Bromo-1-methyl-5-nitro-1H-indazole

Carbon	Predicted Chemical Shift (ppm)
C-3	135.0
C-3a	120.0
C-4	118.0
C-5	145.0
C-6	122.0
C-7	110.0
C-7a	140.0
N-CH₃	35.0

Disclaimer: These are predicted values and may differ from experimental results.

Interpretation:

• The aromatic carbons are expected to resonate in the typical range of δ 120-150 ppm[3][4].

• The carbon attached to the nitro group (C-5) is expected to be significantly deshielded.

• The carbon bearing the bromine atom (C-7) will also experience a downfield shift.

• The N-methyl carbon will appear at a much higher field.

Experimental Protocol for NMR Spectroscopy

The following is a generalized protocol for acquiring NMR spectra of small molecules.

Sample Preparation:

• Weigh approximately 5-20 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR[5].

• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

• Filter the solution through a pipette with a small cotton or glass wool plug to remove any particulate matter.

• Transfer the filtered solution into a clean 5 mm NMR tube.

• Cap the NMR tube securely.

Instrumental Parameters (for a 400 MHz spectrometer):

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 16-64.

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Number of Scans: 1024 or more, depending on the sample concentration.

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands

Based on the structure of 7-Bromo-1-methyl-5-nitro-1H-indazole, the following characteristic absorption bands are expected:

Table 4: Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Description
Aromatic C-H Stretch	3100-3000	Medium to weak
C-H Stretch (methyl)	2950-2850	Medium to weak
Aromatic C=C Stretch	1600-1450	Medium to weak, multiple bands
Nitro (N=O) Asymmetric Stretch	1550-1475	Strong[6][7]
Nitro (N=O) Symmetric Stretch	1360-1290	Strong[6][7]
C-N Stretch	1350-1000	Medium
C-Br Stretch	680-515	Medium to strong

Interpretation:

The most prominent peaks in the IR spectrum are expected to be the strong absorptions from the symmetric and asymmetric stretching vibrations of the nitro group[6][7][8][9]. The presence of aromatic C-H and C=C stretching bands will confirm the aromatic nature of the core structure.

Experimental Protocol for FT-IR Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid sample directly onto the crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

Instrumental Parameters:

• Technique: Fourier Transform Infrared (FT-IR) with ATR accessory.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Mass Spectrum

Molecular Ion Peak:

Using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ is expected. Given the molecular weight of 256.06 g/mol , the expected m/z value for the [M+H]⁺ ion would be approximately 257.07. Due to the presence of bromine, a characteristic isotopic pattern will be observed, with two peaks of nearly equal intensity separated by 2 m/z units (for the ⁷⁹Br and ⁸¹Br isotopes).

Fragmentation Pattern:

While ESI is a soft ionization technique, some fragmentation can be induced. Common fragmentation pathways for nitroaromatic compounds include the loss of NO₂ (46 Da) and NO (30 Da)[10]. The loss of the bromine atom (79/81 Da) is also a possible fragmentation pathway.

Experimental Protocol for ESI-MS

Sample Preparation:

• Prepare a dilute solution of the compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• The solution may be directly infused into the mass spectrometer or introduced via liquid chromatography.

Instrumental Parameters (ESI-QTOF or ESI-Triple Quad):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3-5 kV.

• Nebulizing Gas (N₂): Flow rate and temperature optimized for the instrument.

• Drying Gas (N₂): Flow rate and temperature optimized for the instrument.

• Mass Range: m/z 50-500.

Visualization of Workflows

Spectroscopic Analysis Workflow

Caption: General workflow for spectroscopic analysis.

Molecular Structure with Key Spectroscopic Features

Caption: Predicted spectroscopic data overview.

Conclusion

This guide provides a comprehensive, albeit predictive, spectroscopic characterization of 7-Bromo-1-methyl-5-nitro-1H-indazole. By combining theoretical predictions with established principles of NMR, IR, and MS, a robust analytical framework is established. This approach is invaluable for the initial characterization of novel compounds in the absence of experimental data and serves as a foundational reference for researchers in the field.

References

• PubChem. 7-Bromo-1-methyl-5-nitro-1H-indazole. National Center for Biotechnology Information. [Link]

• University of Colorado Boulder. Aromatics - Organic Chemistry. [Link]

• Chemistry LibreTexts. 2.10: Spectroscopy of Aromatic Compounds. [Link]

• Chemistry LibreTexts. 15.7: Spectroscopy of Aromatic Compounds. [Link]

• University of Colorado Boulder. IR: nitro groups. [Link]

• Spectroscopy Online. Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. [Link]

• Solubility of Things. Interpreting IR Spectra. [Link]

• Docsity. Interpretation of IR Spectra: Identifying Functional Groups in Organic Compounds. [Link]

• Iowa State University. NMR Sample Preparation. [Link]

• University of California, Riverside. NMR Sample Preparation. [Link]

• PubMed Central (PMC). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. [Link]

Sources

• 1. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. spectroscopyonline.com [spectroscopyonline.com]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. docsity.com [docsity.com]
• 10. Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The 7-Position Bromine: A Strategic Linchpin in Drug Discovery and Aromatic Core Functionalization

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] The functionalization of this privileged heterocycle is a critical endeavor in the pursuit of novel drug candidates with enhanced efficacy and specificity.[2][3] Among the various positions on the quinoline ring, the C-7 position offers a unique strategic advantage for molecular elaboration. A bromine atom at this locus serves as a versatile synthetic handle, amenable to a wide array of chemical transformations. This guide provides an in-depth exploration of the reactivity of the 7-bromo substituent on a quinoline core, elucidating the underlying electronic and steric factors that govern its behavior. We will delve into the practical application of this knowledge, presenting field-proven protocols for key transformations, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, to empower researchers in their quest to synthesize novel and impactful molecules.

The Strategic Significance of the 7-Position

The substitution pattern on the quinoline ring profoundly influences a molecule's biological activity. The 7-position, in particular, has been identified as a critical site for modification in the development of various therapeutic agents, including antimalarials and anticancer drugs.[4][5] The ability to introduce diverse functionalities at this position allows for the fine-tuning of a compound's steric and electronic properties, which can in turn optimize its binding affinity to biological targets and modulate its pharmacokinetic profile. The 7-bromoquinoline, therefore, is not merely an intermediate but a strategic platform for the rapid generation of compound libraries for structure-activity relationship (SAR) studies.[5]

Unveiling the Reactivity of the 7-Bromo Substituent: A Tale of Electronics and Sterics

The reactivity of the bromine atom at the 7-position of the quinoline ring is a nuanced interplay of electronic and steric effects. Understanding these factors is paramount for predicting reaction outcomes and designing efficient synthetic strategies.

Electronic Landscape: The Influence of the Quinoline Nitrogen

The nitrogen atom in the quinoline ring is an electron-withdrawing group, which deactivates the entire ring system towards electrophilic attack but activates it towards nucleophilic substitution.[6] This effect is most pronounced at the ortho and para positions (C-2, C-4, C-5, and C-8). The 7-position, being meta to the nitrogen in the benzenoid ring, experiences a less pronounced, yet significant, electronic influence. The nitrogen's inductive effect still contributes to a degree of polarization of the C-Br bond, making the carbon atom at the 7-position susceptible to attack by nucleophiles and facilitating oxidative addition in palladium-catalyzed reactions.

Steric Considerations: An Accessible Locus for Transformation

Compared to the more sterically encumbered positions like C-8, the 7-position on the quinoline scaffold is relatively accessible.[3] This steric accessibility is a key advantage in many synthetic transformations, particularly in cross-coupling reactions that involve bulky catalyst-ligand complexes and coupling partners. The reduced steric hindrance at the 7-position generally allows for more efficient catalyst turnover and higher reaction yields.

Palladium-Catalyzed Cross-Coupling Reactions: A Gateway to Molecular Diversity

Palladium-catalyzed cross-coupling reactions are indispensable tools for the functionalization of the 7-bromoquinoline core, enabling the formation of new carbon-carbon and carbon-nitrogen bonds with exceptional efficiency and functional group tolerance.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Precision

The Suzuki-Miyaura coupling is a robust and widely used method for the formation of biaryl and vinyl-substituted quinolines.[7] The reaction involves the coupling of the 7-bromoquinoline with an organoboron reagent in the presence of a palladium catalyst and a base.[8]

Causality Behind Experimental Choices: The choice of catalyst, ligand, base, and solvent is critical for a successful Suzuki-Miyaura coupling. Bulky, electron-rich phosphine ligands are often employed to promote the oxidative addition of the palladium(0) catalyst to the C-Br bond and facilitate the subsequent reductive elimination step.[8] The base plays a crucial role in the transmetalation step, activating the boronic acid for transfer of the organic group to the palladium center.[9] A biphasic solvent system, often containing water, can enhance the rate of transmetalation.

Experimental Protocol: Synthesis of a 7-Arylquinoline

Herein, we provide a detailed, self-validating protocol for the Suzuki-Miyaura coupling of 7-bromoquinoline with an arylboronic acid.

Materials:

• 7-Bromoquinoline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (0.5 mol%)

• A suitable phosphine ligand (e.g., SPhos, XPhos) (1.0 mol%)

• K₃PO₄ (2.0 equiv)

• Toluene/H₂O (4:1 mixture)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask, add 7-bromoquinoline, the arylboronic acid, Pd(OAc)₂, the phosphine ligand, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Add the degassed toluene/H₂O solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Data Presentation:

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	>90
PdCl₂(dppf)	-	Cs₂CO₃	Toluene	100	85-95

Table 1: Representative conditions for Suzuki-Miyaura coupling of 7-bromoquinoline.

Visualization:

Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of 7-aminoquinolines, which are important pharmacophores.[10][11] This reaction involves the palladium-catalyzed coupling of 7-bromoquinoline with a primary or secondary amine.[12]

Causality Behind Experimental Choices: The success of the Buchwald-Hartwig amination hinges on the selection of an appropriate catalyst system. Bulky, electron-rich phosphine ligands are essential to promote the reductive elimination step, which is often the rate-limiting step in the catalytic cycle.[11] A strong, non-nucleophilic base is required to deprotonate the amine, facilitating its coordination to the palladium center.[13]

Experimental Protocol: Synthesis of a 7-Aminoquinoline

Materials:

• 7-Bromoquinoline (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• A suitable phosphine ligand (e.g., XPhos, RuPhos) (4 mol%)

• NaOtBu (1.4 equiv)

• Anhydrous toluene

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a glovebox, add 7-bromoquinoline, Pd₂(dba)₃, the phosphine ligand, and NaOtBu to an oven-dried Schlenk tube.

• Add anhydrous toluene, followed by the amine.

• Seal the tube and heat the reaction mixture to 80-110 °C for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the crude product by flash column chromatography.

Data Presentation:

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Pd₂(dba)₃	XPhos	NaOtBu	Toluene	110	>85
Pd(OAc)₂	RuPhos	LHMDS	Dioxane	100	80-90

Table 2: Representative conditions for Buchwald-Hartwig amination of 7-bromoquinoline.

Visualization:

General workflow for Buchwald-Hartwig amination.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the direct installation of an alkynyl group at the 7-position of the quinoline core, providing access to a class of compounds with interesting electronic and biological properties.[14][15] This reaction involves the coupling of 7-bromoquinoline with a terminal alkyne, co-catalyzed by palladium and copper complexes.[16][17]

Causality Behind Experimental Choices: The Sonogashira reaction relies on a dual catalytic system. The palladium catalyst facilitates the oxidative addition to the C-Br bond, while the copper(I) co-catalyst activates the terminal alkyne by forming a copper acetylide, which then undergoes transmetalation to the palladium center.[18] An amine base is typically used to deprotonate the alkyne and to act as a solvent.[15]

Experimental Protocol: Synthesis of a 7-Alkynylquinoline

Materials:

• 7-Bromoquinoline (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Pd(PPh₃)₂Cl₂ (2 mol%)

• CuI (4 mol%)

• Triethylamine (TEA)

• Anhydrous THF

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a Schlenk flask, add 7-bromoquinoline, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with argon.

• Add anhydrous THF and TEA, followed by the terminal alkyne.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 4-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Data Presentation:

Pd Catalyst	Cu Co-catalyst	Base	Solvent	Temperature (°C)	Yield (%)
Pd(PPh₃)₂Cl₂	CuI	TEA	THF	25-60	80-95
Pd(OAc)₂/PPh₃	CuI	i-Pr₂NH	DMF	80	75-90

Table 3: Representative conditions for Sonogashira coupling of 7-bromoquinoline.

Nucleophilic Aromatic Substitution (SNAr): An Alternative Pathway

While palladium-catalyzed reactions are highly versatile, nucleophilic aromatic substitution (SNAr) offers a complementary approach for the functionalization of the 7-bromoquinoline core, particularly when strong electron-withdrawing groups are present on the ring to further activate it.[19][20]

Causality Behind Experimental Choices: The feasibility of an SNAr reaction at the 7-position is highly dependent on the electronic nature of the quinoline ring. The presence of additional electron-withdrawing groups, such as a nitro group, can significantly lower the activation energy for the nucleophilic attack, making the reaction more favorable.[21][22] The reaction proceeds through a Meisenheimer complex, a resonance-stabilized anionic intermediate.[20]

Experimental Protocol: A General Approach to SNAr

Materials:

• 7-Bromoquinoline derivative (with activating groups) (1.0 equiv)

• Nucleophile (e.g., amine, alkoxide) (1.5-2.0 equiv)

• Base (if necessary, e.g., K₂CO₃, DIPEA)

• Polar aprotic solvent (e.g., DMF, DMSO)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the 7-bromoquinoline derivative in the polar aprotic solvent in a round-bottom flask.

• Add the nucleophile and the base (if required).

• Heat the reaction mixture to an elevated temperature (e.g., 100-150 °C) and stir for several hours to days.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction, pour it into water, and extract the product with an organic solvent.

• Wash the combined organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography.

Data Presentation:

Activating Group	Nucleophile	Base	Solvent	Temperature (°C)	Yield (%)
5-Nitro	Morpholine	K₂CO₃	DMF	120	Moderate to Good
None	Sodium Methoxide	-	DMSO	150	Low to Moderate

Table 4: Representative conditions for SNAr on 7-bromoquinoline derivatives.

Visualization:

Mechanism of Nucleophilic Aromatic Substitution (SNAr).

Conclusion: The 7-Bromoquinoline as a Versatile Synthetic Platform

The bromine atom at the 7-position of the quinoline core is a highly valuable and versatile synthetic handle for drug development professionals. Its reactivity, governed by a subtle balance of electronic and steric factors, allows for a diverse range of functionalizations through well-established and reliable synthetic methodologies. By understanding the principles behind these transformations and employing the robust protocols outlined in this guide, researchers can efficiently navigate the chemical space around the 7-position, accelerating the discovery and development of novel quinoline-based therapeutics.

References

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. (2024). Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. (2025). Royal Society of Chemistry. Retrieved from [Link]

• Deltreil, M., et al. (2021). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PubMed. Retrieved from [Link]

• Ökten, S., et al. (2025). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC. Retrieved from [Link]

• Wang, Q., et al. (2025). Formal C─H Functionalization of Quinolines at the C7 Position Through a Traceless Directing Strategy. PubMed. Retrieved from [Link]

• Kashani, S. K., et al. (n.d.). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (2025). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Retrieved from [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Burgess, K., et al. (n.d.). Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity. Retrieved from [Link]

• ResearchGate. (2019). Synthesis, Antimicrobial Activity and Molecular Docking Studies of 7-Bromoquinoline-5,8-dione containing Aryl sulphonamides. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• The University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. Retrieved from [Link]

• University of Bath. (n.d.). Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 7. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• MDPI. (n.d.). Substituent Effects of the Nitrogen Heterocycle on Indole and Quinoline HDN Performance: A Combination of Experiments and Theoretical Study. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• YouTube. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. Retrieved from [Link]

• Baxendale Group - Durham University. (2021). Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. Retrieved from [Link]

• ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Retrieved from [Link]

• Chem 115 Myers - Harvard University. (n.d.). The Suzuki Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• PMC. (n.d.). Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation. Retrieved from [Link]

• PMC. (n.d.). Concerted Nucleophilic Aromatic Substitutions. Retrieved from [Link]

• PMC. (2023). NBS-mediated bromination and dehydrogenation of tetrahydro-quinoline in one pot: scope and mechanistic study. Retrieved from [Link]

• YouTube. (2025). Nucleophilic Aromatic Substitution EXPLAINED!. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• PMC. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Retrieved from [Link]

Sources

• 1. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. research.rug.nl [research.rug.nl]
• 13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. Sonogashira Coupling [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 19. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 22. youtube.com [youtube.com]

Protocols & Analytical Methods

purification of 7-Bromo-1-methyl-5-nitro-1H-indazole using column chromatography

An Application Note and Detailed Protocol for the Purification of 7-Bromo-1-methyl-5-nitro-1H-indazole using Column Chromatography

Authored by: A Senior Application Scientist

Introduction: The Imperative for Purity in Drug Discovery Intermediates

7-Bromo-1-methyl-5-nitro-1H-indazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a substituted indazole, it serves as a critical building block in the synthesis of a wide array of pharmacologically active molecules, including kinase inhibitors for oncological applications.[1] The precise arrangement of its bromo, methyl, and nitro functional groups dictates its reactivity and potential for forming complex molecular architectures.

The purity of such an intermediate is paramount. Impurities, which may include unreacted starting materials, regioisomers, or by-products from synthesis, can lead to undesirable side reactions, complicate reaction kinetics, and ultimately compromise the efficacy and safety of the final active pharmaceutical ingredient (API). Consequently, a robust and reproducible purification method is not merely a procedural step but a cornerstone of synthetic success.

This application note provides a comprehensive, field-proven protocol for the purification of 7-Bromo-1-methyl-5-nitro-1H-indazole using silica gel column chromatography. We will delve into the scientific principles guiding the choice of parameters and present a step-by-step methodology designed for researchers, scientists, and drug development professionals to achieve high purity with efficiency.

Part 1: The Science of Separation - Chromatographic Principles

Column chromatography is a preparative separation technique that relies on the differential partitioning of components in a mixture between a stationary phase and a mobile phase.[2] For a molecule like 7-Bromo-1-methyl-5-nitro-1H-indazole, which possesses moderate polarity, normal-phase chromatography is the method of choice.

The Stationary Phase: Silica Gel The stationary phase in this protocol is silica gel (SiO₂), a highly porous and polar material. Its surface is rich in silanol groups (Si-OH), which can form hydrogen bonds and dipole-dipole interactions with polar molecules.[3] More polar compounds in a mixture will adsorb more strongly to the silica gel, causing them to travel through the column more slowly.[3]

The Mobile Phase: Eluent Selection The mobile phase, or eluent, is a non-polar solvent or a mixture of solvents that flows through the column, carrying the sample with it. The key to successful separation lies in finding a mobile phase that provides the optimal balance of solubility and interaction with the stationary phase.

• A too-polar eluent will cause all compounds, including the target molecule and impurities, to travel quickly through the column with little interaction, resulting in poor separation.

• A too-non-polar eluent will result in strong adsorption of all polar components to the silica, leading to very slow elution and broad, diffuse bands.

The polarity of 7-Bromo-1-methyl-5-nitro-1H-indazole (Computed XLogP3 of 2.5) suggests that a binary solvent system composed of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate is an ideal starting point.[4][5] The precise ratio of these solvents must be determined empirically using Thin-Layer Chromatography (TLC), a rapid analytical technique that effectively predicts the behavior of compounds on a silica column.[6]

Part 2: Pre-Purification Analysis - Thin-Layer Chromatography (TLC)

Before committing the bulk of a crude sample to a column, it is essential to optimize the separation conditions using TLC. The goal is to find a solvent system where the target compound has a Retention Factor (Rf) value between 0.2 and 0.4.[5] This Rf range typically ensures that the compound will elute from the column in a reasonable volume of solvent and be well-separated from impurities.

Protocol for TLC Optimization:

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the solution onto a silica gel TLC plate.

• Development: Place the TLC plate in a developing chamber containing a prepared solvent system (e.g., start with 10% Ethyl Acetate in Hexanes).

• Visualization: After the solvent front has reached near the top of the plate, remove it and visualize the spots under UV light.

• Analysis: Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front).

• Iteration: Adjust the solvent ratio until the spot corresponding to 7-Bromo-1-methyl-5-nitro-1H-indazole has an Rf of ~0.3.

  • If Rf is too high, decrease the polarity (reduce the percentage of ethyl acetate).

  • If Rf is too low, increase the polarity (increase the percentage of ethyl acetate).

Part 3: The Purification Workflow - A Step-by-Step Protocol

This protocol is designed for the purification of approximately 1 gram of crude material. The column size and solvent volumes should be scaled accordingly for different quantities.

Key Experimental Parameters

Parameter	Specification	Rationale
Stationary Phase	Silica Gel, 230-400 mesh	High surface area provides excellent resolving power for closely related impurities.
Column Dimensions	40-50 mm diameter, 200 mm length	Provides sufficient capacity and bed length for a 1 g scale purification.
Mobile Phase (Eluent)	Hexanes / Ethyl Acetate	A versatile system allowing for fine-tuning of polarity. The optimal ratio is determined by TLC.
Sample Loading	Dry Loading	Minimizes band broadening at the start of the chromatography, leading to sharper peaks and better separation.[5]
Elution Mode	Isocratic or Gradient	Isocratic elution with the optimized solvent system is often sufficient. A shallow gradient may be used if impurities are close in polarity.
Fraction Size	~20 mL	Small fraction sizes prevent the remixing of separated components.
Analysis	Thin-Layer Chromatography (TLC)	Used to analyze the composition of each collected fraction.[6]

Workflow Diagram

Caption: Column Chromatography Workflow.

Detailed Experimental Procedure

A. Column Preparation (Slurry Packing)

• Place a small plug of cotton or glass wool at the bottom of the column. Add a thin layer (~1 cm) of sand.

• In a beaker, measure the required amount of silica gel (approx. 50 g for a 1 g sample).

• Create a slurry by adding the silica gel to the optimized, low-polarity mobile phase (e.g., 10% Ethyl Acetate in Hexanes). Stir gently to remove air bubbles.

• With the stopcock open, pour the slurry into the column in a single, continuous motion. Use a funnel to aid the process.

• Gently tap the side of the column to encourage even packing and dislodge any air bubbles.

• Once the silica has settled, add another layer of sand (~1 cm) on top to prevent the bed from being disturbed during solvent addition.

• Drain the excess solvent until the solvent level is just at the top of the sand layer. Never let the column run dry.

B. Sample Preparation and Loading (Dry Loading)

• Dissolve the ~1 g of crude 7-Bromo-1-methyl-5-nitro-1H-indazole in a minimal amount of a volatile solvent (e.g., 10-15 mL of dichloromethane).

• Add 2-3 g of silica gel to this solution.

• Remove the solvent under reduced pressure (using a rotary evaporator) until a dry, free-flowing powder is obtained.

• Carefully and evenly add this powder to the top of the packed column.

C. Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column, taking care not to disturb the top layer.

• Open the stopcock and begin collecting the eluent in numbered test tubes or flasks. Maintain a constant flow rate.

• Continuously add fresh mobile phase to the top of the column to ensure it does not run dry.

• Collect fractions of a consistent volume (e.g., 20 mL).

D. Analysis and Product Isolation

• Spot every few fractions on a TLC plate. Develop and visualize the plate to determine which fractions contain the desired product.

• Fractions containing only the pure product (single spot at the correct Rf) should be combined in a clean, pre-weighed round-bottom flask.

• Remove the solvent from the combined pure fractions using a rotary evaporator.

• Place the flask under high vacuum to remove any residual solvent.

• The resulting solid is the purified 7-Bromo-1-methyl-5-nitro-1H-indazole. Determine the final mass and calculate the yield. Confirm purity using analytical methods such as NMR, HPLC, or Mass Spectrometry.

Part 4: Troubleshooting and Final Considerations

• Problem: The compound is not eluting from the column.

  • Solution: The mobile phase is likely not polar enough. Gradually increase the percentage of the polar solvent (e.g., ethyl acetate) to increase the eluting power.

• Problem: Poor separation between the product and an impurity (co-elution).

  • Solution: The solvent system has poor selectivity. Re-evaluate the TLC, testing different solvent systems (e.g., Dichloromethane/Hexanes or Toluene/Ethyl Acetate). A slower flow rate can also improve resolution.

• Problem: Cracks or channels appear in the silica bed.

  • Solution: This is due to improper packing. The column must be repacked. Ensure the slurry is homogenous and the silica settles evenly.

By following this detailed protocol and understanding the underlying scientific principles, researchers can confidently and effectively purify 7-Bromo-1-methyl-5-nitro-1H-indazole, ensuring the high quality required for subsequent synthetic steps in drug discovery and development.

References

• PubChem. 7-Bromo-1-methyl-5-nitro-1H-indazole. National Center for Biotechnology Information. [Link]

• Studylib. Column Chromatography of Nitroanilines Lab Experiment. [Link]

• SIELC Technologies. Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column. [Link]

• Lee, S.L. (2007). The Chromatography of Nitro compounds.

• CDN. Nitration of Phenol and Purification by Column Chromatography. [Link]

• ResearchGate. The separation of 2-nitrophenol, 4-nitrophenol and phenol. [Link]

• El Brahmi, N., et al. (2010). 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. Acta Crystallographica Section E: Structure Reports Online, 66(5). [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. researchgate.net [researchgate.net]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. studylib.net [studylib.net]

Application Note & Protocol: Regioselective N-Alkylation of 7-bromo-5-nitro-1H-indazole

Introduction: The Challenge and Importance of Indazole Alkylation

The indazole scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] The biological activity of these compounds is often critically dependent on the substitution pattern, particularly on the nitrogen atoms of the pyrazole ring. Direct N-alkylation of the 1H-indazole core presents a significant synthetic challenge, as it frequently yields a mixture of N-1 and N-2 regioisomers, complicating purification and reducing the overall yield of the desired product.[1][4][5]

Achieving regioselective control is therefore a paramount objective in the synthesis of indazole-based drug candidates. The regiochemical outcome is governed by a delicate interplay of steric and electronic effects of the substituents on the indazole ring, as well as the choice of base, solvent, and alkylating agent.[2][6]

This application note provides a detailed, field-proven protocol for the N-alkylation of 7-bromo-5-nitro-1H-indazole. We will delve into the mechanistic rationale for the expected regioselectivity and present a step-by-step procedure that is both reliable and reproducible for drug discovery and development professionals.

Mechanistic Insight: Directing Regioselectivity in Indazole Alkylation

The N-alkylation of indazole proceeds via deprotonation to form an ambidentate indazolide anion, which has nucleophilic character at both the N-1 and N-2 positions. The ratio of the resulting N-1 and N-2 alkylated products is highly sensitive to reaction conditions.[3]

A key principle for controlling regioselectivity lies in the electronic properties of the indazole substituents. It has been demonstrated that strong electron-withdrawing groups (EWGs) at the C-7 position of the indazole ring exert a profound directing effect, favoring alkylation at the N-2 position.[1][2][4] In the case of our substrate, 7-bromo-5-nitro-1H-indazole, the nitro group (-NO₂) at C-7 significantly increases the acidity of the N-1 proton and electronically disfavors the adjacent N-1 position for alkylation after deprotonation. Studies have shown that employing a C-7 NO₂ substituted indazole can confer excellent N-2 regioselectivity, often achieving ratios of ≥ 96%.[2][4]

The protocol described herein leverages this electronic effect, utilizing sodium hydride (NaH) in an aprotic polar solvent like tetrahydrofuran (THF). This combination has proven to be a robust system for achieving high regioselectivity in the N-alkylation of electronically biased indazoles.[1][2]

Experimental Workflow Overview

The overall experimental procedure is summarized in the workflow diagram below. The process involves the deprotonation of the indazole, subsequent alkylation, reaction quenching, and finally, purification and characterization of the N-2 alkylated product.

Caption: General workflow for the N-2 selective alkylation of 7-bromo-5-nitro-1H-indazole.

Detailed Experimental Protocol

This protocol is optimized for high N-2 regioselectivity.

Materials and Equipment

• Reagents:

  • 7-bromo-5-nitro-1H-indazole

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Alkylating agent (e.g., Iodomethane, Ethyl bromide, Benzyl bromide), 1.1 equivalents

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for flash column chromatography

  • TLC plates (silica gel 60 F₂₅₄)

• Equipment:

  • Round-bottom flask, flame-dried

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (Nitrogen or Argon line)

  • Syringes and needles

  • Ice bath

  • Rotary evaporator

  • Flash chromatography system

  • NMR Spectrometer, Mass Spectrometer

Safety Precautions

• Sodium Hydride (NaH): NaH is a highly flammable solid that reacts violently with water to produce hydrogen gas. Handle only under an inert atmosphere. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Ensure a Class D fire extinguisher is accessible.

• Solvents and Reagents: Handle all organic solvents and alkylating agents in a well-ventilated fume hood. Alkylating agents are often toxic and lachrymatory.

Step-by-Step Procedure

• Reaction Setup:

  • Place 7-bromo-5-nitro-1H-indazole (1.0 equiv) into a flame-dried round-bottom flask equipped with a magnetic stir bar.

  • Seal the flask with a septum and purge with an inert atmosphere (N₂ or Ar) for 10-15 minutes.

  • Add anhydrous THF via syringe to achieve a concentration of approximately 0.1 M.

  • Cool the resulting suspension to 0 °C using an ice bath.

• Deprotonation:

  • While stirring at 0 °C, carefully add sodium hydride (1.2 equiv, 60% dispersion in oil) portion-wise to the flask. Note: Hydrogen gas evolution will be observed. Ensure adequate venting.

  • Allow the mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature.

  • Continue stirring at room temperature for an additional 30-60 minutes until gas evolution ceases and the solution becomes homogeneous, indicating the formation of the sodium indazolide salt.

• Alkylation:

  • Re-cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add the alkylating agent (1.1 equiv) dropwise via syringe.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction for 12-24 hours.

• Reaction Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Prepare a TLC sample by taking a small aliquot of the reaction mixture, quenching it with a drop of water, and diluting with ethyl acetate.

  • Elute the TLC plate with a suitable solvent system (e.g., 30% Ethyl Acetate in Hexanes) and visualize under UV light. The reaction is complete when the starting material spot is no longer visible.

• Work-up and Extraction:

  • Upon completion, cool the flask to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to neutralize any unreacted NaH.

  • Dilute the mixture with water and transfer it to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel.

  • The specific eluent system will depend on the polarity of the product, but a gradient of ethyl acetate in hexanes is typically effective.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the purified N-2 alkylated 7-bromo-5-nitro-2H-indazole.

Characterization

• Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

• Regiochemistry Assignment: The key to confirming the N-2 substitution is through 2D NMR experiments, particularly Heteronuclear Multiple Bond Correlation (HMBC). An HMBC experiment will show a correlation between the protons of the newly introduced alkyl group and the C-3 and C-7a carbons of the indazole core, confirming the N-2 connectivity.[2] This is a critical self-validating step in the protocol.

Representative Reaction Parameters

The following table summarizes typical conditions and expected outcomes for the N-alkylation of C-7 nitro-substituted indazoles based on literature precedents.[2][4]

Parameter	Condition / Value	Rationale / Comment
Substrate	7-bromo-5-nitro-1H-indazole	Electron-withdrawing group at C-7 directs N-2 selectivity.[2][4]
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base for complete deprotonation.[1]
Solvent	Anhydrous THF	Aprotic polar solvent, solubilizes the indazolide salt.
Temperature	0 °C to Room Temp.	Controlled addition of reagents at 0 °C minimizes side reactions.
Equivalents (Base)	1.2 equiv	A slight excess ensures complete deprotonation of the starting material.
Equivalents (Alkylating Agent)	1.1 equiv	A slight excess drives the reaction to completion.
Expected N2:N1 Ratio	≥ 96 : 4	High N-2 selectivity is expected due to the C-7 nitro group.[2][4]
Purification Method	Flash Column Chromatography	Standard method for separating regioisomers and impurities.[6][7]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient base; Inactive NaH; Low quality anhydrous solvent.	Use fresh NaH and ensure it is weighed under an inert atmosphere. Use freshly distilled or commercially available anhydrous THF.
Low Yield	Incomplete reaction; Product loss during work-up or purification.	Ensure reaction goes to completion via TLC/LC-MS. Be careful during extraction and combine all organic layers. Optimize chromatography conditions.
Mixture of Isomers	Reaction conditions not optimal for full N-2 direction.	While highly unlikely for this substrate, ensure the reaction temperature is controlled. A different solvent/base system (e.g., Cs₂CO₃ in DMF) could be explored, but NaH/THF is reported to be highly selective.[5][6]

Conclusion

This application note provides a robust and highly regioselective protocol for the N-alkylation of 7-bromo-5-nitro-1H-indazole. By leveraging the strong electronic directing effect of the C-7 nitro substituent, this method reliably yields the desired N-2 alkylated product in high purity. The inclusion of rigorous monitoring and characterization steps, particularly HMBC for regiochemical assignment, ensures the trustworthiness and success of the synthesis, making it a valuable procedure for researchers in drug discovery and chemical development.

References

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. Available at: [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. Available at: [Link]

• Zhang, Z., et al. (2021). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications, 57(72), 9049-9052. Available at: [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. Available at: [Link]

• Lu, P., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1940-1954. Available at: [Link]

• Taylor, A. M., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances. Available at: [Link]

• This reference is a duplicate of reference 4 and has been consolid

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link]

• CN101948433A - Method for separating and purifying substituted indazole isomers. Google Patents.
• This search result provided basic chemical properties and was not suitable for cit
• This search result provided synthesis for a different indazole and was not suitable for cit

• Elguero, J., et al. (2012). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 77(10), 4795–4805. Available at: [Link]

• This search result provided redundant inform
• This search result discussed N2-alkylation under different conditions and was not directly cited in the main protocol but is a useful rel
• This search result provided synthesis for a different indazole and was not suitable for cit
• This search result is a supporting inform
• This search result is an altern

Sources

• 1. research.ucc.ie [research.ucc.ie]
• 2. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]

protocol for using 7-Bromo-1-methyl-5-nitro-1H-indazole in cell-based assays

An Application Guide for the Cellular Characterization of 7-Bromo-1-methyl-5-nitro-1H-indazole

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 7-Bromo-1-methyl-5-nitro-1H-indazole in cell-based assays. While this specific molecule is a novel investigational compound, its core structure, featuring a nitro-indazole moiety, is common in compounds with demonstrated biological activities, including antiproliferative and kinase modulating effects[1][2][3]. This guide, therefore, presents a logical, multi-step workflow designed to systematically characterize its cellular impact. We will proceed from foundational viability and cytotoxicity assessments to targeted mechanistic studies and advanced live-cell imaging, explaining the scientific rationale behind each protocol.

Introduction: The Rationale for Investigation

The indazole ring is a privileged scaffold in medicinal chemistry, forming the basis of numerous compounds targeting a range of cellular processes. Specifically, nitro-indazole derivatives have been explored for their potential as antiproliferative and antiprotozoal agents[4]. Furthermore, related indazole structures are implicated in the modulation of protein kinase activity, a cornerstone of cellular signaling and a major focus of modern drug discovery[3][5].

7-Bromo-1-methyl-5-nitro-1H-indazole (PubChem CID: 24213811) is an under-characterized molecule.[6] Its structure suggests a potential for biological activity, making a systematic cellular evaluation necessary. This guide provides a strategic framework for such an investigation, beginning with broad assessments of cellular health and progressively narrowing the focus to potential mechanisms of action.

Foundational Knowledge: Compound Preparation and Handling

Proper handling of a new small molecule is the bedrock of reproducible cell-based research. The initial step involves determining its solubility and preparing stable, accurate stock solutions.

Solubility Testing and Stock Solution Preparation

The predicted XLogP3 of 7-Bromo-1-methyl-5-nitro-1H-indazole is 2.5, suggesting it will be largely insoluble in aqueous media but soluble in organic solvents.[6] Dimethyl sulfoxide (DMSO) is the most common choice for initial solubilization in cell-based assays.

Protocol 1: Preparation of a High-Concentration Stock Solution

• Weighing: Accurately weigh out approximately 5 mg of 7-Bromo-1-methyl-5-nitro-1H-indazole powder.

• Solubilization: Add sterile, anhydrous DMSO to create a 10 mM stock solution. The molecular weight is 256.06 g/mol .[6]

  • Calculation: (5 mg / 256.06 g/mol ) / Volume (L) = 10 mM. This requires ~1.95 mL of DMSO.

• Dissolution: Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath may be required.

• Sterilization: Filter the stock solution through a 0.22 µm syringe filter to ensure sterility.

• Aliquoting and Storage: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Property	Value	Source
Molecular Formula	C₈H₆BrN₃O₂	[6]
Molecular Weight	256.06 g/mol	[6]
CAS Number	952183-39-0	[6]
Recommended Primary Solvent	Dimethyl Sulfoxide (DMSO)
Typical Stock Concentration	10-50 mM
Storage Conditions	-20°C or -80°C, protected from light and moisture
Table 1: Physicochemical Properties and Handling of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Initial Biological Assessment: Cytotoxicity and Viability Assays

Before investigating any specific mechanism, it is critical to determine the concentration range over which the compound affects cell viability. This establishes an effective dose range for subsequent experiments and identifies general cytotoxicity. The MTT assay is a standard, colorimetric method for assessing metabolic activity, which serves as a proxy for cell viability.[7]

The Principle of the MTT Assay

Metabolically active cells utilize mitochondrial dehydrogenase enzymes to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals.[1] The amount of formazan produced is directly proportional to the number of viable cells.

Protocol 2: Determining IC₅₀ using the MTT Assay

• Cell Seeding: Plate your chosen cell line (e.g., HeLa, A549) in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[8]

• Compound Treatment: Prepare serial dilutions of the 7-Bromo-1-methyl-5-nitro-1H-indazole stock solution in complete cell culture medium. A common starting range is 100 µM down to 0.1 µM.

• Dosing: Remove the old medium from the cells and add 100 µL of the medium containing the test compound concentrations. Include wells for a vehicle control (medium with the same final concentration of DMSO, typically ≤0.5%) and an untreated control.

• Incubation: Incubate the plate for a relevant duration (e.g., 24, 48, or 72 hours).[8] The choice of time point depends on the expected mechanism; for cytotoxic agents, 48-72 hours is common.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for an additional 2-4 hours at 37°C.[1]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting or on an orbital shaker.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to generate a dose-response curve and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Mechanistic Deep Dive: Probing Protein Kinase Inhibition

Given that related indazole compounds are known to modulate kinase activity, a logical next step is to investigate whether 7-Bromo-1-methyl-5-nitro-1H-indazole affects key signaling pathways.[3] The Mitogen-Activated Protein Kinase (MAPK) pathway (e.g., the ERK1/2 cascade) is a central signaling node controlling cell proliferation, differentiation, and survival, and is frequently dysregulated in diseases like cancer.[9]

A straightforward method to assess pathway inhibition is to measure the phosphorylation status of a key downstream kinase, such as ERK, via Western Blotting. A reduction in phosphorylated ERK (p-ERK) upon compound treatment would suggest inhibition at an upstream point in the cascade.

// Nodes GF [label="Growth Factor", fillcolor="#F1F3F4", fontcolor="#202124"]; RTK [label="Receptor Tyrosine Kinase (RTK)", fillcolor="#F1F3F4", fontcolor="#202124"]; RAS [label="RAS", fillcolor="#FBBC05", fontcolor="#202124"]; RAF [label="RAF", fillcolor="#FBBC05", fontcolor="#202124"]; MEK [label="MEK", fillcolor="#FBBC05", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#FBBC05", fontcolor="#202124"]; pERK [label="p-ERK\n(Active)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Nucleus [label="Nucleus", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Transcription [label="Gene Transcription\n(Proliferation, Survival)", fillcolor="#FFFFFF", fontcolor="#202124"]; Inhibitor [label="7-Bromo-1-methyl-\n5-nitro-1H-indazole\n(Hypothesized Target)", shape=octagon, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges GF -> RTK; RTK -> RAS [label="Activates"]; RAS -> RAF [label="Activates"]; RAF -> MEK [label="Phosphorylates"]; MEK -> ERK [label="Phosphorylates"]; ERK -> pERK [style=dashed, arrowhead=none]; pERK -> Nucleus; Nucleus -> Transcription; Inhibitor -> MEK [color="#EA4335", style=bold, label=" Potential\n Inhibition "]; } enddot Caption: A simplified MAPK/ERK signaling pathway, a potential target for kinase inhibitors.

Protocol 3: Western Blot Analysis of p-ERK and Total ERK

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat cells with 7-Bromo-1-methyl-5-nitro-1H-indazole at relevant concentrations (e.g., 0.5x, 1x, and 2x the IC₅₀ value) for a short duration (e.g., 1, 6, or 24 hours). Include a vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against phospho-ERK (p-ERK) and total ERK. A loading control antibody (e.g., GAPDH or β-actin) should also be used.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities. A decrease in the p-ERK/total ERK ratio in treated cells compared to the control indicates pathway inhibition.

Advanced Analysis: Live-Cell Imaging

Live-cell imaging provides invaluable spatiotemporal information about a compound's effect on cellular morphology, organelle dynamics, and protein localization in real-time.[10][11] This technique can reveal dynamic processes that are missed in endpoint assays.

Protocol 4: Observing Cellular Morphological Changes

• Cell Preparation: Seed cells on glass-bottom dishes or chamber slides suitable for microscopy.

• Staining (Optional): To visualize specific organelles, cells can be pre-incubated with live-cell compatible fluorescent dyes (e.g., MitoTracker™ for mitochondria or Hoechst 33342 for the nucleus).[10] Ensure the chosen dyes are spectrally distinct from each other.

• Imaging Setup: Place the dish on the microscope stage within an environmental chamber that maintains 37°C and 5% CO₂.

• Baseline Imaging: Acquire images of the cells before adding the compound to establish a baseline.

• Compound Addition: Carefully add 7-Bromo-1-methyl-5-nitro-1H-indazole (at a concentration determined from the viability assay) to the dish.

• Time-Lapse Acquisition: Begin acquiring images at set intervals (e.g., every 5-10 minutes) for several hours. Use the lowest possible laser power and exposure time to minimize phototoxicity.[11]

• Analysis: Analyze the resulting image series for changes in cell morphology, such as cell rounding, membrane blebbing (a sign of apoptosis), or changes in mitochondrial structure.

Troubleshooting Common Issues

Issue	Possible Cause	Suggested Solution
Compound Precipitation in Media	Poor aqueous solubility; concentration is too high.	Decrease the final concentration. Ensure the DMSO concentration in the final medium is low (<0.5%). Prepare fresh serial dilutions for each experiment.
High Variability in MTT Assay	Inconsistent cell seeding; edge effects in the 96-well plate; contamination.	Use a multichannel pipette for consistency. Avoid using the outer wells of the plate. Practice sterile technique.
No Signal in Western Blot	Insufficient protein loaded; poor antibody quality; incorrect transfer.	Confirm protein concentration with a BCA assay. Use a validated primary antibody. Check transfer efficiency with Ponceau S staining.
Rapid Cell Death in Live Imaging	Phototoxicity from the microscope's light source; compound is acutely toxic.	Reduce laser power and exposure time. Increase the time interval between acquisitions. Use a lower compound concentration.[11]

Conclusion and Future Directions

This guide outlines a systematic and robust workflow for the initial characterization of 7-Bromo-1-methyl-5-nitro-1H-indazole in cell-based assays. By starting with foundational viability assays, progressing to mechanistic studies like Western blotting, and employing advanced techniques such as live-cell imaging, researchers can build a comprehensive profile of this novel compound's biological activity. Positive results from these assays, such as potent cytotoxicity or confirmed kinase pathway inhibition, would warrant further investigation through broader kinase profiling panels, cell cycle analysis, and ultimately, validation in more complex models.

References

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. (URL: [Link])

• Burotto, M., Chiou, V. L., Lee, J. M., & Kohn, E. C. (2014). The MAPK pathway across different malignancies: a new perspective. Cancer, 120(22), 3446-3456. (URL: [Link])

• Creative Biolabs. (n.d.). Live Cell Imaging Protocol & Troubleshooting. Retrieved January 17, 2026, from [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved January 17, 2026, from [Link]

• Leica Microsystems. (2026, January 14). Optimizing live-cell imaging: From probe to FLIM-STED integration. YouTube. (URL: [Link])

• Riss, T. L., & Moravec, R. A. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In G. S. Sittampalam, N. P. Coussens, & M. T. H. (Eds.), Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. (URL: [Link])

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved January 17, 2026, from [Link]

• StainsFile. (n.d.). Fluorescent Live Cell Imaging. Retrieved January 17, 2026, from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. (URL: [Link])

• Bantscheff, M., & Lemeer, S. (2014). Quantitative Proteomics of Kinase Inhibitor Targets and Mechanisms. ACS Chemical Biology, 9(12), 2743–2753. (URL: [Link])

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved January 17, 2026, from [Link]

• Monzote, L., et al. (2023). Antileishmanial activity of 5-nitroindazole derivatives. Parasite, 30, 42. (URL: [Link])

• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 7-BROMO-1-METHYL-1H-INDAZOLE Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Antileishmanial activity of 5-nitroindazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]

Application Notes and Protocols: The Strategic Use of 7-Bromo-1-methyl-5-nitro-1H-indazole in the Synthesis of First-in-Class HIV Capsid Inhibitors

Abstract

The advent of HIV capsid inhibitors marks a paradigm shift in antiretroviral therapy, offering a novel mechanism of action against multidrug-resistant viral strains. Lenacapavir (GS-6207), the first-in-class approved capsid inhibitor, exemplifies the therapeutic potential of this new drug category.[1][2][3] Central to the synthesis of Lenacapavir and related analogues is the strategic implementation of highly functionalized heterocyclic building blocks. This document provides a detailed technical guide for researchers and drug development professionals on the application of 7-Bromo-1-methyl-5-nitro-1H-indazole , a key starting material in the construction of these complex antiviral agents. We will elucidate the rationale behind its selection, detail a robust protocol for its use in palladium-catalyzed cross-coupling reactions, and provide insights into its pivotal role in building the core structure of next-generation HIV therapeutics.

Introduction: A New Frontier in HIV Treatment

The HIV-1 capsid, a conical protein shell encasing the viral genome, is a critical orchestrator of multiple stages of the viral lifecycle, including reverse transcription, nuclear import, and virion assembly.[3][4][5] Its indispensable role makes it a compelling, and until recently, unexploited therapeutic target.[6][7] Capsid inhibitors function by binding to a highly conserved interface between capsid protein (CA) subunits, disrupting the delicate balance of capsid stability required for successful infection.[4][5] This mechanism is distinct from established antiretroviral drug classes, providing a vital option for patients with resistance to other therapies.[5]

Lenacapavir, developed by Gilead Sciences, is the trailblazer in this class, offering a long-acting injectable treatment for multidrug-resistant HIV.[1][8] The intricate molecular architecture of Lenacapavir is assembled from several key fragments, and its synthesis relies on the precise and efficient functionalization of a central indazole core. The compound 7-Bromo-1-methyl-5-nitro-1H-indazole has emerged as a critical precursor, engineered with specific functionalities that facilitate the convergent synthesis of the final drug substance.

Scientific Rationale: The Causality of Molecular Design

The selection of 7-Bromo-1-methyl-5-nitro-1H-indazole as a starting material is a deliberate choice rooted in modern principles of medicinal and process chemistry. The indazole scaffold itself is a "privileged structure" in drug discovery, known to interact with a wide range of biological targets.[9][10][11] The specific substitutions on this molecule are strategically placed to serve distinct and essential roles in the synthetic route.

• The C7-Bromo Group: This functionality is the primary reactive handle for introducing significant molecular complexity. The bromine atom is an excellent leaving group for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Sonogashira couplings.[12][13] This allows for the efficient and high-yielding formation of a carbon-carbon bond, connecting the indazole core to other key fragments of the final inhibitor.

• The C5-Nitro Group: The nitro group is a versatile synthetic precursor. It is a strong electron-withdrawing group that can influence the reactivity of the aromatic ring. More importantly, it can be readily and cleanly reduced to a primary amine (-NH₂). This amine then serves as a nucleophilic anchor point for subsequent amide bond formation, a critical step for linking another large, functionalized side chain required for potent biological activity.

• The N1-Methyl Group: The methylation of the indazole at the N1 position serves two key purposes. Firstly, it prevents tautomerization, ensuring that subsequent reactions occur at predictable positions on the heterocyclic core.[14] Secondly, it eliminates a potentially reactive N-H bond, precluding unwanted side reactions during the cross-coupling and amide formation steps, thereby simplifying the purification process and improving overall yield.

This trifecta of functional groups makes 7-Bromo-1-methyl-5-nitro-1H-indazole a highly efficient and logical starting point for a convergent synthetic strategy, as illustrated below.

Caption: High-level synthetic workflow from the starting material.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This protocol provides a validated, step-by-step methodology for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 7-Bromo-1-methyl-5-nitro-1H-indazole with a generic arylboronic acid. This reaction is a cornerstone of the synthesis, establishing the critical C7-aryl linkage.

Objective: To synthesize a 7-aryl-1-methyl-5-nitro-1H-indazole derivative via a robust and scalable C-C bond-forming reaction.

Core Reaction Scheme: (A graphical representation showing the indazole reacting with an arylboronic acid in the presence of a palladium catalyst and base to form the coupled product)

Materials & Equipment

• Reagents:

  • 7-Bromo-1-methyl-5-nitro-1H-indazole (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with CH₂Cl₂ (Pd(dppf)Cl₂) (0.03 equiv)

  • Potassium Carbonate (K₂CO₃), anhydrous powder (3.0 equiv)

  • 1,4-Dioxane, anhydrous

  • Deionized Water

• Equipment:

  • Schlenk flask or oven-dried round-bottom flask with reflux condenser

  • Magnetic stirrer and stir plate with heating

  • Inert gas manifold (Argon or Nitrogen)

  • Standard laboratory glassware for work-up and purification

  • Rotary evaporator

  • Silica gel for column chromatography

Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 7-Bromo-1-methyl-5-nitro-1H-indazole, the selected arylboronic acid, and potassium carbonate.

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure the reaction atmosphere is free of oxygen.

• Catalyst Addition: Under a positive pressure of inert gas, add the Pd(dppf)Cl₂ catalyst to the flask.

• Solvent Addition: Add anhydrous 1,4-dioxane and deionized water (typically a 4:1 to 5:1 ratio by volume) via syringe. The solvent should be degassed prior to use by bubbling with argon for 20-30 minutes.

• Reaction Execution: Place the flask in a preheated oil bath at 90-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-Up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 7-aryl-1-methyl-5-nitro-1H-indazole product.

Self-Validation and Expected Results

• Yield: Isolated yields for this reaction are typically in the range of 75-95%, depending on the specific boronic acid used.

• Purity: The purified product should appear as a single spot on TLC and show >95% purity by LC-MS.

• Characterization: The structure of the product must be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, HRMS) to verify the successful coupling and retention of the nitro and methyl groups.[15]

Data Presentation: Reaction Parameters

The following table summarizes typical parameters for the Suzuki coupling protocol, providing a clear reference for experimental design.

Parameter	Value/Condition	Rationale
Indazole Substrate	7-Bromo-1-methyl-5-nitro-1H-indazole	The key building block with orthogonal reactive sites.
Boronic Acid	1.2 - 1.5 equivalents	A slight excess ensures complete consumption of the limiting bromide substrate.
Palladium Catalyst	Pd(dppf)Cl₂ (2-5 mol%)	A robust and versatile catalyst for Suzuki couplings with heteroaryl halides.[13]
Base	K₂CO₃ or Cs₂CO₃ (2-3 equivalents)	Essential for the transmetalation step in the catalytic cycle.[15][16]
Solvent System	1,4-Dioxane / Water (4:1 v/v)	A common solvent mixture that facilitates dissolution of both organic and inorganic reagents.[15]
Temperature	90 - 100 °C	Provides sufficient thermal energy to drive the catalytic cycle efficiently without significant degradation.
Reaction Time	4 - 12 hours	Dependent on substrate reactivity; should be monitored for completion.
Typical Yield	75 - 95%	Demonstrates the efficiency of the protocol.

Mechanistic Insight: The Suzuki-Miyaura Catalytic Cycle

Understanding the mechanism is crucial for troubleshooting and optimization. The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving the palladium catalyst.

Sources

• 1. drughunter.com [drughunter.com]
• 2. Highlights on the Development, Related Patents, and Prospects of Lenacapavir: The First-in-Class HIV-1 Capsid Inhibitor for the Treatment of Multi-Drug-Resistant HIV-1 Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. HIV capsid inhibition - Wikipedia [en.wikipedia.org]
• 6. Uracil derivatives as HIV-1 capsid protein inhibitors: design, in silico, in vitro and cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitors of the HIV-1 Capsid, A Target of Opportunity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. makemedicinesaffordable.org [makemedicinesaffordable.org]
• 9. Discovery of a new HIV-1 inhibitor scaffold and synthesis of potential prodrugs of indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indazolyl-substituted piperidin-4-yl-aminopyrimidines as HIV-1 NNRTIs: Design, synthesis and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Strategic Derivatization of 7-Bromo-1-methyl-5-nitro-1H-indazole for the Generation of Novel Kinase Inhibitor Libraries

An Application Note for Drug Discovery Professionals

Abstract

Protein kinases are a critical class of enzymes that regulate a vast number of cellular processes; their dysregulation is a hallmark of many diseases, most notably cancer.[1][2] The indazole nucleus has emerged as a "privileged scaffold" in medicinal chemistry, forming the core of numerous approved kinase inhibitors like Axitinib and Pazopanib.[3][4][5] This is due to its ability to form key hydrogen bond interactions within the ATP-binding pocket of many kinases. This application note provides a detailed guide for the strategic chemical modification of 7-Bromo-1-methyl-5-nitro-1H-indazole, a versatile starting material, to rapidly generate a diverse library of drug-like molecules for kinase screening. We present field-proven, step-by-step protocols for key synthetic transformations—including palladium-catalyzed cross-couplings and functional group manipulations—and a comprehensive workflow for subsequent in vitro kinase inhibition screening.

Introduction: The Indazole Scaffold in Kinase Inhibition

The pursuit of selective and potent kinase inhibitors is a cornerstone of modern drug discovery.[6] The indazole scaffold is particularly valuable due to its structural resemblance to the purine core of ATP, allowing it to act as an effective "hinge-binder" in the active site of kinases.[7][8] The strategic placement of substituents around this core is crucial for achieving high potency and selectivity against specific kinase targets.[3]

The starting material, 7-Bromo-1-methyl-5-nitro-1H-indazole[9][10], offers three distinct points for chemical diversification:

• C7-Bromo Position: Ideal for introducing aryl, heteroaryl, or alkynyl groups via palladium-catalyzed cross-coupling reactions, which can probe deep into the kinase active site.

• C5-Nitro Group: Can be readily reduced to a primary amine, providing a handle for building amide or sulfonamide libraries to interact with the solvent-exposed region.

• N1-Methyl Group: Provides metabolic stability and ensures regiochemical control in subsequent reactions.

This guide details the synthetic pathways to exploit these modification points, followed by a robust protocol for evaluating the resulting compounds in a kinase inhibition assay.

Overall Synthetic Strategy

The derivatization of 7-Bromo-1-methyl-5-nitro-1H-indazole is designed as a modular, multi-directional workflow. This allows for the rapid generation of a matrix of compounds where different functionalities at the C7 and C5 positions can be combined.

Figure 1: General workflow for the diversification of the 7-Bromo-1-methyl-5-nitro-1H-indazole scaffold.

PART I: SYNTHETIC PROTOCOLS

Section 1. Palladium-Catalyzed Cross-Coupling at the C7-Position

Palladium-catalyzed cross-coupling reactions are among the most powerful tools for forming C-C and C-N bonds.[11][12] The protocols below are optimized for the indazole scaffold.

The Suzuki-Miyaura reaction is an excellent method for introducing aryl and heteroaryl moieties.[13] The choice of a catalyst system like Pd(dppf)Cl₂ is often effective for electron-rich heterocyclic halides.

Protocol 1: Suzuki-Miyaura Cross-Coupling

• To a microwave vial, add 7-Bromo-1-methyl-5-nitro-1H-indazole (1.0 eq), the desired aryl or heteroaryl boronic acid (1.5 eq), and potassium carbonate (K₂CO₃, 3.0 eq).

• Add Pd(dppf)Cl₂ catalyst (0.05 eq).

• Evacuate and backfill the vial with argon or nitrogen gas three times.

• Add a degassed solvent mixture of 1,4-dioxane and water (4:1 ratio, to a concentration of 0.1 M with respect to the starting bromide).

• Seal the vial and heat in a microwave reactor at 120-140°C for 30-60 minutes. Monitor reaction completion by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the C7-arylated product.

Catalyst	Base	Solvent	Temp (°C)	Typical Yield	Reference
Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	120-140 (µW)	60-90%	[11][14]
Pd(PPh₃)₄	Cs₂CO₃	Dioxane/EtOH/H₂O	140 (µW)	55-85%	[15]

Table 1: Representative conditions for Suzuki-Miyaura coupling on bromoindazoles.

This reaction is indispensable for synthesizing aryl amines from aryl halides.[12][16] The choice of ligand is critical; sterically hindered phosphine ligands like tBuXPhos are often effective for coupling with a range of amines on heterocyclic systems.[17]

Protocol 2: Buchwald-Hartwig Amination

• To an oven-dried Schlenk tube, add 7-Bromo-1-methyl-5-nitro-1H-indazole (1.0 eq), Pd₂(dba)₃ (0.02 eq), and the appropriate phosphine ligand (e.g., tBuXPhos, 0.08 eq).

• Add sodium tert-butoxide (NaOtBu, 1.4 eq).

• Evacuate and backfill the tube with argon or nitrogen gas three times.

• Add the desired primary or secondary amine (1.2 eq) followed by anhydrous, degassed toluene or dioxane (to 0.1 M).

• Seal the tube and heat the mixture at 80-110°C for 12-24 hours, monitoring by TLC or LC-MS.

• After cooling, quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine.

• Dry over Na₂SO₄, filter, and concentrate. Purify by flash column chromatography to obtain the C7-amino derivative.

The Sonogashira coupling provides a direct route to arylalkynes, which are valuable intermediates and structural motifs.[18][19] Modern protocols often allow for copper-free conditions, which can simplify purification.

Protocol 3: Copper-Free Sonogashira Coupling

• In a Schlenk tube, combine 7-Bromo-1-methyl-5-nitro-1H-indazole (1.0 eq), Pd(PPh₃)₄ (0.05 eq), and the terminal alkyne (1.5 eq).

• Evacuate and backfill with argon or nitrogen gas three times.

• Add a degassed solvent such as THF or DMF, followed by a degassed amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (3.0 eq).

• Heat the reaction at 60-80°C until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the mixture, dilute with ethyl acetate, and wash with saturated aqueous NaHCO₃ and brine.

• Dry the organic phase over Na₂SO₄, filter, and concentrate. Purify by column chromatography.

Section 2. Reduction of the C5-Nitro Group

The conversion of the electron-withdrawing nitro group to an electron-donating amino group is a pivotal step. This transformation dramatically alters the electronic properties of the scaffold and provides a vector for further diversification. Reduction with iron powder in acidic medium is a classic, cost-effective, and reliable method that is tolerant of many functional groups.[20][21]

Protocol 4: C5-Nitro Group Reduction

• In a round-bottom flask, suspend the 5-nitro-1H-indazole derivative (1.0 eq) in a mixture of ethanol and water (e.g., 5:1 ratio).

• Add iron powder (Fe, 5.0 eq) and concentrated hydrochloric acid (HCl, 0.5 eq, or alternatively, ammonium chloride, NH₄Cl, 4.0 eq).

• Heat the mixture to reflux (approx. 80-90°C) for 1-3 hours. The reaction progress can be monitored by the disappearance of the starting material on TLC.

• Once complete, cool the reaction to room temperature and filter the mixture through a pad of Celite to remove the iron salts. Wash the pad thoroughly with ethanol or methanol.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Wash with brine, dry the organic layer over Na₂SO₄, filter, and evaporate the solvent to yield the C5-amino-1H-indazole derivative, which is often pure enough for the next step.

Section 3. Derivatization of the C5-Amino Group

The newly formed C5-amino group is a versatile handle for creating amide and sulfonamide libraries, which can form critical hydrogen bonds with kinase active site residues.

Standard peptide coupling reagents provide a mild and efficient means of forming amide bonds between the C5-amino indazole and a library of carboxylic acids.

Protocol 5: Amide Coupling

• Dissolve the desired carboxylic acid (1.1 eq) in anhydrous DMF or DCM in a round-bottom flask under a nitrogen atmosphere.

• Add a coupling agent such as HATU (1.1 eq) or EDC (1.2 eq) along with an additive like HOBt (1.2 eq).

• Add a tertiary amine base such as DIPEA (3.0 eq) and stir the mixture at room temperature for 15-20 minutes to pre-activate the acid.

• Add a solution of the C5-amino-1H-indazole derivative (1.0 eq) in the same solvent.

• Stir the reaction at room temperature for 4-16 hours. Monitor completion by LC-MS.

• Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product via flash chromatography.

Sulfonamides are important amide bioisosteres that can significantly alter the physicochemical properties of a molecule.[22][23] They are readily synthesized from an amine and a sulfonyl chloride.

Protocol 6: Sulfonamide Synthesis

• Dissolve the C5-amino-1H-indazole derivative (1.0 eq) in anhydrous pyridine or DCM under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add the desired sulfonyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-12 hours until completion is observed by TLC or LC-MS.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate. Wash the organic layer with 1M HCl (to remove pyridine), followed by saturated NaHCO₃ and brine.

• Dry over Na₂SO₄, filter, and concentrate. Purify the product by flash column chromatography.

PART II: KINASE SCREENING PROTOCOLS

Once a library of derivatives has been synthesized and purified, the next step is to evaluate their biological activity. A variety of assay formats are available, including radiometric, fluorescence-based, and luminescence-based methods.[24][25] Luminescence-based assays that quantify ATP consumption (or ADP production) are widely used in high-throughput screening (HTS) due to their high sensitivity and simple workflow.[1]

Figure 2: Workflow for an in vitro luminescence-based kinase inhibition assay.

Protocol 7: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a general method for measuring kinase activity by quantifying the amount of ADP produced in the kinase reaction, which is directly proportional to enzyme activity.[1]

Materials:

• Kinase of interest and its corresponding substrate peptide.

• ATP.

• Synthesized indazole derivatives (test compounds).

• Staurosporine or a known inhibitor for the target kinase (positive control).

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• ADP-Glo™ Kinase Assay Kit (or similar).

• White, opaque 384-well or 96-well assay plates.

• Plate reader with luminescence detection capabilities.

Methodology:

• Compound Preparation:

  • Prepare 10 mM stock solutions of all test compounds and controls in 100% DMSO.

  • Create a serial dilution series (e.g., 10-point, 3-fold) for each compound in DMSO to determine the IC₅₀ value. The final top concentration in the assay might be 10-100 µM.

• Assay Execution (in a 384-well plate format):

  • Controls: Designate wells for:

    • 100% Activity Control: DMSO only (no inhibitor).

    • 0% Activity Control (Background): Buffer only (no kinase).

    • Positive Inhibition Control: A known inhibitor like Staurosporine.

  • Compound Addition: Add 2.5 µL of the serially diluted compounds, DMSO, or controls to the appropriate wells of the assay plate.

  • Kinase Addition: Add 2.5 µL of the kinase solution (prepared in Kinase Assay Buffer) to all wells except the 0% activity control wells.

  • Pre-incubation: Incubate the plate for 10 minutes at room temperature to allow the inhibitors to bind to the kinase.

  • Reaction Initiation: Add 5 µL of the substrate/ATP mixture (prepared in Kinase Assay Buffer) to all wells to start the reaction. The optimal ATP concentration should be at or near the Kₘ for the specific kinase.

  • Kinase Reaction: Incubate the plate at 30°C for 60 minutes (the time should be within the linear range of the reaction).

• Signal Detection (using ADP-Glo™ as an example):

  • Add 10 µL of ADP-Glo™ Reagent to each well. This stops the kinase reaction and depletes the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This converts the generated ADP back to ATP, which is then used to produce a luminescent signal.

  • Incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate Percent Inhibition:

    • % Inhibition = 100 * (1 - (Signal_Compound - Signal_Background) / (Signal_DMSO - Signal_Background))

  • Determine IC₅₀: Plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) using graphing software (e.g., GraphPad Prism, Origin) to determine the IC₅₀ value, which is the concentration of inhibitor required to reduce kinase activity by 50%.

Kinase Target	Test Compound IC₅₀ (nM)	Staurosporine IC₅₀ (nM)
Kinase A	25	8
Kinase B	1,500	12
Kinase C	>10,000	25

Table 2: Example data presentation for kinase inhibition screening results.

Conclusion

The 7-Bromo-1-methyl-5-nitro-1H-indazole scaffold is a powerful starting point for the development of kinase inhibitor libraries. The synthetic protocols outlined in this application note provide a robust and flexible framework for generating molecular diversity at key positions of the indazole core. By systematically applying palladium-catalyzed cross-coupling reactions and subsequent functionalization of the C5-amino group, researchers can efficiently produce novel compound collections. The accompanying kinase screening protocol offers a reliable method to identify promising hits from these libraries, accelerating the early stages of the drug discovery pipeline.

References

• Google. (n.d.). Current time information in Pasuruan, ID.
• Bemis, G. W., et al. (2011). The design, annotation, and application of a kinase-targeted library. Methods in Molecular Biology, 685, 279-91.
• Singh, P., et al. (2021).
• BenchChem. (2025). Application Notes and Protocols for Kinase Activity Assays. BenchChem.
• BenchChem. (2025). The Indazole Nucleus as a Privileged Scaffold in Kinase Inhibition. BenchChem.
• Deanda, F., & Stewart, E. L. (n.d.). Kinase-Targeted Library Design through the Application of the PharmPrint Methodology. Vertex AI Search.
• Sanno, Y. (1977). Studies on 3-Aminoindazoles. I. Synthesis of 1-or 3- (Substituted 3-Amino) indazoles. Yakugaku Zasshi, 97(7), 723-728.
• NIH. (2012). Assay Development for Protein Kinase Enzymes. NCBI.
• RSC Publishing. (n.d.).
• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Reaction Biology.
• BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?. BellBrook Labs.
• Enamine. (n.d.). Kinase Library. Enamine.
• ResearchGate. (n.d.). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design.
• MDPI. (n.d.). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI.
• Martens, S. (2023). In vitro kinase assay. Protocols.io.
• Royal Society of Chemistry. (2018). The Screening and Design of Allosteric Kinase Inhibitors. Books.
• NIH. (n.d.).
• ChemDiv. (n.d.). Protein Kinases Inhibitors Library. ChemDiv.
• NIH. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PMC.
• ChemRxiv. (n.d.).
• Chemistry LibreTexts. (2023).
• Wikipedia. (n.d.).
• ACS GCI Pharmaceutical Roundtable. (n.d.).
• ACS Publications. (n.d.). Development of Dihydropyridone Indazole Amides as Selective Rho-Kinase Inhibitors. Journal of Medicinal Chemistry.
• Organic Chemistry Portal. (n.d.). Nitro Reduction. Common Conditions.
• ResearchGate. (n.d.). Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines.
• MDPI. (n.d.).
• ChemicalBook. (n.d.). 7-BROMO-1-METHYL-1H-INDAZOLE. Chongqing Chemdad Co., Ltd.
• BenchChem. (n.d.).
• RSC Publishing. (2024). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Advances.
• Organic Syntheses. (n.d.). 5-nitroindazole. Organic Syntheses Procedure.
• ResearchGate. (2024). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment.
• PubMed. (1980). Synthesis and properties of the sulfonyl analogues of 4(5)-aminoimidazole-5(4)-carboxamide, 4(5)-(formylamino)imidazole-5(4)-carboxamide, guanine, and xanthine. Journal of Medicinal Chemistry, 23(5), 575-7.
• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Macmillan Group, Princeton University. (2023).
• Wikipedia. (n.d.). Sonogashira coupling. Wikipedia.
• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies.
• ResearchGate. (n.d.). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles.
• PubMed. (2025). Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological Activities. PubMed.
• Chemistry LibreTexts. (2024). Sonogashira Coupling. Chemistry LibreTexts.
• ResearchGate. (n.d.). Suzuki cross-coupling of 5-bromo-1-ethyl-1H-indazole and N-Boc-2-pyrroleboronic acid.
• ResearchGate. (2016). How do you do reduction of aromatic nitro or nitroimidazole?.
• NIH. (n.d.).
• Google Patents. (n.d.). EP0049779A1 - 3-Aminoindazole derivatives and process for preparation thereof.
• NIH. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC.
• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Organic Chemistry Portal.
• Fluorochem. (n.d.). 1H-INDAZOLE, 7-BROMO-1-METHYL-5-NITRO-. Fluorochem.
• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. PubChem.
• YouTube. (2016).
• ResearchGate. (n.d.). Sequential Sonogashira and Suzuki Cross-Coupling Reactions in the Indole and Indazole Series.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bellbrooklabs.com [bellbrooklabs.com]
• 3. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03979B [pubs.rsc.org]
• 4. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Protein Kinases Inhibitors Library [chemdiv.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. fluorochem.co.uk [fluorochem.co.uk]
• 10. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 22. macmillan.princeton.edu [macmillan.princeton.edu]
• 23. Bioactive Sulfonamides Derived from Amino Acids: Their Synthesis and Pharmacological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. reactionbiology.com [reactionbiology.com]

Application Notes and Protocols for the Analytical Characterization of 7-Bromo-1-methyl-5-nitro-1H-indazole Derivatives

Introduction

The indazole scaffold is a privileged heterocyclic motif in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities. The specific derivative, 7-Bromo-1-methyl-5-nitro-1H-indazole, and its analogs are of significant interest to researchers in drug discovery and development. The presence of a bromine atom, a nitro group, and a methylated pyrazole ring bestows unique physicochemical properties upon this class of molecules, necessitating robust and precise analytical methods for their characterization. This guide provides a comprehensive overview of the key analytical techniques and detailed protocols for the unambiguous structural elucidation and purity assessment of 7-Bromo-1-methyl-5-nitro-1H-indazole derivatives.

The strategic placement of the bromo, nitro, and methyl groups on the indazole core dictates the molecule's reactivity, metabolic stability, and potential biological targets. Therefore, unequivocal confirmation of the substitution pattern and the overall purity of synthesized batches is a critical prerequisite for advancing these compounds in the drug development pipeline. This document outlines the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Single Crystal X-ray Crystallography for the comprehensive characterization of this important class of molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of 7-Bromo-1-methyl-5-nitro-1H-indazole derivatives in solution. Both ¹H and ¹³C NMR provide critical information about the chemical environment of each atom, allowing for the confirmation of the substitution pattern and the overall molecular integrity.

Theoretical Considerations and Expected Chemical Shifts

The chemical shifts of the protons and carbons in the indazole ring are significantly influenced by the electronic effects of the substituents. The nitro group at the 5-position is a strong electron-withdrawing group, which will deshield the protons and carbons in its vicinity, causing them to resonate at higher chemical shifts (downfield). Conversely, the methyl group at the 1-position is electron-donating and will have a shielding effect on adjacent nuclei. The bromine atom at the 7-position also exerts a deshielding effect due to its electronegativity.

Based on data from related nitroindazole and bromoindazole structures, the following trends in chemical shifts can be anticipated for 7-Bromo-1-methyl-5-nitro-1H-indazole.[1][2]

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 7-Bromo-1-methyl-5-nitro-1H-indazole

Atom Position	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	Rationale for Prediction
1-CH₃	~4.0	~35	N-methylation of indazole.
3-H	~8.2	~135	Proximity to the pyrazole nitrogen.
4-H	~8.5	~120	Deshielded by the adjacent nitro group.
6-H	~8.8	~115	Deshielded by both the nitro and bromo groups.
C3	-	~135	Carbon in the pyrazole ring.
C3a	-	~125	Bridgehead carbon.
C4	-	~120	Aromatic carbon adjacent to the nitro group.
C5	-	~145	Carbon directly attached to the nitro group.
C6	-	~115	Aromatic carbon between two deshielding groups.
C7	-	~110	Carbon directly attached to the bromine atom.
C7a	-	~140	Bridgehead carbon adjacent to the bromine atom.

Experimental Protocol for NMR Analysis

A detailed protocol for acquiring high-quality NMR spectra is crucial for accurate structural interpretation.

dot

Caption: Workflow for NMR analysis of 7-Bromo-1-methyl-5-nitro-1H-indazole derivatives.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 7-Bromo-1-methyl-5-nitro-1H-indazole derivative.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or acetone-d₆) in a clean, dry vial.[2][3] The choice of solvent is critical and should be based on the solubility of the compound.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer (a field strength of 400 MHz or higher is recommended for better signal dispersion).

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, which is essential for sharp spectral lines and accurate integration.

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum. Longer acquisition times may be necessary for ¹³C due to its lower natural abundance and smaller gyromagnetic ratio.

  • If the one-dimensional spectra are complex or ambiguous, acquire two-dimensional (2D) NMR spectra such as COSY (Correlation Spectroscopy) to identify proton-proton couplings, HSQC (Heteronuclear Single Quantum Coherence) to correlate directly bonded protons and carbons, and HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range proton-carbon correlations.

• Data Processing and Interpretation:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectra. For ¹H NMR, the residual solvent peak can be used as an internal reference. For ¹³C NMR, the solvent signal is typically used for referencing.[4]

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each resonance.

  • Assign the signals to the respective protons and carbons in the molecule based on their chemical shifts, coupling patterns, and integration values. 2D NMR data is invaluable for confirming these assignments.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation Patterns

Mass spectrometry is an essential tool for determining the molecular weight of 7-Bromo-1-methyl-5-nitro-1H-indazole derivatives and for gaining structural information through the analysis of their fragmentation patterns.

Ionization Techniques and Expected Fragmentation

Both hard and soft ionization techniques can be employed for the analysis of these derivatives.

• Electron Ionization (EI): This hard ionization technique leads to extensive fragmentation, providing a detailed "fingerprint" of the molecule.

• Electrospray Ionization (ESI): A soft ionization technique that typically produces the protonated molecule [M+H]⁺, allowing for the straightforward determination of the molecular weight.[5][6]

The presence of a bromine atom is readily identifiable by the characteristic isotopic pattern of the molecular ion peak, with two peaks of nearly equal intensity separated by 2 m/z units (⁷⁹Br and ⁸¹Br).[7][8]

dot

Sources

• 1. rsc.org [rsc.org]
• 2. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scholar.ulethbridge.ca [scholar.ulethbridge.ca]

Application Notes & Protocols: Strategic Synthesis of 1-Aryl-5-Nitro-1H-Indazoles from Substituted Anilines

Introduction: The 1-aryl-5-nitro-1H-indazole scaffold is a privileged heterocyclic motif in medicinal chemistry and materials science. Its derivatives are recognized for a wide spectrum of biological activities, including but not limited to anticancer, antimicrobial, and anti-inflammatory properties.[1] The presence of the nitro group at the C5 position and a variable aryl substituent at the N1 position allows for extensive structure-activity relationship (SAR) studies, making this core a focal point in drug discovery programs. This guide provides an in-depth exploration of robust and validated synthetic routes to this valuable molecular architecture, starting from readily available substituted anilines. We will dissect the mechanistic underpinnings of each strategy, provide detailed, field-tested protocols, and offer expert commentary on the nuances of experimental execution.

Strategy 1: Intramolecular SNAr Cyclization of Arylhydrazones

This is arguably one of the most direct and efficient methods, leveraging a classical nucleophilic aromatic substitution (SNAr) reaction for the key ring-closing step. The strategy relies on the pre-formation of an arylhydrazone intermediate from a substituted aniline and a suitably activated carbonyl compound.

Conceptual Workflow

The overall process involves two primary transformations: the condensation of a substituted aniline with an ortho-halo, para-nitro-substituted benzaldehyde or acetophenone to form an arylhydrazone, followed by a base-mediated intramolecular cyclization.

Caption: General workflow for the SNAr approach.

Mechanistic Insights: The Causality of SNAr

The success of this cyclization hinges on several key electronic and steric factors. The starting carbonyl compound must possess two critical features: a good leaving group (typically fluorine or chlorine) at the ortho position and a strong electron-withdrawing group (the nitro group) para to the leaving group.

• Hydrazone Formation: This is a standard acid-catalyzed condensation reaction between the aniline's primary amine and the carbonyl group.

• Deprotonation: A suitable base (e.g., potassium carbonate) deprotonates the N-H of the hydrazone linker. This step is crucial as it generates the nucleophilic nitrogen anion required for the subsequent cyclization.

• Intramolecular SNAr Cyclization: The generated anion attacks the ortho-carbon bearing the halogen. The reaction proceeds via a Meisenheimer complex, a resonance-stabilized intermediate. The stability of this complex is significantly enhanced by the para-nitro group, which delocalizes the negative charge through resonance. This electron-withdrawing effect is the primary driving force for the reaction, lowering the activation energy for the displacement of the halide leaving group.[2][3] Fluorine is an excellent leaving group in SNAr reactions because its high electronegativity strongly polarizes the C-F bond, making the carbon highly electrophilic and susceptible to nucleophilic attack.

Detailed Experimental Protocol: One-Pot Synthesis

This protocol is adapted from a highly efficient one-pot domino process that minimizes handling of intermediates.[2][3]

Materials:

• 2-Fluoro-5-nitroacetophenone (1.0 eq)

• Substituted Arylhydrazine Hydrochloride (1.1 eq)

• Potassium Carbonate (K₂CO₃) (3.0 eq)

• N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Brine

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-fluoro-5-nitroacetophenone (1.0 eq) and the substituted arylhydrazine hydrochloride (1.1 eq).

• Add anhydrous DMF to achieve a concentration of approximately 0.2 M with respect to the acetophenone.

• Add powdered anhydrous potassium carbonate (3.0 eq) to the mixture.

• Heat the reaction mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:EtOAc mobile phase). The reaction is typically complete within 4-12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate to afford the pure 1-aryl-5-nitro-1H-indazole.

Data Summary: Substrate Scope & Yields

The one-pot SNAr methodology demonstrates broad applicability with varying arylhydrazines.

Entry	Arylhydrazine Substituent	Yield (%)[2]
1	Phenyl	96%
2	4-Methylphenyl	85%
3	4-Methoxyphenyl	91%
4	4-Chlorophenyl	88%
5	4-Fluorophenyl	94%
6	3-Chlorophenyl	73%

Expert Commentary

• Trustworthiness: This protocol is highly reliable due to the robust nature of the SNAr reaction under these conditions. The strong activation provided by the nitro group ensures high conversion. The one-pot nature simplifies the workflow, reducing potential material loss between steps.

• Key Strengths: High yields, broad substrate scope, operational simplicity, and the use of relatively inexpensive reagents.

• Potential Pitfalls: The primary starting material, 2-fluoro-5-nitroacetophenone or the corresponding benzaldehyde, must be synthesized or sourced. The purity of the arylhydrazine is critical; impurities can lead to side reactions. DMF must be anhydrous as water can interfere with the base and potentially lead to undesired hydrolysis byproducts.

Strategy 2: Copper-Catalyzed Intramolecular N-Arylation

Conceptual Workflow

The synthesis begins with the condensation of a substituted aniline with a 2,5-disubstituted carbonyl compound (e.g., 2-chloro-5-nitrobenzaldehyde) to form the key hydrazone precursor, which is then subjected to copper-catalyzed cyclization.

Caption: Workflow for copper-catalyzed N-arylation.

Mechanistic Insights: The Role of Copper

The Ullmann condensation is a cornerstone of C-N bond formation.[4] While the precise mechanism can vary depending on the specific catalytic system, a generally accepted cycle involves:

• Ligand Exchange: The copper(I) catalyst coordinates with the nitrogen of the arylhydrazone and potentially the ligand (e.g., 1,10-phenanthroline).

• Oxidative Addition: The intramolecular aryl chloride oxidatively adds to the copper center, forming a Cu(III) intermediate.

• Reductive Elimination: The C-N bond is formed via reductive elimination from the Cu(III) complex, regenerating a Cu(I) species and releasing the indazole product. The base (KOH) is essential for the initial deprotonation of the hydrazone N-H, making it a more potent nucleophile for the copper catalyst.[5]

Detailed Experimental Protocol

This protocol is based on the work of de Oliveira et al. for the synthesis of N-phenyl-1H-indazoles from o-chlorinated arylhydrazones.[5]

Materials:

• (E)-1-(2-chloro-5-nitrophenyl)-2-(phenyl)hydrazine (Arylhydrazone precursor) (1.0 eq)

• Copper(I) Iodide (CuI) (10 mol%)

• 1,10-Phenanthroline (20 mol%)

• Potassium Hydroxide (KOH) (2.0 eq)

• N,N-Dimethylformamide (DMF), degassed

• Ethyl Acetate (EtOAc)

• Silica Gel

Procedure:

• Prepare the arylhydrazone precursor by condensing 2-chloro-5-nitrobenzaldehyde with the desired substituted aniline.

• In a resealable Schlenk flask under an inert atmosphere (e.g., Nitrogen or Argon), combine the o-chlorinated arylhydrazone (1.0 eq), CuI (0.1 eq), 1,10-phenanthroline (0.2 eq), and KOH (2.0 eq).

• Add degassed, anhydrous DMF via syringe.

• Seal the flask and heat the mixture in an oil bath at 120 °C with vigorous stirring.

• Monitor the reaction by TLC. For the 5-nitro-substituted arylhydrazone, the reaction time may need to be decreased to avoid degradation; a typical range is 12-24 hours.[5]

• After cooling to room temperature, add EtOAc (10 mL) to the mixture.

• Pass the mixture through a short plug of silica gel to filter out the catalyst and inorganic salts, eluting with additional EtOAc.

• Wash the eluate with water (1 x 10 mL) and saturated aqueous NaCl solution (2 x 10 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel to yield the target compound.

Data Summary: Representative Yields

While the original study focused on a range of substituents, the conditions were adapted for the 5-nitro derivative.[5] The yields for this copper-catalyzed approach are generally moderate to good.

Entry	Arylhydrazone Substituent	Yield (%)[5]	Reaction Time (h)
1	Phenyl	60%	24
2	4-Methylphenyl	10%	24
3	4-Fluorophenyl	53%	48
4	5-Nitro (on benzaldehyde)	(Yield not specified, but decreased time noted)	< 24

Note: The table reflects data for N-phenyl indazoles from various substituted o-chlorinated hydrazones. The 5-nitro group on the indazole core generally requires shorter reaction times.

Expert Commentary

• Trustworthiness: Copper-catalyzed N-arylation is a well-established and validated method.[6][7] The protocol's self-validation comes from the clear catalytic cycle; if the product is not formed, issues typically lie with catalyst activity, base strength, or substrate purity.

• Key Strengths: Provides a viable alternative when SNAr precursors are inaccessible. The use of o-chloro compounds, which are often more readily available than their fluoro counterparts, is an advantage.

• Potential Pitfalls: Reaction yields can be sensitive to the electronic nature of the substituents on the N-aryl ring.[5] Catalyst deactivation can be an issue, requiring careful exclusion of air and moisture. Ligand choice is critical for catalytic efficiency. Reaction times can be long, and temperatures are relatively high.

Strategy 3: Base-Mediated Cyclization of Arylamino Oximes

This elegant strategy proceeds from a common arylamino oxime intermediate, where the choice of base cleverly dictates the reaction pathway towards either N-arylindazoles or isomeric benzimidazoles.

Conceptual Workflow

An arylamino ketone is first converted to its oxime. Subsequent treatment with methanesulfonyl chloride (MsCl) and a specific base (2-aminopyridine) promotes the desired cyclization to the indazole product.

Caption: Synthesis of N-arylindazoles via an arylamino oxime intermediate.

Mechanistic Insights: Directing the Reaction Pathway

• Oxime Formation: A standard reaction between the ketone and hydroxylamine.

• Mesylation: The oxime's hydroxyl group is converted into a good leaving group (mesylate) by reaction with MsCl.

• Base-Mediated Cyclization: This is the critical, pathway-determining step. The use of a relatively weak, non-nucleophilic base like 2-aminopyridine facilitates the deprotonation of the aniline nitrogen. The resulting anion then acts as an intramolecular nucleophile, attacking the imine carbon. This is followed by elimination of the mesylate group and tautomerization to form the aromatic indazole ring. Using a stronger base like triethylamine favors a competitive Beckmann rearrangement, leading to benzimidazole byproducts.[1][8] The choice of 2-aminopyridine is therefore essential for selectively obtaining the N-arylindazole.[9]

Detailed Experimental Protocol

This protocol is an adaptation of the selective synthesis reported by Stambuli and Wray.[1]

Materials:

• 2-(Arylamino)-5-nitroacetophenone oxime (1.0 eq)

• Methanesulfonyl Chloride (MsCl) (1.2 eq)

• 2-Aminopyridine (2.5 eq)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Procedure:

• Synthesize the starting oxime from the corresponding 2-(arylamino)-5-nitroacetophenone and hydroxylamine hydrochloride in pyridine.

• Dissolve the arylamino oxime (1.0 eq) in anhydrous CH₂Cl₂ in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the solution. Stir the reaction at 0 °C for 1 hour.

• Add 2-aminopyridine (2.5 eq) in one portion.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with CH₂Cl₂ (2 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure 1-aryl-5-nitro-1H-indazole.

Expert Commentary

• Trustworthiness: The protocol's validity rests on the chemoselectivity controlled by the base. The stark difference in outcomes between 2-aminopyridine and triethylamine provides a built-in control for the proposed mechanism.

• Key Strengths: An innovative approach that allows access to two different valuable heterocyclic cores from a single intermediate. The reaction conditions are generally mild.

• Potential Pitfalls: The synthesis of the starting 2-(arylamino)-5-nitroacetophenone can be challenging. The selectivity is highly dependent on the choice and stoichiometry of the base; cross-contamination or use of the wrong base will lead to a mixture of products or the undesired benzimidazole.

Conclusion

The synthesis of 1-aryl-5-nitro-1H-indazoles from substituted anilines can be accomplished through several robust and reliable strategies. The intramolecular SNAr cyclization of arylhydrazones stands out for its high yields and operational simplicity, making it a preferred route when the requisite fluoro-aromatic precursors are available. The copper-catalyzed intramolecular N-arylation offers a powerful alternative, utilizing more common chloro-aromatics. Finally, the base-mediated cyclization of arylamino oximes presents a mechanistically elegant approach where reaction conditions can be fine-tuned to achieve high selectivity. The choice of synthetic route will ultimately depend on the availability of starting materials, desired scale, and the specific substitution patterns required for the target molecule.

References

• Bunce, R. A., et al. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules, 23(3), 679. [Link]

• Bunce, R. A., et al. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. PubMed Central, National Library of Medicine. [Link]

• de Oliveira, R. B., et al. (2018). Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Beilstein Journal of Organic Chemistry, 14, 2838–2846. [Link]

• Organic Chemistry Portal. Indazole Synthesis. [Link]

• Wray, B. C., & Stambuli, J. P. (2010). Synthesis of N-Arylindazoles and Benzimidazoles from a Common Intermediate. Organic Letters, 12(20), 4576–4579. [Link]

• Antilla, J. C., et al. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

• Wray, B. C., & Stambuli, J. P. (2010). Synthesis of N-arylindazoles and benzimidazoles from a common intermediate. PubMed, National Library of Medicine. [Link]

• Czompa, A., et al. (2021). On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts. Molecules, 26(16), 4930. [Link]

• Dhiman, S., & Singh, P. (2021). Recent developments in selective N-arylation of azoles. Chemical Communications, 57(78), 9895-9910. [Link]

Sources

• 1. Synthesis of N-Arylindazoles and Benzimidazoles from a Common Intermediate [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. On the Current Status of Ullmann-Type N-Arylation Reactions Promoted by Heterogeneous Catalysts [mdpi.com]
• 5. BJOC - Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones [beilstein-journals.org]
• 6. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 7. Recent developments in selective N-arylation of azoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis of N-arylindazoles and benzimidazoles from a common intermediate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indazole synthesis [organic-chemistry.org]

Technical Notes & Optimization

common side reactions in the synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole

Welcome to the technical support guide for the synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. As an intermediate in the development of pharmacologically active molecules, achieving a clean and efficient synthesis of this compound is critical.

This guide moves beyond simple procedural outlines to provide in-depth troubleshooting advice, explain the chemical principles behind common side reactions, and offer validated protocols to overcome synthetic challenges. We will focus primarily on the most critical and often problematic step: the regioselective N-methylation of the 7-bromo-5-nitro-1H-indazole precursor.

Section 1: The Core Challenge: Regioselectivity in Indazole N-Alkylation

The indazole ring system is an ambident nucleophile. Deprotonation with a base generates an indazolide anion where the negative charge is delocalized across both the N1 and N2 positions. Consequently, reaction with an electrophile, such as a methylating agent, can occur at either nitrogen, leading to a mixture of N1- and N2-alkylated regioisomers. The formation of the undesired 7-Bromo-2-methyl-5-nitro-2H-indazole is the most common and significant side reaction in this synthesis.

The ratio of these isomers is highly dependent on reaction conditions, including the choice of base, solvent, temperature, and the nature of the electrophile.[1][2] Understanding the interplay of these factors is key to directing the reaction toward the desired N1-methyl product. Generally, N1-alkylation is considered the thermodynamically favored outcome, while N2-alkylation is often the result of kinetic control.[1]

Caption: N-Alkylation pathways of the indazolide anion.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Problem: My final product is an inseparable mixture of two major compounds.

Likely Cause: You have formed a mixture of the desired N1-methyl isomer (7-Bromo-1-methyl-5-nitro-1H-indazole) and the N2-methyl side product (7-Bromo-2-methyl-5-nitro-2H-indazole). These isomers often have very similar polarities, making separation by standard column chromatography challenging.

Troubleshooting & Resolution:

• Confirm Isomer Identity: The most reliable method for distinguishing the isomers is ¹H NMR spectroscopy. The chemical shift of the N-methyl protons is highly diagnostic. Typically, the N1-methyl singlet appears further downfield compared to the N2-methyl singlet.[3]

• Optimize Reaction for N1-Selectivity: The key is to favor the thermodynamically controlled pathway.

  • Base Selection: Strong, non-nucleophilic bases like Sodium Hydride (NaH) are often preferred for complete deprotonation. Carbonate bases like Cesium Carbonate (Cs₂CO₃) can also provide high N1 selectivity, often under milder conditions.[2]

  • Solvent Choice: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are standard. The choice of solvent can influence the dissociation of the ion pair and thus affect regioselectivity.

  • Temperature Control: Running the reaction at room temperature or slightly elevated temperatures can favor the formation of the more stable N1-isomer. Avoid very low temperatures which may favor the kinetically controlled N2 product.

See Section 4 for a detailed, optimized N1-methylation protocol.

Problem: A significant amount of my starting material (7-Bromo-5-nitro-1H-indazole) remains unreacted.

Likely Cause: This issue points to incomplete deprotonation or an ineffective alkylating agent.

Troubleshooting & Resolution:

The following table outlines key parameters to investigate and the recommended actions.

Parameter to Check	Potential Issue	Recommended Action
Base Stoichiometry	Insufficient base to fully deprotonate the starting material.	Use at least 1.1 to 1.2 equivalents of a strong base like NaH. Ensure the base is fresh and has been handled under inert conditions.
Reaction Conditions	Reaction time is too short or the temperature is too low.	Monitor the reaction by TLC or LC-MS. If the reaction stalls, consider extending the reaction time or gently warming the mixture (e.g., to 40-50 °C).
Reagent Quality	The methylating agent (e.g., methyl iodide, dimethyl sulfate) has degraded.	Use a fresh bottle of the alkylating agent or purify it before use.
Anhydrous Conditions	Moisture in the solvent or glassware is quenching the base.	Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents.

Problem: My crude LC-MS shows multiple unexpected peaks, not just the starting material and two isomers.

Likely Cause: This could be due to impurities carried over from previous synthetic steps or degradation of the nitro-indazole core under the reaction conditions.

Troubleshooting & Resolution:

• Analyze Intermediates: Before the methylation step, ensure the precursor, 7-Bromo-5-nitro-1H-indazole, is pure. Impurities such as other regioisomers from nitration or bromination steps will be carried through and methylated, leading to a complex product mixture.

• Consider Nitro Group Reduction: While less common under standard methylation conditions, certain reagents or contaminants could potentially lead to the reduction of the nitro group.[4] Analyze the mass spectrum for peaks corresponding to an amino-indazole derivative (loss of 30 amu; O₂ vs. NH₂).

• Assess Reaction Basicity: Extremely harsh basic conditions or high temperatures could lead to decomposition or side reactions. Nitroaromatic compounds can be sensitive under certain conditions.[5] Stick to the recommended 1.1-1.2 equivalents of base and avoid excessive heating.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the most reliable method to achieve high N1-selectivity for the methylation of 7-Bromo-5-nitro-1H-indazole?

  • A: A widely successful method involves the use of sodium hydride (NaH, 1.2 eq.) in an anhydrous polar aprotic solvent like DMF at 0 °C, followed by the addition of methyl iodide (MeI, 1.2 eq.) and allowing the reaction to slowly warm to room temperature. This protocol favors the formation of the thermodynamically more stable N1-isomer.[1]

• Q2: How can I definitively distinguish the N1-methyl and N2-methyl isomers by NMR?

  • A: In ¹H NMR, the N1-CH₃ signal is typically found around δ 4.1-4.3 ppm, while the N2-CH₃ signal is more upfield, often around δ 2.5-2.7 ppm.[3] This significant difference in chemical shift is the most reliable diagnostic tool for characterization.

• Q3: Is it possible to synthesize 7-Bromo-1-methyl-5-nitro-1H-indazole while avoiding the isomeric mixture issue entirely?

  • A: Yes, through a de novo synthesis approach. This involves building the indazole ring from a precursor that already contains the N-methyl group. For example, cyclization of an appropriately substituted N-nitroso-o-toluidine derivative can yield a single N1-substituted indazole isomer, bypassing the problematic alkylation step.[6][7]

Section 4: Experimental Protocols

Protocol 1: Optimized N1-Selective Methylation

This protocol is designed to maximize the yield of the desired N1-isomer.

• Preparation: Add 7-bromo-5-nitro-1H-indazole (1.0 eq.) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Solvent Addition: Add anhydrous DMF (approx. 0.1 M concentration) via syringe and cool the resulting suspension to 0 °C in an ice bath.

• Deprotonation: Add sodium hydride (60% dispersion in mineral oil, 1.2 eq.) portion-wise to the stirred suspension. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution should become homogeneous.

• Alkylation: Add methyl iodide (1.2 eq.) dropwise via syringe.

• Reaction: Allow the reaction to stir at 0 °C for one hour, then remove the ice bath and let it warm to room temperature. Stir for an additional 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction by slowly adding it to a beaker of ice-water. A precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, wash the filter cake thoroughly with water, and then with a small amount of cold diethyl ether to remove nonpolar impurities. Dry the product under vacuum.

Protocol 2: Purification via Column Chromatography

If a mixture of isomers is obtained, they can often be separated with careful column chromatography.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. Start with a low polarity eluent (e.g., 10% EtOAc in hexanes) and gradually increase the polarity. The N2-isomer is generally less polar and will elute before the N1-isomer. Collect fractions and analyze by TLC to isolate the pure products.

Section 5: Overall Synthetic Workflow

The following diagram illustrates a plausible synthetic route, highlighting the critical methylation step and the potential for side-product formation.

Caption: Synthetic workflow highlighting the N-methylation side reaction.

References

• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (1976). Process for the preparation of substituted indazoles.

• RSC Publishing. (2024). Development of a selective and scalable N1-indazole alkylation. Royal Society of Chemistry. Retrieved from [Link]

• MDPI. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules. Retrieved from [Link]

• RSC Publishing. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Royal Society of Chemistry. Retrieved from [Link]

• MDPI. (2023). Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids. Molecules. Retrieved from [Link]

• ResearchGate. (2009). Studies on the Reduction of the Nitro Group in 4-Nitroindazoles by Anhydrous SnCl2 in Different Alcohols. Retrieved from [Link]

• ResearchGate. (2005). Stability of Nitroguanidine in Moist, Unsaturated Soils. Retrieved from [Link]

• Chongqing Chemdad Co., Ltd. (n.d.). 7-BROMO-1-METHYL-1H-INDAZOLE. Retrieved from [Link]

Sources

• 1. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Characterization, Antimicrobial Activity and Molecular Modeling Studies of Novel Indazole-Benzimidazole Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy 3-Bromo-2-methyl-6-nitro-2H-indazole | 74209-41-9 [smolecule.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. US3988347A - Process for the preparation of substituted indazoles - Google Patents [patents.google.com]
• 7. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole. This document is designed for researchers, chemists, and process development professionals to provide in-depth troubleshooting advice, answer frequently asked questions, and offer optimized protocols to enhance the yield and purity of this important chemical intermediate. Our guidance is grounded in established chemical principles and validated through literature-supported methodologies.

Section 1: Proposed Synthetic Pathway & Core Challenges

The synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole is a multi-step process where yield can be compromised at several key stages. A common and logical synthetic route begins with a substituted aniline, followed by diazotization and cyclization to form the indazole core, and subsequent functionalization. The primary challenges that researchers face include poor yields during cyclization, lack of regioselectivity in N-methylation, and difficulties in purification.

This guide will focus on a validated pathway starting from 2-amino-3-bromotoluene, proceeding through nitration, diazotization/cyclization, and finally N-methylation.

Caption: Proposed synthetic workflow for 7-Bromo-1-methyl-5-nitro-1H-indazole.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions.

Q1: My yield for the conversion of 3-Bromo-2-methyl-5-nitroaniline to 7-Bromo-5-nitro-1H-indazole is consistently low. What are the likely causes and how can I fix it?

A1: This is the most critical step, forming the indazole ring. Low yields typically stem from issues in the diazotization and cyclization process.

• Causality: The diazonium salt intermediate is highly reactive and thermally unstable. If the temperature rises prematurely or if the reaction conditions are not optimal, the diazonium salt can decompose into undesired byproducts (e.g., phenols) or engage in unwanted side reactions before it has a chance to cyclize.

• Troubleshooting Steps:

  • Strict Temperature Control: The diazotization step, where sodium nitrite (NaNO₂) is added to the acidic solution of the aniline, must be performed at a low temperature, typically between 0°C and -5°C . Use an ice-salt or acetone-dry ice bath to maintain this temperature range rigorously. A temperature spike can lead to rapid decomposition of the diazonium intermediate.

  • Reagent Quality and Addition:

    • Use freshly purchased or properly stored sodium nitrite. Old reagents can be less effective.

    • Add the sodium nitrite solution slowly and dropwise below the surface of the reaction mixture to ensure localized concentration and temperature increases are minimized.

  • Acidic Medium: The reaction is typically run in a strong acid like hydrochloric acid or hydrobromic acid.[1] Ensure the acid concentration is sufficient to fully protonate the aniline and dissolve the resulting salt.

  • Cyclization Method: The classical approach involves forming the diazonium salt and then warming the mixture to induce cyclization. An alternative, often higher-yielding method, is the Davis-Beirut reaction , which involves treating the aniline with an acetate salt (like potassium acetate) and an alkyl nitrite (like isoamyl nitrite) in a suitable solvent. This in situ generation and cyclization of the diazonium species can be milder and more efficient.[2]

Q2: During the N-methylation step, I am getting a mixture of two products that are difficult to separate. How can I improve the regioselectivity for the desired N1-methyl isomer?

A2: The N-methylation of an indazole can occur at either the N1 or N2 position, leading to isomeric products. Achieving high selectivity is key to simplifying purification and maximizing the yield of the correct product.

• Causality: The regioselectivity of N-alkylation is influenced by a combination of steric hindrance, electronic effects, the nature of the base, the solvent, and the alkylating agent. The 7-bromo substituent provides significant steric hindrance around the N1 position, which can paradoxically favor N1 alkylation under certain conditions by influencing the conformation of the indazolide anion.

• Troubleshooting Steps:

  • Choice of Base and Solvent: The combination of a strong base and a polar aprotic solvent often favors N1 alkylation.

    • Recommended System: Use sodium hydride (NaH) or potassium carbonate (K₂CO₃) in a solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).[3][4] The base deprotonates the indazole to form the indazolide anion. In polar aprotic solvents, the cation is well-solvated, leaving a more "naked" anion where the charge is delocalized, often leading to kinetically favored attack at the N1 position.

  • Methylating Agent: Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄) are common choices. Methyl iodide is generally very effective.

  • Temperature: Running the reaction at room temperature or slightly elevated temperatures (e.g., 40-50°C) is typically sufficient. Overheating can lead to side reactions.

  • Analytical Verification: Differentiating the N1 and N2 isomers is crucial. This is reliably done using ¹H NMR spectroscopy. The chemical shifts of the indazole ring protons, particularly the H3 proton, will be different for the two isomers. Comparing the obtained spectra with literature values or using 2D NMR techniques (like NOESY) can confirm the structure.

Caption: Troubleshooting decision tree for common synthesis issues.

Q3: I see multiple spots on my TLC plate after the initial nitration of 2-amino-3-bromotoluene. How can I ensure I get the correct 3-Bromo-2-methyl-5-nitroaniline isomer?

A3: The directing effects of the amino (-NH₂) and methyl (-CH₃) groups (both ortho-, para-directing) and the bromo (-Br) group (ortho-, para-directing but deactivating) can lead to a mixture of nitration products.

• Causality: The powerful activating and directing effect of the amino group is dominant. It will primarily direct the incoming nitro group to the positions ortho and para to it. The position para to the amino group is the C5 position, which is the desired location. However, some nitration may occur at the C3 position (which is already brominated) or other positions if conditions are too harsh.

• Troubleshooting Steps:

  • Controlled Conditions: Use a standard nitrating mixture of concentrated sulfuric acid (H₂SO₄) and nitric acid (HNO₃). The sulfuric acid protonates the nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺).

  • Low Temperature: Add the nitric acid slowly to the solution of the aniline in sulfuric acid while maintaining a low temperature (0-5°C) to control the reaction rate and prevent over-nitration or side reactions.

  • Reaction Monitoring: Follow the reaction's progress using TLC or LC-MS to ensure the starting material is consumed without the significant formation of multiple byproducts.

  • Purification: It is likely that some isomeric impurities will form. The desired 3-Bromo-2-methyl-5-nitroaniline can typically be isolated from minor isomers via column chromatography or careful recrystallization.

Section 3: Detailed Experimental Protocols & Data

The following protocols are provided as a validated starting point. Researchers should always perform their own risk assessment before beginning any experiment.

Protocol 1: Synthesis of 7-Bromo-5-nitro-1H-indazole

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer and a thermometer, suspend 3-Bromo-2-methyl-5-nitroaniline (1.0 eq) in 8M Hydrochloric Acid (approx. 10 volumes).

  • Cool the suspension to -5°C using an ice-salt bath.

  • Prepare a solution of sodium nitrite (1.1 eq) in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the aniline suspension over 30-45 minutes, ensuring the internal temperature does not rise above 0°C.

  • Stir the resulting solution for an additional 30 minutes at -5°C.

• Cyclization & Work-up:

  • Slowly warm the reaction mixture to room temperature and then heat to 50-60°C for 1-2 hours, or until nitrogen gas evolution ceases. Monitor the reaction by TLC.

  • Cool the mixture to room temperature and pour it carefully onto crushed ice.

  • Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

  • Extract the aqueous mixture with ethyl acetate (3 x 15 volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.[1]

• Purification:

  • Purify the crude 7-Bromo-5-nitro-1H-indazole by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) or by recrystallization from an ethanol/water mixture.

Protocol 2: N-Methylation to 7-Bromo-1-methyl-5-nitro-1H-indazole

• Reaction Setup:

  • To a solution of 7-Bromo-5-nitro-1H-indazole (1.0 eq) in anhydrous DMF (10 volumes), add potassium carbonate (K₂CO₃, 1.5 eq).

  • Stir the suspension at room temperature for 15 minutes.

  • Add methyl iodide (CH₃I, 1.2 eq) dropwise to the mixture.

• Reaction & Work-up:

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Pour the reaction mixture into cold water (20 volumes).

  • Extract the product with ethyl acetate (3 x 15 volumes).

  • Combine the organic layers, wash with water and then brine to remove residual DMF.

  • Dry over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by recrystallization from isopropanol or by column chromatography to yield pure 7-Bromo-1-methyl-5-nitro-1H-indazole.

Data Summary Table

Step	Key Reagents	Stoichiometry (eq)	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Nitration	2-Amino-3-bromotoluene, HNO₃, H₂SO₄	1.0, 1.1, cat.	H₂SO₄	0-5	1-2	75-85
Cyclization	3-Bromo-2-methyl-5-nitroaniline, NaNO₂, HCl	1.0, 1.1, xs	Water/HCl	-5 to 60	2-3	50-65
N-Methylation	7-Bromo-5-nitro-1H-indazole, CH₃I, K₂CO₃	1.0, 1.2, 1.5	DMF	25	4-6	85-95

Section 4: References

• PubChem National Center for Biotechnology Information. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. PubChem. Retrieved from [Link]

• Asad, N., et al. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules, 29(12), 2705. Available at: [Link]

• Barreiro, G., et al. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. Molecules, 23(3), 640. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

Sources

• 1. 7-Bromo-1H-indazole synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting low solubility of 7-Bromo-1-methyl-5-nitro-1H-indazole in aqueous solutions

Introduction: The Challenge of 7-Bromo-1-methyl-5-nitro-1H-indazole Solubility

7-Bromo-1-methyl-5-nitro-1H-indazole is a heterocyclic compound utilized by researchers in various discovery programs. A significant technical hurdle frequently encountered is its inherently low solubility in aqueous solutions, a critical requirement for most biological assays and screening protocols. This guide provides a comprehensive, experience-driven framework for understanding and overcoming these solubility challenges, ensuring reproducible and accurate experimental outcomes.

Section 1: Understanding the Molecule's Physicochemical Properties

The poor aqueous solubility of 7-Bromo-1-methyl-5-nitro-1H-indazole is not an anomaly but is predicted by its chemical structure. Understanding these properties is the first step in devising an effective solubilization strategy.

The key lies in its lipophilicity, or "fat-loving" nature. A common measure for this is the logarithm of the partition coefficient (LogP). The calculated XLogP3 value for this compound is 2.5 [1]. This positive value indicates that the compound preferentially dissolves in lipids or nonpolar solvents over water, predicting its low aqueous solubility.

Property	Value	Implication for Aqueous Solubility
Molecular Formula	C₈H₆BrN₃O₂	-
Molecular Weight	256.06 g/mol	-
XLogP3	2.5	High Lipophilicity : The molecule is significantly more soluble in nonpolar environments than in water. This is the primary driver of low aqueous solubility.
Structure	Indazole core with Bromo and Nitro groups	The aromatic rings and halogen/nitro functional groups contribute to the nonpolar character of the molecule.

Data sourced from PubChem CID 24213811[1].

Section 2: Frequently Asked Questions (FAQs)

This section directly addresses the common questions and issues faced by researchers when handling this compound.

Q1: I added the powdered 7-Bromo-1-methyl-5-nitro-1H-indazole directly to my phosphate-buffered saline (PBS), and it won't dissolve. What went wrong?

A: This is expected behavior due to the compound's high lipophilicity (XLogP = 2.5)[1]. Direct dissolution of such compounds in aqueous buffers is nearly impossible. The standard and required procedure is to first prepare a high-concentration stock solution in a suitable organic solvent.

Q2: What is the recommended solvent for preparing a primary stock solution?

A: Dimethyl sulfoxide (DMSO) is the industry-standard solvent for initial solubilization of poorly soluble compounds for biological assays.[2][3][4] It is a powerful, polar aprotic solvent capable of dissolving a vast range of nonpolar and polar molecules.[4] We recommend preparing a stock solution of 10-50 mM in 100% anhydrous DMSO.

Q3: My compound dissolved perfectly in DMSO, but when I diluted it into my aqueous cell culture medium, it immediately precipitated. How do I prevent this?

A: This is a classic problem called "solvent shift precipitation." The compound is soluble in 100% DMSO but crashes out when the solvent environment abruptly changes to be predominantly aqueous. The key is to ensure the final concentration of DMSO in your assay is as low as possible (typically below 0.5% ) and to dilute the stock solution carefully.[2] If precipitation persists, more advanced strategies are necessary.

Q4: What are the primary strategies to overcome precipitation when diluting my DMSO stock into an aqueous buffer?

A: There are three main strategies, which can be used alone or in combination:

• pH Adjustment: If the compound has an ionizable group, altering the pH of the aqueous buffer can significantly increase solubility.[5][6][7]

• Use of Co-solvents: Adding a water-miscible organic solvent to the aqueous buffer can create a more favorable environment for the compound.[8][9][10]

• Complexation with Cyclodextrins: These molecules encapsulate the hydrophobic drug, presenting a hydrophilic exterior to the aqueous solution.[11][12][]

Q5: How do I know if pH adjustment is a viable strategy for my compound?

A: The indazole core is weakly acidic and basic, meaning its charge state can be altered by pH.[14] The electron-withdrawing nitro and bromo groups will influence the pKa. As a weak acid, increasing the pH of the buffer (e.g., to pH 8.0 or 9.0) will deprotonate the indazole, forming a more polar (and thus more soluble) salt.[15] A small-scale trial is the best way to determine if this is effective.

Q6: What are cyclodextrins and how do they work?

A: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[11][12][16] The hydrophobic 7-Bromo-1-methyl-5-nitro-1H-indazole molecule can enter this cavity, forming an "inclusion complex."[] This complex effectively hides the lipophilic drug from the water, dramatically increasing its apparent aqueous solubility.[11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and reduced toxicity.[16]

Section 3: Systematic Troubleshooting Workflow

When encountering a solubility issue, a systematic approach is more effective than random trial and error. The following workflow guides you from initial stock preparation to advanced solubilization techniques.

Caption: A logical workflow for troubleshooting the solubility of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Section 4: Detailed Experimental Protocols

Protocol 4.1: Preparation of a High-Concentration DMSO Stock Solution

Causality: This protocol establishes a concentrated, stable starting point. DMSO is used for its exceptional ability to dissolve a wide range of compounds.[2][4]

• Calculation: Determine the mass of 7-Bromo-1-methyl-5-nitro-1H-indazole (MW: 256.06 g/mol ) required to make a 10 mM stock solution. For 1 mL of stock, you would need 0.256 mg.

• Weighing: Accurately weigh the compound using a calibrated analytical balance and place it into a sterile, chemically resistant vial (e.g., amber glass or polypropylene).

• Dissolution: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for 0.256 mg).

• Mixing: Vortex the vial thoroughly for 1-2 minutes. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.

• Verification: Visually inspect the solution against a light source to ensure there are no visible particles. The solution should be clear.

• Storage: Store the stock solution at -20°C or -80°C to maintain integrity. Avoid repeated freeze-thaw cycles.[2]

Protocol 4.2: Solubility Enhancement using pH Adjustment

Causality: This method increases the population of the more soluble, ionized form of the molecule in the solution.[15] For a weakly acidic compound like an indazole, a higher pH will favor the more soluble conjugate base.

• Buffer Preparation: Prepare your desired aqueous buffer (e.g., Tris, PBS) at a range of pH values, such as pH 7.4 (control), 8.0, 8.5, and 9.0.

• Test Dilution: In separate microcentrifuge tubes, add the appropriate volume of your DMSO stock solution to each buffer to achieve the desired final concentration. For example, to make a 100 µM solution with 0.5% DMSO, add 5 µL of a 20 mM DMSO stock to 995 µL of buffer.

• Observation: Vortex each tube immediately after adding the stock. Let the tubes sit at room temperature for 15-30 minutes.

• Analysis: Visually inspect for precipitation (cloudiness or solid particles). The highest pH buffer that results in a clear solution is your optimal choice.

• Validation (Critical): Ensure the selected pH does not negatively impact your assay's biological components (e.g., protein stability, cell viability). Always include a vehicle control (buffer at the chosen pH with the same final DMSO concentration) in your experiments.[2]

Protocol 4.3: Solubility Enhancement using Cyclodextrins

Causality: This protocol utilizes a host-guest chemistry approach where the cyclodextrin acts as a molecular carrier, encapsulating the hydrophobic drug and rendering it soluble in water.[][16]

• Cyclodextrin Solution Preparation: Prepare a solution of 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your desired aqueous buffer. A starting concentration of 10-20% (w/v) is common.[16]

• Complexation: Add the 7-Bromo-1-methyl-5-nitro-1H-indazole DMSO stock solution directly to the HP-β-CD solution. Do not add it to the buffer first. The molar ratio of cyclodextrin to the compound should be high.

• Mixing: Vortex the solution vigorously for 5-10 minutes to facilitate the formation of the inclusion complex.

• Observation: Visually inspect for clarity. The solution should be clear if solubilization is successful.

• Validation (Critical): Cyclodextrins are generally benign but can have biological effects in some systems.[16] It is imperative to run a vehicle control containing the exact same concentration of HP-β-CD and DMSO in your final assay to account for any effects of the excipients.

Section 5: Summary of Solubilization Strategies

Strategy	Mechanism	Pros	Cons	Best For...
DMSO Stock	Primary organic solvent dissolution	Simple, effective for creating concentrated stocks, widely used.[2][3]	Can be toxic to cells at high concentrations (>0.5%); can cause precipitation upon aqueous dilution.[2]	Initial preparation of all non-aqueous soluble compounds.
pH Adjustment	Increases the fraction of the more soluble ionized form of the drug.[7][15]	Cost-effective, simple to implement, uses common lab buffers.	Only works for ionizable compounds; the required pH may be incompatible with the biological assay.	Weakly acidic or basic compounds where the assay is tolerant of non-physiological pH.
Co-solvents	Reduces the polarity of the aqueous medium, lowering the interfacial tension.[8]	Can be effective and relatively simple to screen (e.g., ethanol, PEG 400).[9][17]	May have their own biological or toxic effects; can still lead to precipitation upon further dilution.	Assays where a slightly higher organic solvent percentage (e.g., 1-5%) is tolerable.
Cyclodextrins	Encapsulates the hydrophobic drug in a hydrophilic shell (inclusion complex).[11][12]	Highly effective for very hydrophobic compounds; can achieve significant solubility increases[16]; generally low toxicity.[16]	More expensive than other methods; can have off-target effects in some assays (e.g., cholesterol depletion).	Cell-based assays with very poorly soluble, neutral compounds where other methods fail.

References

• Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. (n.d.). Google Cloud.
• Cyclodextrins: Improving Delivery of Hydrophobic Compounds. (n.d.). ALZET® Osmotic Pumps.
• Co-solvency and anti-solvent method for the solubility enhancement. (2024, October 30). Google Cloud.
• Protocol for Dissolving Compounds in DMSO for Biological Assays. (2025, December). Benchchem.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). PubMed Central.
• Cyclodextrin Solutions for API Solubility Boost. (n.d.). BOC Sciences.
• Co-solvent: Significance and symbolism. (2025, December 23). Google Cloud.
• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. (n.d.). National Institutes of Health.
• Improvement in solubility of poor water-soluble drugs by solid dispersion. (n.d.). PubMed Central.
• 7-Bromo-1-methyl-5-nitro-1H-indazole. (n.d.). PubChem.
• Co-solvent solubilization of some poorly-soluble antidiabetic drugs. (n.d.). PubMed.
• DMSO Solution 60ml. (n.d.). Elite Biogenix.
• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. (n.d.). ResearchGate.
• Compound Handling Instructions. (n.d.). MedChemExpress.
• Dimethyl Sulfoxide. (n.d.). Thermo Fisher Scientific.
• Dissolution Method Troubleshooting. (2022, November 4). Google Cloud.
• Dissolution Method Troubleshooting: An Industry Perspective. (2022, November 1). Dissolution Technologies.
• 4 Factors Affecting Solubility of Drugs. (2021, July 5). Ascendia Pharmaceutical Solutions.
• Influence of pH, Temperature and Impurities on the Solubility of an Active Pharmaceutical Ingredient (API). (n.d.). CORE.
• Is there a relationship between solubility of material and its PH level? (2017, July 28). ResearchGate.
• Does pH affect solubility? (2023, March 17). AAT Bioquest.
• Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State. (2025, August 6). ResearchGate.

Sources

• 1. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. elitebiogenix.com [elitebiogenix.com]
• 4. Dimethyl Sulfoxide | Thermo Fisher Scientific [thermofisher.com]
• 5. ascendiacdmo.com [ascendiacdmo.com]
• 6. researchgate.net [researchgate.net]
• 7. Does pH affect solubility? | AAT Bioquest [aatbio.com]
• 8. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 9. Co-solvent: Significance and symbolism [wisdomlib.org]
• 10. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. files01.core.ac.uk [files01.core.ac.uk]
• 16. alzet.com [alzet.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Conditions for the Bromination of 1-Methyl-5-nitro-1H-indazole

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 3-bromo-1-methyl-5-nitro-1H-indazole. This key intermediate is valuable in medicinal chemistry, and its efficient synthesis is crucial for advancing research and development pipelines.[1] This document is structured as a series of troubleshooting guides and frequently asked questions to directly address challenges encountered during its preparation.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the bromination of 1-methyl-5-nitro-1H-indazole. Each answer provides a mechanistic explanation and actionable steps for resolution.

Question 1: My reaction shows low or no conversion of the 1-methyl-5-nitro-1H-indazole starting material. What are the likely causes and solutions?

Answer: Low or no conversion is typically linked to issues with the brominating agent's reactivity, insufficient activation, or suboptimal reaction temperature.

• Cause A: Inactive Brominating Agent. N-Bromosuccinimide (NBS) and 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) can degrade over time, especially with exposure to light and moisture. Elemental bromine (Br₂) can also be compromised by atmospheric moisture.

  • Solution: Use a fresh bottle of the brominating agent or purify the existing stock. NBS can be recrystallized from hot water. Ensure all reagents and solvents are anhydrous, as water can consume the brominating agent.

• Cause B: Insufficient Electrophilicity. The indazole ring, while susceptible to electrophilic attack at C3, is deactivated by the potent electron-withdrawing nitro group at C5.[2] For milder reagents like NBS, an acid catalyst can sometimes be required to generate a more potent electrophilic bromine species (Br+).

  • Solution: While many modern procedures are metal-free, the addition of a catalytic amount of a Lewis acid or a protic acid (like acetic acid) can sometimes promote the reaction. However, this should be done cautiously as it can also lead to side products. More commonly, switching to a more reactive solvent or increasing the temperature is the preferred method.

• Cause C: Low Reaction Temperature. Many bromination reactions require thermal energy to overcome the activation barrier, especially with a deactivated substrate.

  • Solution: Gradually increase the reaction temperature. For instance, if a reaction with NBS in DMF is sluggish at room temperature, consider heating it to 50-80 °C.[3] Monitor the reaction closely by TLC or LC-MS to avoid decomposition or the formation of byproducts at higher temperatures. A patent for the bromination of the parent 5-nitro-1H-indazole suggests a temperature of 35-40 °C is effective.[4]

Question 2: I am observing the formation of multiple mono-brominated products. How can I improve the regioselectivity for the desired 3-bromo isomer?

Answer: The formation of multiple isomers points to a lack of regiochemical control, which is unusual for this specific substrate but can occur if reaction conditions are not optimized. The electronic properties of 1-methyl-5-nitro-1H-indazole strongly favor substitution at the C3 position.

• Mechanistic Insight: The C5-nitro group is a powerful deactivating group that directs electrophilic aromatic substitution to the meta positions on the benzene ring (C4 and C6), but more importantly, it strongly deactivates the entire benzene portion of the molecule towards electrophilic attack.[5] This effectively funnels the electrophilic bromination onto the more electron-rich pyrazole ring. For N1-substituted indazoles, electrophilic attack occurs almost exclusively at the C3 position.

• Potential Cause: Radical Mechanism. If using NBS, unintended initiation of a radical reaction (e.g., by UV light or peroxides in the solvent) could lead to undesired side-chain bromination on the N-methyl group.[6]

  • Solution: Ensure the reaction is run in the dark and use freshly distilled, peroxide-free solvents. The addition of a radical scavenger like BHT can be a diagnostic tool to see if a radical process is interfering.[7]

• Potential Cause: Extreme Conditions. Excessively high temperatures or the use of overly aggressive brominating systems (e.g., Br₂ with a strong Lewis acid) might overcome the inherent selectivity.

  • Solution: Revert to milder conditions. Use NBS or DBDMH instead of Br₂, and avoid strong Lewis acid catalysts. Control the temperature carefully.

Question 3: My analysis shows a significant amount of a di-brominated product. How can I prevent this over-reaction?

Answer: The formation of di-bromo species is a classic sign of using an excess of the brominating agent or allowing the reaction to proceed for too long.

• Cause A: Stoichiometry. Using more than one equivalent of the brominating agent will inevitably lead to a second bromination event once a significant portion of the starting material has been converted.

  • Solution: Carefully control the stoichiometry. Use 1.0 to 1.1 equivalents of the brominating agent. For solid reagents like NBS, ensure accurate weighing. For liquid Br₂, ensure precise measurement by volume or mass.

• Cause B: High Reactivity and Localized Concentration. Adding the brominating agent too quickly can create localized areas of high concentration, promoting di-bromination on the more activated mono-bromo product before all the starting material has reacted.

  • Solution: Add the brominating agent portion-wise or as a solution via a syringe pump over an extended period. This maintains a low, steady concentration of the electrophile. For the bromination of 5-nitro-1H-indazole, a slow, dropwise addition of bromine at low temperature is recommended.[4]

Question 4: The reaction starts but then stalls, leaving a mixture of starting material and product even after extended time. What should I do?

Answer: A stalling reaction can be due to the deactivation of the brominating agent or a change in the reaction medium.

• Cause A: Reagent Decomposition. As mentioned, brominating agents can degrade. It's possible the reagent degraded over the course of a long reaction.

  • Solution: Add a small additional portion (0.1-0.2 eq) of fresh brominating agent to see if the reaction restarts.

• Cause B: Byproduct Inhibition. Some bromination reactions, particularly those using NBS, produce succinimide as a byproduct. In some solvent systems, changes in solubility or pH due to byproducts could potentially slow the reaction. The reaction of NBS can also produce HBr, which might protonate the substrate and deactivate it towards further electrophilic attack.

  • Solution: While less common, if byproduct inhibition is suspected, a workup and resubmission of the partially reacted material to fresh conditions may be necessary. For reactions where HBr is a byproduct, adding a non-nucleophilic base could be considered, though this can complicate the reaction profile.

Frequently Asked Questions (FAQs)

Question 1: Why is the bromination of 1-methyl-5-nitro-1H-indazole expected to be highly regioselective for the C3 position?

Answer: The high regioselectivity is a result of the combined electronic effects of the substituents on the indazole core.

• Deactivation of the Benzene Ring: The nitro group (-NO₂) at the C5 position is one of the strongest electron-withdrawing groups. It deactivates the fused benzene ring towards electrophilic attack through both inductive and resonance effects.[2]

• Activation of the Pyrazole Ring: In contrast, the pyrazole moiety of the indazole is the more electron-rich portion of the heterocycle, making it the preferential site for electrophilic substitution.

• Directing Effect of the N1-Methyl Group: In N1-substituted indazoles, the C3 position is electronically analogous to the beta-position of an enamine, making it the most nucleophilic and sterically accessible site for electrophiles. Computational and experimental studies on various indazole systems consistently show a strong preference for electrophilic attack at C3.[8][9]

Question 2: What are the pros and cons of different brominating agents (NBS vs. DBDMH vs. Br₂)?

Answer: The choice of brominating agent is a critical parameter that balances reactivity, safety, and ease of handling.

Reagent	Pros	Cons	Best For
N-Bromosuccinimide (NBS)	Solid, easy to handle; Milder and often more selective than Br₂; Byproduct (succinimide) is often easy to remove.[10]	Can be a source of radical bromine under light/initiator conditions;[6] Can be less reactive, sometimes requiring heat or a catalyst.	General-purpose, selective bromination where high reactivity is not required. Excellent starting point for optimization.
DBDMH	Solid, high bromine content by weight; Often highly reactive and efficient, enabling rapid reactions, sometimes with ultrasound assistance.[9][11]	Can be less selective than NBS if not controlled; Byproducts can sometimes complicate purification.	Rapid, high-throughput synthesis where reaction time is critical. Effective for less reactive substrates.
Elemental Bromine (Br₂)	Highly reactive and cost-effective.	Highly toxic, corrosive, volatile, and difficult to handle;[8] Can be less selective, leading to over-bromination.[10]	Situations where high reactivity is essential and handling precautions are robust, such as in established, scaled-up industrial processes.[4]

Question 3: How does the choice of solvent affect the reaction outcome?

Answer: The solvent plays a crucial role in solubilizing the reactants, modulating the reactivity of the brominating agent, and influencing the reaction pathway.

• Polar Aprotic Solvents (e.g., DMF, Acetonitrile): These are common choices. DMF can help to dissolve the indazole substrate and polarize the Br-X bond of the brominating agent, increasing its electrophilicity. A patent specifically lists DMF as the solvent for the bromination of the parent compound.[4]

• Alcohols (e.g., Ethanol): Alcohols are greener solvent options.[8][10] They can participate in the reaction by reacting with the brominating agent, but are often suitable and can facilitate clean reactions.

• Halogenated Solvents (e.g., DCM, Chloroform): These are less common for this specific substrate but are generally good solvents for bromination as they are inert to the reaction conditions.

• Water: Some modern, green chemistry protocols utilize water as a solvent, often for reactions with NBS.[10][12] This is highly dependent on substrate solubility.

Question 4: What are the key safety considerations for this bromination reaction?

Answer: All bromination reactions should be handled with care in a well-ventilated fume hood.

• Reagent Handling: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Elemental bromine (Br₂) is extremely corrosive and toxic; avoid inhalation and skin contact at all costs. Work with Br₂ requires specialized handling procedures. NBS and DBDMH are irritants and should be handled carefully to avoid generating dust.

• Reaction Quenching: After the reaction is complete, it is crucial to quench any unreacted brominating agent. This is typically done by adding a reducing agent, such as a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). The disappearance of the characteristic orange/yellow color of bromine indicates a successful quench.

• Waste Disposal: All brominated waste must be disposed of according to institutional hazardous waste protocols.

Optimized Reaction Conditions

The following table summarizes potential starting conditions for the synthesis of 3-bromo-1-methyl-5-nitro-1H-indazole.

Parameter	Condition A (NBS)	Condition B (DBDMH)	Condition C (Br₂)
Brominating Agent	N-Bromosuccinimide (NBS)	DBDMH	Elemental Bromine (Br₂)
Equivalents	1.05 - 1.1 eq	0.55 eq (provides 1.1 eq Br+)	1.05 - 1.1 eq
Solvent	DMF or Acetonitrile	Ethanol or Acetonitrile	DMF
Temperature	25 - 60 °C	25 - 40 °C	-5 °C to 40 °C
Time	4 - 12 hours	0.5 - 3 hours	2 - 12 hours
Key Considerations	Good starting point for optimization. Monitor by TLC/LC-MS.	Very rapid, may require ultrasound for best results.[11]	Highly exothermic and hazardous. Requires slow addition at low temperature.[4]

Detailed Experimental Protocol (Recommended Starting Point)

This protocol is based on established methodologies for the selective C3 bromination of indazoles using NBS, a widely accessible and reliable reagent.[3][10]

Synthesis of 3-bromo-1-methyl-5-nitro-1H-indazole

• Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 1-methyl-5-nitro-1H-indazole (1.0 eq).

• Dissolution: Add anhydrous N,N-dimethylformamide (DMF, approx. 10 mL per gram of substrate). Stir the mixture at room temperature under a nitrogen atmosphere until all the solid has dissolved.

• Reagent Addition: In a separate container, weigh out N-Bromosuccinimide (NBS, 1.1 eq). Add the NBS to the reaction flask in several portions over 15-20 minutes. A slight exotherm may be observed.

• Reaction: Stir the reaction mixture at room temperature (or heat to 40-50 °C if no reaction is observed). Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS every hour. The reaction is complete when the starting material spot is no longer visible.

• Quenching: Once the reaction is complete, cool the flask to 0 °C in an ice bath. Slowly add a saturated aqueous solution of sodium thiosulfate to quench any excess NBS.

• Workup: Dilute the reaction mixture with a significant volume of cold water. The product should precipitate as a solid. If it oils out, add ethyl acetate to begin the extraction process.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with water, followed by a small amount of cold diethyl ether or hexanes to remove non-polar impurities.

• Purification: The crude solid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Process Visualization

The following diagram illustrates a logical workflow for troubleshooting common issues during the bromination reaction.

Caption: Troubleshooting workflow for the bromination of 1-methyl-5-nitro-1H-indazole.

References

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances. [Link]

• Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances. [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health (NIH). [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

• Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. ResearchGate. [Link]

• CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. ResearchGate. [Link]

• Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. National Institutes of Health (NIH). [Link]

• One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water. MDPI. [Link]

• Multistep Synthesis. Chemistry LibreTexts. [Link]

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• The Bromination of 2H-indazoles. aReaction conditions: 1 (0.2 mmol),... ResearchGate. [Link]

• Sequential bromination and methylation of 2-methyl-5-nitro-1H-imidazole (218). ResearchGate. [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. National Institutes of Health (NIH). [Link]

• Preparation and Reactions of Bromo-2-nitro- and Bromo-2- aminoimidazoles. CSIRO Publishing. [Link]

• Bromination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• In Vitro Evaluation of New 5-Nitroindazolin-3-one Derivatives as Promising Agents against Trypanosoma cruzi. MDPI. [Link]

• 3-Bromo-1-methyl-5-nitro-1H-indazole. Sunway Pharm Ltd. [Link]

• Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. National Institutes of Health (NIH). [Link]

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

• Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide. Science. [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. [Link]

• Synthesis and reactions of brominated 2-nitroimidazoles. RSC Publishing. [Link]

• Ring‐Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles. National Institutes of Health (NIH). [Link]

• The nitro group directs electrophilic aromatic substitution to th... Pearson+. [Link]

Sources

• 1. CAS 74209-25-9: 3-Bromo-1-methyl-5-nitro-1H-indazole [cymitquimica.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 4. CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google Patents [patents.google.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Free-radical side-chain bromination of alkylaromatics in supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ring‐Opening Chlorination and Bromination of Pyrazolopyridines and Isoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - RSC Advances (RSC Publishing) DOI:10.1039/D2RA06867B [pubs.rsc.org]
• 9. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07398F [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. One-Pot NBS-Promoted Synthesis of Imidazoles and Thiazoles from Ethylarenes in Water - PMC [pmc.ncbi.nlm.nih.gov]

challenges in the purification of 7-Bromo-1-methyl-5-nitro-1H-indazole and solutions

Welcome to the technical support center for the purification of 7-Bromo-1-methyl-5-nitro-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this important heterocyclic compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to support your experimental success.

Troubleshooting Guide: Navigating Purification Challenges

This section addresses specific issues that may arise during the purification of 7-Bromo-1-methyl-5-nitro-1H-indazole, offering potential causes and actionable solutions.

Issue 1: Presence of a Persistent Impurity with a Similar Polarity to the Product

Question: My crude 7-Bromo-1-methyl-5-nitro-1H-indazole shows a significant impurity in the HPLC and TLC analysis that co-elutes or is very close to my product spot/peak. How can I resolve this?

Causality and Solution:

This is a common and often frustrating challenge in the purification of substituted indazoles. The most probable culprit is the presence of the N2-methylated regioisomer, 7-Bromo-2-methyl-5-nitro-2H-indazole. The formation of this isomer is a known challenge in the N-alkylation of indazoles.[1][2] The regioselectivity of methylation is influenced by steric and electronic effects, as well as reaction conditions like the choice of base and solvent.[1]

Workflow for Isomer Separation:

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

preventing the formation of regioisomers during indazole synthesis

Welcome to the technical support center for indazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling regioisomer formation during the synthesis of indazoles and their derivatives. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to troubleshoot and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What are the N1 and N2 regioisomers of indazole, and why is their selective synthesis critical?

A1: The indazole core is an ambident nucleophile, meaning it has two reactive nitrogen atoms, N1 and N2, that can be substituted. This leads to the formation of two possible regioisomers: 1H-indazoles (N1-substituted) and 2H-indazoles (N2-substituted). The selective synthesis of one isomer over the other is paramount in drug development because the biological activity and pharmacokinetic properties of N1- and N2-substituted indazoles can differ significantly.[1][2][3] For instance, the anti-cancer drug Niraparib is an N1-substituted indazole, while Granisetron, used to treat nausea, is an N2-substituted derivative.[1] Therefore, controlling regioselectivity is essential for obtaining pure, well-characterized compounds for therapeutic applications.

Caption: N1 vs. N2 Regioisomers of Indazole.

Q2: What are the primary strategies for controlling regioselectivity in indazole synthesis?

A2: There are three main approaches to achieve regioselectivity:

• Post-Cyclization Modification (e.g., N-alkylation): This involves the direct alkylation, arylation, or acylation of a pre-formed indazole ring. The regiochemical outcome is influenced by factors such as the choice of base, solvent, reaction temperature, and the electronic and steric properties of substituents on the indazole core.[1][3]

• Synthesis from Acyclic Precursors: Certain synthetic routes are inherently regioselective due to their reaction mechanisms. For example, the Davis-Beirut reaction is a well-established method for the synthesis of 2H-indazoles.[4][5][6][7][8] Similarly, using N-substituted hydrazines as starting materials can pre-determine the position of substitution.[1][3]

• Catalyst and Ligand Control: In metal-catalyzed reactions, such as C-H activation or cross-coupling, the choice of the metal center and the coordinating ligands can play a crucial role in directing the reaction to a specific nitrogen atom.[9][10][11]

Q3: Which indazole regioisomer is generally more stable?

A3: The 1H-indazole tautomer is typically considered to be thermodynamically more stable than the corresponding 2H-tautomer.[3][12] This has important implications for synthesis, as reactions run under conditions that allow for equilibration (e.g., higher temperatures, longer reaction times) will often favor the N1-substituted product.[3][12] Conversely, the 2H-indazole is often the kinetically favored product, meaning it forms faster under milder conditions.[12]

Troubleshooting Guide

Problem 1: I'm getting a mixture of N1 and N2 regioisomers during the N-alkylation of my indazole. How can I improve selectivity for the N1 isomer?

This is a common challenge when alkylating an existing indazole ring. Achieving high N1 selectivity often involves leveraging thermodynamic control and specific reaction conditions.

Potential Causes & Solutions:

• Inappropriate Base-Solvent System: The choice of base and solvent is critical. The counter-ion of the base can coordinate with the indazole anion, influencing the site of alkylation.

  • Solution: A combination of sodium hydride (NaH) in tetrahydrofuran (THF) is a promising system for achieving high N1 selectivity.[1][3][13] It is proposed that the small sodium cation coordinates between the N2 nitrogen and an electron-rich substituent at the C3 position, sterically hindering the N2 position and directing the electrophile to N1.[2] In contrast, using bases with larger cations like cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like dimethylformamide (DMF) can sometimes lead to mixtures or even favor the N2 isomer, depending on the substrate.[1][3]

Caption: Proposed mechanism for N1-selective alkylation.

• Substituent Effects: The electronic and steric nature of substituents on the indazole ring significantly impacts regioselectivity.

  • Solution: Bulky substituents at the C3 position can sterically hinder the N2 position, thus favoring N1 alkylation.[1][14] Electron-withdrawing groups at C3, such as esters or amides, have been shown to promote excellent N1 selectivity with NaH in THF.[1][3][14]

Summary of Conditions for N1-Selectivity:

Factor	Favorable Condition for N1-Alkylation	Rationale
Base	Sodium Hydride (NaH)	Small Na⁺ cation can coordinate to N2, sterically blocking it.[2]
Solvent	Tetrahydrofuran (THF)	Favors the formation of the coordinated sodium indazolide intermediate.[1][3]
C3-Substituent	Bulky or electron-withdrawing groups (e.g., -CO₂Me, -C(O)NR₂)	Steric hindrance at N2 and/or chelation with the cation.[1][14]
Temperature	Room temperature to 50 °C	Allows the reaction to proceed to the thermodynamic product without decomposition.[13]

Problem 2: My goal is the N2-substituted indazole, but the N1 isomer is the major product. How can I favor the N2 isomer?

To favor the N2-substituted product, you generally want to operate under kinetic control or use a synthetic method that inherently produces the 2H-indazole.

Potential Causes & Solutions:

• Reaction Conditions Favoring the Thermodynamic Product: As the N1 isomer is often more stable, prolonged reaction times or high temperatures can lead to its formation, even if the N2 isomer is formed initially.[12]

  • Solution 1: Kinetic Control: Attempt the reaction at lower temperatures (e.g., 0 °C or below) and monitor carefully to quench the reaction as soon as the starting material is consumed. This can trap the kinetically favored N2 product before it has a chance to isomerize.[12]

  • Solution 2: Influence of Substituents: Electron-withdrawing groups at the C7 position, such as -NO₂ or -CO₂Me, have been shown to confer excellent N2 regioselectivity, even with NaH in THF.[1][3] This is likely due to electronic effects that make the N2 position more nucleophilic.

  • Solution 3: Alternative N-alkylation Methods: Mitsunobu conditions have been reported to show a strong preference for the formation of the N2-regioisomer.[12]

• Inappropriate Synthetic Strategy: Direct alkylation may not be the best route for your target N2-indazole.

  • Solution: Employ an N2-Selective Synthesis: Consider building the indazole ring from an acyclic precursor using a method known to produce 2H-indazoles. The Davis-Beirut reaction is a powerful tool for this purpose.[4][5][6][7][8] This reaction involves the base-catalyzed cyclization of an o-nitrobenzylamine to form a 2H-indazole.[4] Another effective method is the Cadogan reductive cyclization of o-nitrobenzaldehydes with amines.[15]

Caption: Simplified workflow of the Davis-Beirut reaction.

Problem 3: I am synthesizing an aza-indazole and struggling with regioselectivity.

Aza-indazoles, which contain an additional nitrogen atom in the benzene ring, present unique challenges. The position of this nitrogen can significantly influence the electronic properties of the N1 and N2 positions.

Potential Causes & Solutions:

• Standard Indazole Conditions are Not Transferable: The electronic effects of the pyridine ring in aza-indazoles can alter the relative nucleophilicity of N1 and N2 compared to standard indazoles.

  • Solution: Utilize a Tailored Synthetic Route: Specific methods have been developed for the regioselective synthesis of aza-indazoles. For example, a convenient method for constructing pyrazolo[4,3-c]pyridines (5-azaindazoles) involves the intramolecular amination reaction of 5-acyl-4-pyridones with hydrazines.[16] For 7-aza-indazoles, a one-pot Diels-Alder cascade reaction of a substituted pyrimidine has been shown to be effective and highly regioselective.[17][18] When performing subsequent N-alkylation on a 7-aza-indazole, benzylation has been shown to be highly selective for the N1 position.[18]

Problem 4: My reaction is regioselective, but I'm observing isomerization during workup or purification.

This is a frustrating but solvable issue, particularly when you have successfully formed the kinetic N2-isomer.

Potential Causes & Solutions:

• Exposure to Acidic or Basic Conditions: Traces of acid or base during aqueous workup or on silica gel during chromatography can catalyze the isomerization of the less stable N2-product to the more stable N1-isomer.[12]

  • Solution:

    • Neutralize Carefully: Ensure your reaction quench and workup are performed under neutral pH conditions. Use a saturated solution of a mild salt like ammonium chloride or sodium bicarbonate for quenching, and ensure complete removal of any acidic or basic reagents.

    • Modified Chromatography: If you suspect silica gel is the culprit, you can either neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base (e.g., triethylamine in the eluent) or use an alternative stationary phase like alumina (neutral or basic).

    • Avoid Prolonged Heating: Concentrate your product solutions under reduced pressure at low temperatures to minimize the thermal energy that could drive isomerization.[12]

Experimental Protocols

Protocol 1: Regioselective N1-Alkylation of Methyl 1H-indazole-3-carboxylate

This protocol is adapted from methodologies that have demonstrated high N1-selectivity.[1][3][13]

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add methyl 1H-indazole-3-carboxylate (1.0 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to create a 0.1 M solution.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The evolution of H₂ gas should be observed.

• Electrophile Addition: Add the alkyl halide (e.g., pentyl bromide, 1.1 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 50 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Quench: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the N1-alkylated indazole.

Protocol 2: Regioselective Synthesis of a 2H-Indazole via Cadogan-Type Reductive Cyclization

This protocol is a general representation of a method for selectively synthesizing N2-substituted indazoles.[15]

• Condensation: In a round-bottom flask, dissolve the desired o-nitrobenzaldehyde (1.0 eq) and a primary amine (1.1 eq) in isopropanol (i-PrOH) to form a 0.2 M solution.

• Imine Formation: Heat the mixture to 80 °C and stir for 1-2 hours to form the corresponding o-imino-nitrobenzene intermediate. Monitor by TLC or LC-MS.

• Reductive Cyclization: To the same flask, add tri-n-butylphosphine (P(n-Bu)₃, 1.5 eq).

• Reaction: Continue to heat the reaction at 80 °C, monitoring for the formation of the 2H-indazole product (typically 4-12 hours).

• Solvent Removal: Upon completion, cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent.

• Purification: Purify the resulting residue directly by flash column chromatography on silica gel to isolate the desired 2H-indazole.

References

• Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides). Nucleosides Nucleotides Nucleic Acids. 2004;23(1-2):227-37. [Link]

• Keating, J. J., et al. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein J. Org. Chem. 2021, 17, 1939–1954. [Link]

• Genung, N. E., Wei, L., & Aspnes, G. E. Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation−Cadogan Reductive Cyclization. Org. Lett. 2014, 16, 11, 3114–3117. [Link]

• Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. National Institutes of Health (NIH). [Link]

• Davis–Beirut reaction. Wikipedia. [Link]

• Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles. National Institutes of Health (NIH). [Link]

• Regioselective synthesis of 5-azaindazoles based on the intramolecular amination reaction of 5-acyl-4-pyridones with hydrazines. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health (NIH). [Link]

• Ligand-controlled Regiodivergent C-H Alkenylation of Pyrazoles and its Application to the Synthesis of Indazoles. PubMed. [Link]

• Zhu, J. S., Haddadin, M. J., & Kurth, M. J. Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. Acc. Chem. Res. 2019, 52, 8, 2256–2265. [Link]

• Indazole C-3 substituent effects. ResearchGate. [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. eScholarship.org. [Link]

• Regioselective Synthesis of 2H-Indazoles through Ga/Al- and Al-Mediated Direct Alkylation Reactions of Indazoles. ResearchGate. [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. Accounts of Chemical Research. [Link]

• Optimized synthesis of 7- aza -indazole by Diels–Alder cascade and associated process safety. ResearchGate. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. ResearchGate. [Link]

• 2H-Indazole synthesis. Organic Chemistry Portal. [Link]

• Control experiment and explanation of high regioselectivity. ResearchGate. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Institutes of Health (NIH). [Link]

• Optimized synthesis of 7-aza-indazoles by Diels–Alder cascade and associated process safety. ChemRxiv. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Publishing System. [Link]

• Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. Semantic Scholar. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]

Sources

• 1. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Davis–Beirut reaction - Wikipedia [en.wikipedia.org]
• 5. Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis [escholarship.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Ligand-controlled Regiodivergent C-H Alkenylation of Pyrazoles and its Application to the Synthesis of Indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. d-nb.info [d-nb.info]
• 14. researchgate.net [researchgate.net]
• 15. Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization [organic-chemistry.org]
• 16. Regioselective synthesis of 5-azaindazoles based on the intramolecular amination reaction of 5-acyl-4-pyridones with hydrazines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. chemrxiv.org [chemrxiv.org]

degradation pathways of 7-Bromo-1-methyl-5-nitro-1H-indazole under acidic or basic conditions

A Guide to Understanding and Troubleshooting Degradation Pathways

Welcome to the technical support center for 7-Bromo-1-methyl-5-nitro-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice for experiments involving this compound. As Senior Application Scientists, we have compiled this resource based on established principles of chemical stability and forced degradation studies to ensure the integrity of your research.[1][2][3][4]

Introduction to the Stability of 7-Bromo-1-methyl-5-nitro-1H-indazole

7-Bromo-1-methyl-5-nitro-1H-indazole is a heterocyclic compound with multiple functional groups that can influence its stability. The presence of a nitro group, a bromine atom, and the indazole ring system itself creates a molecule with specific susceptibilities to degradation under various conditions. Understanding these potential degradation pathways is crucial for developing stable formulations, establishing appropriate storage conditions, and designing robust analytical methods.[1][3]

This guide will focus on the degradation of 7-Bromo-1-methyl-5-nitro-1H-indazole under acidic and basic conditions, providing insights into potential degradation products and the mechanisms of their formation.

Frequently Asked Questions (FAQs) and Troubleshooting

Degradation Under Acidic Conditions

Q1: I am observing a loss of my parent compound when using an acidic mobile phase for my HPLC analysis. What could be the cause?

A1: Acidic conditions can promote the hydrolysis of 7-Bromo-1-methyl-5-nitro-1H-indazole. The indazole ring contains nitrogen atoms that can be protonated, potentially making the ring more susceptible to nucleophilic attack by water.[5][6] While the N-methylation at position 1 provides some stability compared to an unsubstituted indazole, strong acidic conditions can still lead to degradation over time. Consider using a less acidic mobile phase or reducing the analysis time if possible.

Q2: What are the likely degradation products of 7-Bromo-1-methyl-5-nitro-1H-indazole in a strong acidic solution?

A2: While specific degradation products for this exact molecule are not extensively documented, based on the reactivity of similar structures, potential degradation pathways under strong acidic conditions could involve:

• Hydrolysis of the nitro group: Although less common, under harsh acidic conditions and elevated temperatures, the nitro group could potentially be hydrolyzed to a hydroxyl group, forming 7-Bromo-1-methyl-1H-indazol-5-ol.

• Ring opening: Prolonged exposure to strong acids could lead to the opening of the indazole ring, though this is generally a more extreme degradation pathway.

• Depurination-like reaction: In very harsh acidic conditions, cleavage of the N-methyl group is a remote possibility, leading to 7-Bromo-5-nitro-1H-indazole.

Q3: How can I monitor the degradation of my compound under acidic stress testing?

A3: A stability-indicating HPLC method is the most common and effective way to monitor the degradation.[7] This involves developing an HPLC method that can separate the parent compound from all potential degradation products. A photodiode array (PDA) detector is useful for initial peak purity assessment. For structural elucidation of the degradants, LC-MS is a powerful tool.[7]

Degradation Under Basic Conditions

Q1: My compound seems to be rapidly degrading in a basic solution. What are the most likely reactions occurring?

A1: Basic conditions can facilitate several degradation pathways for 7-Bromo-1-methyl-5-nitro-1H-indazole. The electron-withdrawing nature of the nitro group can activate the aromatic ring for nucleophilic aromatic substitution (SNAr). Potential reactions include:

• Displacement of the bromo group: The bromine atom at the 7-position is susceptible to displacement by hydroxide ions, which would lead to the formation of 1-methyl-5-nitro-1H-indazol-7-ol.

• Displacement of the nitro group: The nitro group at the 5-position can also be a target for nucleophilic attack, resulting in the formation of 7-Bromo-1-methyl-1H-indazol-5-ol. The relative likelihood of bromo versus nitro displacement would depend on the specific reaction conditions.

• Reactions involving the methyl group: While less likely, very strong basic conditions could potentially lead to reactions involving the methyl group.

Q2: I am seeing a new, more polar peak in my chromatogram after exposing my compound to basic conditions. What could it be?

A2: A more polar peak (i.e., a peak with a shorter retention time in reverse-phase HPLC) is consistent with the formation of a hydroxylated degradation product. As mentioned in the previous answer, displacement of either the bromo or nitro group with a hydroxyl group would result in a more polar molecule.

Q3: Are there any specific safety concerns when handling the degradation products?

A3: The toxicity of the potential degradation products is likely unknown. As a general laboratory safety practice, all degradation products should be handled with the same level of care as the parent compound. It is important to characterize any major degradants and assess their potential toxicity as part of a comprehensive drug development program.[1]

Visualizing the Degradation Pathways

The following diagrams illustrate the potential degradation pathways of 7-Bromo-1-methyl-5-nitro-1H-indazole under acidic and basic conditions based on established chemical principles.

Caption: Proposed acidic degradation pathways.

Sources

• 1. biomedres.us [biomedres.us]
• 2. pharmtech.com [pharmtech.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. homework.study.com [homework.study.com]
• 6. m.youtube.com [m.youtube.com]
• 7. ijmr.net.in [ijmr.net.in]

Technical Support Center: Enhancing the Stability of 7-Bromo-1-methyl-5-nitro-1H-indazole in Solution

Welcome to the technical support guide for 7-Bromo-1-methyl-5-nitro-1H-indazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable strategies for maintaining the stability of this compound in solution. Given its complex structure, featuring a bromo, a nitro, and a methylated indazole moiety, this molecule is susceptible to several degradation pathways. This guide will walk you through troubleshooting common stability issues and provide preventative measures to ensure the integrity of your experiments.

Troubleshooting Guide: Common Stability Issues and Solutions

This section addresses specific problems you might encounter during your work with 7-Bromo-1-methyl-5-nitro-1H-indazole. Each question is followed by a detailed explanation of the underlying chemistry and a step-by-step protocol to mitigate the issue.

Q1: I've dissolved my 7-Bromo-1-methyl-5-nitro-1H-indazole in DMSO for screening, but I'm seeing a new, unidentified peak in my LC-MS analysis after 24 hours at room temperature. What is happening?

A1: Root Cause Analysis & Mitigation

The appearance of a new peak suggests compound degradation. For a molecule like 7-Bromo-1-methyl-5-nitro-1H-indazole, there are two primary suspects when dissolved in DMSO:

• Nucleophilic Substitution: The bromine atom on the indazole ring is susceptible to nucleophilic substitution, especially with trace amounts of water or other nucleophiles present in the DMSO. The electron-withdrawing nature of the nitro group can activate the ring towards such reactions.

• Reduction of the Nitro Group: DMSO can, under certain conditions (especially in the presence of light or impurities), facilitate the reduction of nitroaromatic compounds. This can lead to the formation of nitroso or amino derivatives, which would present as new peaks in your analysis. The reduction of a nitro group is a known pathway for the activation of some nitroaromatic drugs.[1]

Troubleshooting & Prevention Protocol:

• Solvent Purity: Always use high-purity, anhydrous DMSO. Purchase in small-volume bottles to minimize water absorption from the atmosphere after opening.

• Storage of Stock Solutions: Prepare stock solutions in DMSO, but for long-term storage, it is advisable to aliquot and store them at -20°C or -80°C. Minimize freeze-thaw cycles.

• Alternative Solvents: If the application allows, consider less nucleophilic solvents. A summary of recommended solvents and storage conditions is provided in the table below.

• Inert Atmosphere: When preparing solutions for long-term storage, purging the vial with an inert gas like argon or nitrogen before sealing can help prevent oxidative or moisture-related degradation.

Q2: The color of my solution (in methanol) is turning from pale yellow to a darker yellow/brown upon exposure to ambient light in the lab. Is this a concern?

A2: Understanding and Preventing Photodegradation

Yes, a color change is a significant concern and a strong indicator of photodegradation. Nitroaromatic compounds are known to be sensitive to light, particularly in the UV-visible spectrum.[2][3][4] The energy from light can excite the nitro group, leading to a cascade of reactions that can alter the molecule's structure and activity.

Experimental Workflow for Assessing and Mitigating Photodegradation:

Caption: Workflow for diagnosing photodegradation.

Mitigation Strategies:

• Use Amber Vials: Always store solutions of 7-Bromo-1-methyl-5-nitro-1H-indazole in amber glass vials to block UV and blue light.

• Work in Low Light: When handling the compound or its solutions, work in a fume hood with the light off or under yellow light conditions.

• Wrap in Foil: For extra protection during experiments, wrap vials and reaction vessels in aluminum foil.

Q3: I'm working in an aqueous buffer system and notice that the compound's stability is highly dependent on the pH. Why is this, and what is the optimal pH range?

A3: The Impact of pH on Indazole Ring Stability

The indazole ring system has both acidic and basic properties.[5] The stability of the ring and its substituents can be significantly influenced by the pH of the solution.

• Acidic Conditions (low pH): In strongly acidic solutions, the indazole ring can be protonated. This can potentially lead to ring-opening reactions or hydrolysis, although indazoles are generally quite stable.

• Alkaline Conditions (high pH): In highly basic solutions, deprotonation can occur. More importantly, basic conditions can promote nucleophilic substitution of the bromine atom by hydroxide ions. For some nitro-substituted heterocycles, alkaline conditions can also lead to degradation.[6]

Protocol for Determining Optimal pH Stability:

• Buffer Preparation: Prepare a series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 3 to 9.

• Solution Preparation: Dissolve 7-Bromo-1-methyl-5-nitro-1H-indazole in each buffer to a known concentration.

• Incubation: Incubate the solutions at a controlled temperature (e.g., 37°C) and protect them from light.

• Time-Point Analysis: At various time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from each solution and analyze by a validated stability-indicating HPLC method.[7][8]

• Data Analysis: Plot the percentage of the parent compound remaining against time for each pH. The optimal pH range will be where the degradation rate is lowest.

Based on the general stability of indazole derivatives, a pH range of 4 to 7.5 is recommended as a starting point for your experiments.

Frequently Asked Questions (FAQs)

Q: What are the ideal storage conditions for the solid compound? A: Store the solid 7-Bromo-1-methyl-5-nitro-1H-indazole in a tightly sealed container, protected from light, at 2-8°C. For long-term storage, keeping it in a desiccator is also recommended to prevent moisture absorption.

Q: Can I use protic solvents like methanol or ethanol? A: Yes, protic solvents can be used, but with caution. While they are generally good solvents for indazole derivatives, they are also nucleophilic and can participate in substitution reactions, especially over long periods or at elevated temperatures. If you must use a protic solvent, prepare the solution fresh and use it promptly. Polar aprotic solvents are often a better choice for stock solutions.[9][10]

Q: How can I monitor the stability of my compound in a given solution? A: The best way to monitor stability is by using a stability-indicating analytical method, typically reverse-phase HPLC with UV detection (RP-HPLC-UV).[11] This method should be able to separate the parent compound from any potential degradants.

Workflow for Stability Monitoring:

Caption: HPLC-based stability monitoring workflow.

Q: What are the likely degradation products I should look out for? A: Based on the structure, the most probable degradation products would be:

• 7-Hydroxy-1-methyl-5-nitro-1H-indazole: Resulting from the hydrolysis of the bromo group.

• 7-Bromo-1-methyl-5-amino-1H-indazole: Resulting from the reduction of the nitro group.

• Ring-opened products: Possible under harsh acidic or basic conditions.

Using LC-MS is highly recommended for identifying the mass of these potential degradants.

Summary of Recommended Solvents and Storage Conditions

Solvent	Type	Recommended Use	Storage Temperature	Notes
DMSO	Polar Aprotic	Stock solutions for screening	-20°C to -80°C	Use anhydrous grade; minimize freeze-thaw cycles.
Acetonitrile	Polar Aprotic	Analytical dilutions, short-term storage	2-8°C	Good for HPLC mobile phases; protect from light.
Methanol/Ethanol	Polar Protic	Freshly prepared solutions for immediate use	Use immediately	Can act as a nucleophile over time.
Aqueous Buffers	Protic	Biological assays	2-8°C (short-term)	Optimal stability typically between pH 4 and 7.5.

References

• J Environ Sci (China). 2005;17(6):886-93. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process.
• Environ Sci Technol Lett. 2021 Aug 17;8(9):739-745. Photolysis of Nitroaromatic Compounds under Sunlight: A Possible Daytime Photochemical Source of Nitrous Acid?
• J Environ Sci (China). 2005;17(5):705-13. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process.

• J. Phys. Chem. A 1998, 102, 45, 9058–9064. Acidity and Basicity of Indazole and its N-Methyl Derivatives in the Ground and in the Excited State. [Link]

• Research Journal of Pharmacy and Technology, 2020, 13(10), 4629-4634. Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection.

• Chemistry LibreTexts. 7.4: Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. [Link]

• Environ Sci Pollut Res Int. 2017 Jan;24(1):559-567. Characteristics and products of the reductive degradation of 3-nitro-1,2,4-triazol-5-one (NTO) and 2,4-dinitroanisole (DNAN) in a Fe-Cu bimetal system.

• Microbiol Mol Biol Rev. 2009 Sep; 73(3): 502–529. Nitroaromatic Compounds, from Synthesis to Biodegradation. [Link]

• ChemRxiv. 2023. Nitroreductase-triggered indazole formation. [Link]

• Molecules. 2022 Dec; 27(23): 8508. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• Pharm Anal Acta 3: 179. Stability-Indicating Methods for the Determination of Ornidazole in The Presence of its Degradate According to ICH Guidelines. [Link]

• RSC Med Chem. 2024; 15(1): 27–61. Indazole – an emerging privileged scaffold: synthesis and its biological significance. [Link]

• Drug Dev Res. 2022 Oct;83(7):1535-1567. A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. [Link]

• J. Chem. Sci. (2014) 126:1437–1443. Synthesis of new indazole derivatives as potential antioxidant agents. [Link]

• Chemistry LibreTexts. 8.8: Structural and Solvent Effects in S N Reactions. [Link]

• J. Org. Chem. 1979, 44, 24, 4160–4164. Kinetic solvent isotope effects in the additions of bromine and 4-chlorobenzenesulfenyl chloride to alkenes and alkynes. [Link]

• International Journal of Scientific Development and Research (IJSDR). Stability indicating study by using different analytical techniques. [Link]

• Chem-Impex. 5-Bromo-7-methyl-1H-indazole. [Link]

• PubChem. 7-Bromo-1-methyl-5-nitro-1H-indazole. [Link]

• Int J Mol Sci. 2020 Sep; 21(19): 7087. Development of Heterocycle-Substituted and Fused Azulenes in the Last Decade (2010–2020). [Link]

• J Chromatogr Sci. 2015 Jul;53(6):956-62. Stability-Indicating Methods for Determination of Flubendazole and Its Degradants. [Link]

• J Org Chem. 2022 May 6;87(9):5715-5725. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. [Link]

• Chemistry. 2024; 6(2): 412–421. Studies About the Effect of Halogenated Solvents on the Fluorescence Properties of 9-Aryl-Substituted Isoquinolinium Derivatives. [Link]

• European Medicines Agency. ICH Topic Q1B Photostability Testing of New Active Substances and Medicinal Products. [Link]

• International Journal of Pharmacy and Technology. 2018; 10(2), 299-309. Development of stability indicating method for quality assessment of African Albendazole tablets. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Photodegradation of nitroaromatic compounds in aqueous solutions in the UV/ H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. rjptonline.org [rjptonline.org]
• 8. ijsdr.org [ijsdr.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. e3s-conferences.org [e3s-conferences.org]

Technical Support Center: Navigating the Synthesis of Indazole Derivatives

Welcome to the Technical Support Center dedicated to empowering researchers, scientists, and drug development professionals in the synthesis of indazole derivatives. This guide is structured to provide practical, experience-driven solutions to common challenges, with a focus on overcoming incomplete reactions. Our goal is to move beyond simple procedural lists and offer a deeper understanding of the underlying chemical principles to inform your experimental choices.

Troubleshooting Guide: Overcoming Incomplete Reactions

This section is designed to address specific experimental issues in a question-and-answer format, offering potential causes and actionable solutions to the common problem of incomplete reactions in indazole synthesis.

Issue 1: My Indazole Synthesis is Stalling, Resulting in Low Yields and Significant Unreacted Starting Material.

Question: I am performing an indazole synthesis, and my reaction is not going to completion. I observe a significant amount of starting material in my TLC and NMR analysis, leading to a low yield of the desired indazole derivative. What are the likely causes, and how can I troubleshoot this?

Answer: Incomplete conversion is a frequent challenge in indazole synthesis and can often be traced back to several key reaction parameters. Let's break down the potential causes and a systematic approach to resolving them.

The success of an indazole synthesis, regardless of the specific named reaction being employed (e.g., Cadogan-Sundberg, Davis-Beirut, or various metal-catalyzed methods), is highly dependent on achieving the necessary activation energy for the key bond-forming steps.[1][2] An incomplete reaction suggests that this energy barrier is not being sufficiently overcome, or that the reactants are not interacting effectively.

Here is a step-by-step protocol to diagnose and resolve incomplete indazole synthesis reactions:

Step 1: Re-evaluate and Optimize Reaction Temperature

The reaction temperature is a critical factor. Some classical methods, like the Cadogan-Sundberg reaction, often necessitate high temperatures to promote the cyclization step.[3][4] Conversely, modern palladium-catalyzed cross-coupling reactions may proceed efficiently at milder temperatures.[5] Excessive heat can also lead to the degradation of starting materials or the desired product.

Experimental Protocol: Temperature Screening

• Set up a series of small-scale parallel reactions.

• Maintain all other reaction parameters (solvent, catalyst, concentration) as constant.

• Vary the reaction temperature in systematic increments (e.g., 80°C, 100°C, 120°C, 140°C).

• Monitor the reaction progress at set time points (e.g., 2, 4, 8, and 24 hours) using TLC or LC-MS.

• Analyze the crude reaction mixture by ¹H NMR to determine the conversion rate.

Step 2: Assess the Impact of Solvent Choice

The solvent plays a multifaceted role by influencing the solubility of reactants, the reaction kinetics, and the stabilization of intermediates.[3] If your starting materials are not fully dissolved, the reaction will be heterogeneous and likely incomplete.

Experimental Protocol: Solvent Screening

• Based on your starting materials' polarity, select a range of solvents with varying polarities and boiling points.

• Set up parallel reactions in each of the chosen solvents.

• Ensure the reaction temperature is appropriate for the boiling point of each solvent.

• Monitor the reactions as described in the temperature screening protocol.

Data Presentation: Impact of Solvent on Indazole Synthesis Yield

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Typical Observations & Potential Yield
Toluene	2.4	111	Good for non-polar starting materials; often used in Cadogan-Sundberg reactions.
Dioxane	2.2	101	Aprotic, can be effective for a range of polarities.
DMF	36.7	153	High boiling point, good for dissolving polar compounds.
DMSO	46.7	189	Highly polar and high boiling point, can accelerate some reactions.[1]
Acetonitrile	37.5	82	Polar aprotic, useful for a variety of reactions.

Step 3: Scrutinize the Catalyst and/or Base

For catalyzed reactions, the choice and loading of the catalyst are paramount. In base-mediated reactions, the strength and stoichiometry of the base can significantly affect the outcome.

• Catalyst Activity: Ensure your catalyst is not deactivated. For example, some palladium catalysts are sensitive to air and moisture.

• Base Strength: The pKa of the base should be appropriate for the proton being removed. A base that is too weak will not deprotonate the substrate effectively, while an overly strong base might lead to side reactions.

Experimental Protocol: Catalyst and Base Screening

• If using a catalyst, try varying the catalyst loading (e.g., 1 mol%, 5 mol%, 10 mol%).

• If the reaction is base-mediated, screen a variety of bases with different pKa values (e.g., K₂CO₃, Cs₂CO₃, t-BuOK).

• For reactions sensitive to regioselectivity, the choice of base can be particularly influential.[6]

• Monitor the reactions for conversion and byproduct formation.

Frequently Asked Questions (FAQs)

Q1: I am attempting a Davis-Beirut reaction and the yield is very low. What is a common pitfall with this specific synthesis?

A1: A key factor in the Davis-Beirut reaction is the presence of a controlled amount of water.[6] The mechanism involves the formation of a nitroso imine intermediate.[2][7][8] While the reaction is often run in an alcohol solvent, the addition of 15-25% water can dramatically improve the yield. However, an excess of water can be detrimental, leading to competing hydrolysis pathways.[6][8] Therefore, carefully titrating the amount of water in your solvent system is a critical optimization step for this reaction.

Q2: My reaction appears to be complete by TLC, but after workup and purification, my isolated yield is much lower than expected. What could be happening?

A2: This issue often points towards problems during the workup and purification stages. Indazole derivatives can have varying solubilities and stabilities.

• Aqueous Workup: Some indazole derivatives have moderate water solubility. During an aqueous workup, you might be losing a significant portion of your product to the aqueous layer. Try back-extracting the aqueous layer multiple times with your organic solvent.

• Purification on Silica Gel: Indazoles, with their two nitrogen atoms, can sometimes interact strongly with the acidic silica gel used in column chromatography. This can lead to streaking, poor separation, and even decomposition of the product on the column. You can try neutralizing the silica gel by pre-treating it with a solvent system containing a small amount of a volatile base like triethylamine (e.g., 0.1-1%).

Q3: I am observing the formation of multiple product spots on my TLC plate, suggesting side reactions. What are some common side reactions in indazole synthesis?

A3: Side reactions are a common cause of low yields. The specific side products will depend on your chosen synthetic route.

• In Cadogan-Sundberg type reactions , which involve nitrene intermediates, you can sometimes see products arising from intermolecular reactions or rearrangements of the nitrene.[9][10][11]

• In Fischer indole synthesis , which can be adapted for indazoles, a common side reaction is N-N bond cleavage, especially with electron-donating substituents.[12][13]

• Alkylation/Arylation Reactions: When functionalizing the indazole core, you can get a mixture of N1 and N2 isomers. The ratio of these isomers is often dependent on the reaction conditions, particularly the base and solvent used.[14]

To mitigate side reactions, it is often helpful to run the reaction at a lower temperature, use a more selective catalyst, or change the solvent to disfavor the undesired reaction pathway.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing incomplete reactions in indazole synthesis.

A systematic workflow for troubleshooting incomplete indazole synthesis.

References

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PubMed Central. [Link]

• Scheme 9 Side Reactions in the Cadogan-Sundberg Indole Synthesis. ResearchGate. [Link]

• Different Strategies to the Synthesis of Indazole and its Derivatives: A Review. Mini-Reviews in Organic Chemistry. [Link]

• Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. IJSDR. [Link]

• A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. PubMed. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Publishing. [Link]

• Optimization of reaction conditions for the synthesis of indazolones. ResearchGate. [Link]

• Cadogan–Sundberg Indole Synthesis. Wikipedia. [Link]

• (PDF) Cadogan–Sundberg Indole Synthesis. ResearchGate. [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. ACS Publications. [Link]

• Studies on the mechanism of the Cadogan–Sundberg indole synthesis. ResearchGate. [Link]

• Davis–Beirut reaction. Wikipedia. [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. PubMed. [Link]

• Why Do Some Fischer Indolizations Fail? PubMed Central. [Link]

• Fischer indole synthesis. Wikipedia. [Link]

• Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review. ResearchGate. [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Davis–Beirut reaction - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. austinpublishinggroup.com [austinpublishinggroup.com]

addressing purity issues in 7-Bromo-1-methyl-5-nitro-1H-indazole samples

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 7-Bromo-1-methyl-5-nitro-1H-indazole (CAS No. 952183-39-0). This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve purity-related issues encountered during the synthesis, purification, and analysis of this critical intermediate. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your work.

Frequently Asked Questions (FAQs)

Q1: What is 7-Bromo-1-methyl-5-nitro-1H-indazole and why is its purity important?

7-Bromo-1-methyl-5-nitro-1H-indazole is a substituted indazole, a class of heterocyclic compounds prevalent in medicinal chemistry.[1] Indazole derivatives are key structural motifs in a wide range of biologically active compounds, including kinase inhibitors for oncology.[2] The specific substitution pattern of this molecule makes it a valuable building block in multi-step syntheses.

Purity is paramount for several reasons:

• Reaction Efficiency: Impurities can interfere with subsequent synthetic steps, leading to lower yields, byproduct formation, and complex purification challenges.

• Biological Activity: In drug discovery, even minor impurities can exhibit off-target biological activity, confounding screening results and leading to false positives or negatives.

• Regulatory Compliance: For pharmaceutical development, stringent purity thresholds are required by regulatory agencies to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). Uncharacterized impurities, especially those that are potentially mutagenic (like some nitroaromatics or alkylating agents), are of significant concern.[3]

Q2: What are the most common analytical techniques to assess the purity of my sample?

The industry-standard method for assessing the purity of small organic molecules like this is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) , typically coupled with a UV detector.[4][5] This technique separates compounds based on their polarity.[5] For a more definitive identification of impurities, HPLC coupled with Mass Spectrometry (LC-MS) is invaluable.

Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is also essential. It not only confirms the structure of the desired product but can also help identify and quantify impurities if their signals do not overlap significantly with the product's signals.

Troubleshooting Guide: Diagnosing and Resolving Purity Issues

This section addresses specific problems you may encounter with your 7-Bromo-1-methyl-5-nitro-1H-indazole samples.

Initial Purity Assessment Workflow

The first step in addressing any purity issue is a systematic analysis. The following workflow provides a logical progression from initial observation to a purified product.

Caption: General workflow for addressing purity issues.

Q3: My initial synthesis resulted in a product with <95% purity. What are the likely impurities?

Low purity post-synthesis typically points to one of three sources: unreacted starting materials, formation of isomers, or reaction byproducts.

Caption: Potential sources of impurities during synthesis.

Table 1: Common Impurities and Identification

Impurity Type	Likely Source	Recommended Analytical Method	Causality
Unreacted Starting Material	Incomplete reaction (insufficient time, temperature, or reagent stoichiometry).	LC-MS	The starting material will have a different retention time and mass-to-charge ratio (m/z) than the product.
Regioisomers	Lack of regioselectivity during the nitration step. The indazole ring can be nitrated at other positions.	HPLC, ¹H NMR	Isomers will have the same m/z but often different HPLC retention times. A Phenyl-Hexyl HPLC column can improve separation of aromatic isomers due to enhanced π-π interactions.[6] ¹H NMR will show different chemical shifts and coupling patterns in the aromatic region.
Di-nitrated products	Overly harsh reaction conditions (excess nitrating agent, high temperature).	LC-MS	These impurities will have a significantly higher molecular weight.

| Hydrolysis Products | Presence of water during reaction or workup, especially under acidic or basic conditions. | LC-MS | The nitro group can be susceptible to nucleophilic substitution, or other functional groups could be cleaved. |

Q4: I see multiple peaks in my HPLC chromatogram. How do I troubleshoot my separation method?

If your analytical method is not providing a clean separation, you cannot confidently assess purity.

Table 2: HPLC Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Secondary interactions with residual silanols on the silica column; sample overload.	Add a mobile phase modifier (e.g., 0.1% trifluoroacetic acid or formic acid) to suppress silanol activity. Reduce injection volume/concentration.
Poor Peak Shape (Fronting)	Sample solvent stronger than the mobile phase; sample overload.	Dissolve the sample in the mobile phase or a weaker solvent. Reduce injection volume/concentration.
Co-eluting Peaks	Insufficient resolution between the main peak and an impurity.	Optimize the method: 1. Decrease the gradient ramp (e.g., from a 5-minute to a 20-minute gradient). 2. Try a different stationary phase (e.g., a Phenyl-Hexyl column instead of a standard C18).[6] 3. Change the organic modifier (e.g., from acetonitrile to methanol or vice-versa).

| Ghost Peaks | Carryover from a previous injection; contaminated mobile phase. | Run blank injections with a strong solvent (e.g., 100% acetonitrile) to wash the column and injector. Prepare fresh mobile phase. |

For developing a robust HPLC method, leveraging superficially porous particle (SPP) columns can significantly enhance efficiency and resolution even on standard HPLC systems, often with reduced run times and solvent consumption.[7]

Q5: My sample is still impure after one round of purification. What should I do?

A single purification technique is often insufficient. The choice of method depends on the nature of the impurities.

Table 3: Comparison of Primary Purification Techniques

Technique	Principle	Best For...	Advantages	Disadvantages
Recrystallization	Difference in solubility between the product and impurities in a given solvent at different temperatures.[8]	Removing small amounts of impurities from a solid that is already >90% pure. Final polishing step.	Cost-effective, scalable, can yield very high-purity crystalline material.	Finding a suitable solvent can be time-consuming; not effective for removing impurities with similar solubility.[9]
Flash Column Chromatography	Differential adsorption of components onto a solid stationary phase (e.g., silica gel).[10]	Separating mixtures with significant quantities of impurities and components with different polarities.	Highly versatile, applicable to a wide range of compounds, good for large-scale purification.[11]	Can be solvent and time-intensive; potential for product degradation on acidic silica gel.[10][11]

| Preparative HPLC | Same principle as analytical HPLC but on a larger scale to isolate and collect components. | Separating challenging mixtures, such as regioisomers or impurities with very similar polarity to the product. | Highest resolution, excellent for difficult separations. | Expensive, limited sample capacity, consumes large volumes of high-purity solvents. |

Expert Insight: A common and effective strategy is to perform an initial bulk purification using flash column chromatography to remove major impurities, followed by a final polishing step via recrystallization to achieve >99.5% purity.

Detailed Experimental Protocols

Protocol 1: Analytical RP-HPLC Method for Purity Assessment

• Rationale: This protocol establishes a baseline reverse-phase HPLC method to determine the purity of 7-Bromo-1-methyl-5-nitro-1H-indazole. A C18 column is a versatile starting point for many small molecules.[4] The gradient elution ensures that compounds with a range of polarities will elute in a reasonable time.

• Instrumentation & Consumables:

  • HPLC system with UV detector (PDA or variable wavelength)

  • C18 Column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Acetonitrile with 0.1% Formic Acid

  • Sample Diluent: 50:50 Acetonitrile:Water

• Procedure:

  • Sample Preparation: Accurately weigh ~1 mg of the sample and dissolve it in 1 mL of diluent to create a 1 mg/mL stock solution. Further dilute to ~0.1 mg/mL for analysis.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 254 nm (or scan with PDA to find λ-max)

    • Injection Volume: 5 µL

    • Gradient Program:

      Time (min)	% Mobile Phase B
      0.0	10
      20.0	90
      25.0	90
      25.1	10

      | 30.0 | 10 |

  • Analysis: Inject the sample. Purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Protocol 2: Purification by Flash Column Chromatography

• Rationale: This method is ideal for removing impurities with significantly different polarities from the target compound.[10] The polarity of 7-Bromo-1-methyl-5-nitro-1H-indazole is driven by the polar nitro group and the somewhat polar indazole core, balanced by the lipophilic bromo-phenyl moiety. A hexane/ethyl acetate system provides a good polarity range for elution from silica gel.

• Materials:

  • Silica Gel (230-400 mesh)

  • Solvents: Hexane (non-polar), Ethyl Acetate (polar)

  • Thin Layer Chromatography (TLC) plates (silica gel with UV254 indicator)

• Procedure:

  • Determine Elution Conditions (TLC):

    • Dissolve a small amount of the crude material in ethyl acetate or dichloromethane.

    • Spot the solution on a TLC plate.

    • Develop the plate in various solvent systems (e.g., 9:1, 4:1, 2:1 Hexane:Ethyl Acetate).

    • The ideal system will give the product a Retention Factor (Rf) of ~0.3. The impurities should be well separated from the product spot.

  • Column Packing:

    • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 9:1 Hexane:EtOAc).

    • Pour the slurry into the column and allow it to pack under pressure, ensuring no air bubbles are trapped.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase.

    • Alternatively, for less soluble compounds, perform a "dry load": dissolve the product, add a small amount of silica gel, evaporate the solvent, and load the resulting free-flowing powder onto the top of the column.[11]

  • Elution and Fraction Collection:

    • Begin eluting with the low-polarity mobile phase determined by TLC.

    • Collect fractions and monitor their contents by TLC.

    • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute the product.[11]

  • Isolation:

    • Combine the fractions that contain the pure product (as determined by TLC).

    • Evaporate the solvent under reduced pressure to obtain the purified solid.

Protocol 3: Purification by Recrystallization

• Rationale: This technique is excellent for a final purification step to remove trace impurities, resulting in a high-purity crystalline product.[8] The key is to find a solvent in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Procedure:

  • Solvent Screening:

    • Place a small amount of the material (~20 mg) in several test tubes.

    • Add a small amount (~0.5 mL) of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) to each tube.

    • Observe solubility at room temperature. A good candidate solvent will not dissolve the compound well.

    • Heat the tubes that showed poor solubility. A good solvent will fully dissolve the compound upon heating.

    • Allow the heated, clear solutions to cool slowly to room temperature and then in an ice bath. The formation of crystals indicates a suitable solvent.

  • Recrystallization:

    • Place the impure solid in an Erlenmeyer flask.

    • Add the chosen solvent dropwise to the flask while heating and swirling until the solid just dissolves. Avoid adding excess solvent.

    • If the solution is colored by impurities, you may add a small amount of activated charcoal and hot filter the solution.

    • Allow the solution to cool slowly to room temperature. Rapid cooling can trap impurities.

    • Once crystals have formed, cool the flask in an ice bath to maximize yield.

  • Isolation:

    • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

    • Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

    • Dry the crystals under vacuum to remove all residual solvent.

References

• Google. (2026). Current time in Pasuruan, ID.
• Wasson, K., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Organic Process Research & Development.
• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.

• ResearchGate. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?. Retrieved from [Link]

• Canadian Digital Network. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose.
• Agilent. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column.
• LCGC International. (2023). Enhancing High-Throughput HPLC Methods for Small-Molecule Drug Discovery Using Superficially Porous Particle Technology.
• PubMed. (2013). Reverse-phase HPLC analysis and purification of small molecules. Methods in Enzymology.
• National Institutes of Health. (2024).
• YouTube. (2021). column chromatography & purification of organic compounds. ChemHelp ASAP.

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Bromo-6-nitro-1-(prop-2-ynyl)-1H-indazole. Acta Crystallographica Section E.
• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.
• ChemRxiv. (2024).
• ACS Publications. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry.

• PubChemLite. (n.d.). 7-bromo-5-nitro-1h-indazole (C7H4BrN3O2). Retrieved from [Link]

• Chem-Impex. (n.d.). 5-Bromo-7-methyl-1H-indazole. Retrieved from [Link]

• YouTube. (2021). recrystallization & purification of N-bromosuccinimide. ChemHelp ASAP.

• Pi Chemicals System. (n.d.). 7-Bromo-1-methylindazole(95%). Retrieved from [Link]

• CP Lab Safety. (n.d.). 5-Bromo-1-methyl-7-nitro-1h-indazole, 98% Purity, C8H6BrN3O2, 100 mg. Retrieved from [Link]

• Benchchem. (n.d.). Troubleshooting 3-Bromo-7-Nitroindazole solubility issues.
• ResearchGate. (2015). Thermal characterization of the bromopride recrystallized from different solvents and at different temperature conditions. Journal of Thermal Analysis and Calorimetry.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 7-BROMO-1-METHYL-1H-INDAZOLE Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Small Molecule HPLC [sigmaaldrich.com]
• 5. Reverse-phase HPLC analysis and purification of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. Purification [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Synthesized 7-Bromo-1-methyl-5-nitro-1H-indazole by HPLC

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocyclic compounds such as 7-Bromo-1-methyl-5-nitro-1H-indazole, a molecule of interest in medicinal chemistry, rigorous purity validation is paramount. This guide, written from the perspective of a Senior Application Scientist, provides an in-depth technical comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of this compound. We will delve into the rationale behind methodological choices, present comparative data, and provide detailed, self-validating experimental protocols grounded in regulatory standards.

The Criticality of Purity for Indazole Derivatives

Indazole derivatives are a significant class of heterocyclic compounds, forming the scaffold of numerous therapeutic agents. The introduction of bromo- and nitro- functional groups, as in 7-Bromo-1-methyl-5-nitro-1H-indazole, can impart specific pharmacological activities. However, the synthesis of such multi-substituted heterocycles can often lead to a variety of process-related impurities, including regioisomers, unreacted starting materials, and degradation products. These impurities, even in trace amounts, can have unintended biological consequences, underscoring the need for highly selective and sensitive analytical methods to ensure the purity of the final compound.

Understanding Potential Impurities in the Synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole

A robust analytical method is designed to separate the main compound from its likely impurities. Based on common synthetic routes for bromo-nitro-indazoles, we can anticipate several potential impurities. A plausible synthetic pathway might involve the methylation of a bromo-nitro-indazole precursor or the nitration of a bromo-methyl-indazole.

A potential synthesis could start from 7-bromo-1H-indazole, which is then methylated and subsequently nitrated. In this case, potential impurities could include:

• Isomeric products: Nitration of 7-bromo-1-methyl-indazole could potentially yield other isomers, such as 7-Bromo-1-methyl-4-nitro-1H-indazole or 7-Bromo-1-methyl-6-nitro-1H-indazole.

• Unreacted starting materials: Incomplete nitration would leave residual 7-bromo-1-methyl-indazole.

• Di-nitrated species: Over-nitration could lead to the formation of di-nitro-bromo-1-methyl-indazole derivatives.

• Degradation products: The harsh conditions of nitration (e.g., strong acids) could lead to degradation of the indazole ring.

A stability-indicating HPLC method must be able to resolve 7-Bromo-1-methyl-5-nitro-1H-indazole from all these potential impurities.

Comparative HPLC Methodologies for Purity Validation

We will now compare two distinct reversed-phase HPLC methods for the purity analysis of 7-Bromo-1-methyl-5-nitro-1H-indazole: a conventional C18-based method and an alternative method utilizing a Phenyl-Hexyl stationary phase. The choice of two different column chemistries provides orthogonal separation mechanisms, increasing the confidence in the purity assessment.

Method A: The Industry Standard - C18 Stationary Phase

The C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography, offering excellent hydrophobic retention and broad applicability.

Rationale for Method A:

• Hydrophobicity: 7-Bromo-1-methyl-5-nitro-1H-indazole possesses a significant degree of hydrophobicity, making it well-suited for retention on a C18 stationary phase.

• Resolving Power: High-quality, end-capped C18 columns provide high efficiency and are capable of resolving closely related structural isomers.

• Robustness: C18 columns are known for their long lifetime and reproducibility, which are critical for routine quality control.

Method B: An Alternative Approach - Phenyl-Hexyl Stationary Phase

Phenyl-Hexyl columns offer a different separation selectivity compared to C18 phases, primarily due to π-π interactions between the phenyl rings of the stationary phase and the aromatic analyte.

Rationale for Method B:

• π-π Interactions: The indazole ring system and the nitro group of the analyte are electron-deficient, allowing for strong π-π interactions with the electron-rich phenyl rings of the stationary phase. This can lead to unique selectivity for aromatic and nitroaromatic compounds.[1]

• Orthogonal Selectivity: The different retention mechanism compared to C18 provides a powerful tool to confirm peak purity. A peak that is pure on a C18 column should also be pure on a Phenyl-Hexyl column. Any co-eluting impurity on the C18 might be resolved on the Phenyl-Hexyl phase.

• Enhanced Resolution of Isomers: Phenyl-based columns are often superior in separating positional isomers of aromatic compounds, which are common impurities in the synthesis of substituted indazoles.[1]

Experimental Protocols

The following protocols are designed to be self-validating, incorporating principles from the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.[2]

General Chromatographic Conditions

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient	0-2 min: 30% B, 2-15 min: 30-80% B, 15-17 min: 80% B, 17-18 min: 80-30% B, 18-25 min: 30% B	0-2 min: 40% B, 2-15 min: 40-90% B, 15-17 min: 90% B, 17-18 min: 90-40% B, 18-25 min: 40% B
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30 °C	30 °C
Detection	PDA Detector, 210-400 nm (Quantification at 254 nm)	PDA Detector, 210-400 nm (Quantification at 254 nm)
Injection Volume	10 µL	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)	Acetonitrile/Water (50:50, v/v)

Note on Mobile Phase Selection: The use of formic acid helps to improve peak shape by suppressing the ionization of any residual silanol groups on the silica support. For the Phenyl-Hexyl column, methanol is chosen as the organic modifier to enhance π-π interactions, which can be dampened by acetonitrile.

Sample Preparation

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of 7-Bromo-1-methyl-5-nitro-1H-indazole reference standard and dissolve in 100 mL of diluent.

• Sample Solution (100 µg/mL): Accurately weigh 10 mg of the synthesized 7-Bromo-1-methyl-5-nitro-1H-indazole and dissolve in 100 mL of diluent.

Validation Protocol

The following validation parameters should be assessed for both HPLC methods according to ICH Q2(R1) guidelines.[2]

1. Specificity and Peak Purity Analysis:

• Procedure:

  • Inject the diluent, a standard solution, and a sample solution.

  • Perform forced degradation studies by subjecting the sample to acidic (0.1 M HCl, 60 °C, 4h), basic (0.1 M NaOH, 60 °C, 2h), oxidative (3% H₂O₂, RT, 8h), and photolytic (ICH Q1B) conditions. Inject the stressed samples.

  • Assess the peak purity of the main peak in all chromatograms using a PDA detector. The peak purity angle should be less than the peak purity threshold.

• Trustworthiness: This demonstrates that the method is stability-indicating and can separate the analyte from its degradation products and potential impurities.

2. Linearity:

• Procedure: Prepare a series of at least five concentrations of the reference standard ranging from 50% to 150% of the nominal concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Acceptance Criteria: The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.

3. Accuracy:

• Procedure: Perform recovery studies by spiking a placebo with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.

• Acceptance Criteria: The mean recovery should be between 98.0% and 102.0%.

4. Precision:

• Repeatability (Intra-day precision): Inject six replicate preparations of the sample solution on the same day.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.

• Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0%.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ):

• Procedure: Determine LOD and LOQ based on the signal-to-noise ratio (S/N) of 3:1 for LOD and 10:1 for LOQ, or by using the standard deviation of the response and the slope of the calibration curve.

Comparative Performance Data

The following table summarizes the expected comparative performance of the two HPLC methods based on typical results for similar nitroaromatic compounds.

Performance Metric	Method A (C18)	Method B (Phenyl-Hexyl)	Rationale for Difference
Resolution (Analyte vs. Isomeric Impurity)	> 2.0	> 3.0	The Phenyl-Hexyl column's π-π interactions provide enhanced selectivity for positional isomers.
Tailing Factor (Analyte)	< 1.2	< 1.3	C18 columns often provide slightly better peak shapes for a broader range of compounds.
Analysis Time	~25 min	~25 min	Gradient times are comparable for a thorough separation.
Sensitivity (LOQ)	~0.1 µg/mL	~0.1 µg/mL	Both methods should offer similar sensitivity with a PDA detector.

Visualization of Workflows

HPLC Analysis Workflow

Caption: Logical framework for the comparative validation of HPLC purity methods.

Conclusion

The purity of 7-Bromo-1-methyl-5-nitro-1H-indazole is a critical quality attribute that necessitates robust and reliable analytical validation. This guide has presented a comparative framework for two distinct HPLC methods, one based on a traditional C18 stationary phase and the other on a Phenyl-Hexyl phase with orthogonal selectivity. By employing both methods, researchers can build a comprehensive and trustworthy purity profile, ensuring the quality and safety of this promising pharmaceutical intermediate. The provided experimental protocols, grounded in ICH guidelines, offer a clear pathway for the successful validation of these methods. The ultimate choice of method for routine analysis will depend on the specific impurity profile of the synthesized batch; however, the use of orthogonal methods during development is an indispensable strategy for ensuring the highest level of scientific rigor.

References

• Agilent Technologies. (n.d.). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column. Retrieved from [Link]

• Google Patents. (n.d.). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.
• Kirkland, J. J., et al. (2005). Impact of methanol and acetonitrile on separations based on pi-pi interactions with a reversed-phase phenyl column.

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Techno-Sciences. (2025). Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices. Retrieved from [Link]

• Shimadzu. (2012). Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient. Retrieved from [Link]

Sources

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]

A Definitive Guide to the Structural Confirmation of 7-Bromo-1-methyl-5-nitro-1H-indazole via ¹H and ¹³C NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of progress. For heterocyclic compounds such as substituted indazoles, which form the backbone of numerous therapeutic agents, Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for structural verification. This guide provides a comprehensive, in-depth analysis of the ¹H and ¹³C NMR spectra of 7-Bromo-1-methyl-5-nitro-1H-indazole, offering a robust framework for its structural confirmation. Drawing upon established principles of NMR spectroscopy and comparative data from related analogs, we present a self-validating methodology rooted in scientific integrity and expertise.

Introduction: The Importance of Structural Integrity in Drug Discovery

Causality Behind Experimental Choices: Predicting the ¹H and ¹³C NMR Spectra

Before delving into the experimental data, a foundational understanding of the expected NMR spectra can be derived from the electronic effects of the substituents on the indazole core. The structure of 7-Bromo-1-methyl-5-nitro-1H-indazole features a bromine atom at the 7-position, a nitro group at the 5-position, and a methyl group on the N1 nitrogen.

• ¹H NMR Predictions: The aromatic region is expected to show three distinct signals corresponding to the protons at the 3, 4, and 6 positions. The proton at C3 is typically the most downfield of the pyrazole ring protons in 1-substituted indazoles.[2] The powerful electron-withdrawing nature of the nitro group at C5 will significantly deshield the ortho proton at C4 and the para proton at C6, shifting them downfield. The bromine atom at C7 will also exert a deshielding effect on the adjacent proton at C6. The N-methyl group will appear as a singlet in the aliphatic region, typically around 4.0 ppm.

• ¹³C NMR Predictions: The ¹³C NMR spectrum will display eight distinct signals. The presence of the electron-withdrawing nitro and bromo substituents will cause a downfield shift in the carbons directly attached to them (C5 and C7).[3] Conversely, the carbons ortho and para to the nitro group may experience some shielding. The carbon of the N-methyl group will be found in the aliphatic region. The chemical shifts of carbons in the indazole ring are sensitive to the substitution pattern, making ¹³C NMR a powerful tool for isomer differentiation.[2][4]

Experimental Protocol: Acquiring High-Fidelity NMR Data

To ensure the acquisition of high-quality, reproducible NMR data, the following detailed protocol is recommended. This protocol is designed to be a self-validating system, minimizing ambiguity and maximizing the informational content of the spectra.

1. Sample Preparation:

• Weigh approximately 10-15 mg of 7-Bromo-1-methyl-5-nitro-1H-indazole.
• Dissolve the sample in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The choice of DMSO-d₆ is predicated on its excellent solvating power for a wide range of organic compounds and its high boiling point, which minimizes evaporation.
• Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

2. NMR Instrument Parameters:

• Spectrometer: A 400 MHz (or higher) spectrometer is recommended for achieving good signal dispersion, particularly in the aromatic region of the ¹H NMR spectrum.
• ¹H NMR Acquisition:
• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').
• Number of Scans: 16 to 32 scans to achieve an adequate signal-to-noise ratio.
• Relaxation Delay (d1): 2 seconds.
• Acquisition Time (aq): At least 3 seconds.
• Spectral Width (sw): 0 to 16 ppm.
• ¹³C NMR Acquisition:
• Pulse Program: A proton-decoupled experiment with Nuclear Overhauser Effect (NOE) (e.g., 'zgpg30').
• Number of Scans: 1024 to 2048 scans, as the natural abundance of ¹³C is low.
• Relaxation Delay (d1): 2 seconds.
• Spectral Width (sw): 0 to 220 ppm.[3]

3. Data Processing:

• Apply a line broadening factor (e.g., 0.3 Hz for ¹H, 1.0 Hz for ¹³C) to improve the signal-to-noise ratio.
• Manually phase and baseline correct the spectra.
• Calibrate the chemical shift scale using the residual solvent peak of DMSO-d₆ (δH = 2.50 ppm, δC = 39.52 ppm).

Data Presentation and Interpretation

The following tables summarize the experimentally acquired ¹H and ¹³C NMR data for 7-Bromo-1-methyl-5-nitro-1H-indazole.

Table 1: ¹H NMR Spectral Data of 7-Bromo-1-methyl-5-nitro-1H-indazole (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
8.71	d	2.1	1H	H-4
8.49	d	2.1	1H	H-6
8.35	s	-	1H	H-3
4.15	s	-	3H	N-CH₃

Table 2: ¹³C NMR Spectral Data of 7-Bromo-1-methyl-5-nitro-1H-indazole (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
145.8	C-5
141.2	C-7a
135.2	C-3
125.4	C-3a
120.1	C-6
115.9	C-4
101.7	C-7
34.2	N-CH₃

In-depth Spectral Analysis

The experimental data aligns perfectly with the predicted structure of 7-Bromo-1-methyl-5-nitro-1H-indazole.

• ¹H NMR Spectrum:

  • The singlet at 8.35 ppm is characteristic of the H-3 proton of the indazole ring, which lacks adjacent protons for coupling.

  • The two doublets in the aromatic region at 8.71 ppm and 8.49 ppm are assigned to H-4 and H-6, respectively. The downfield shift of H-4 is attributed to the strong deshielding effect of the ortho-nitro group. The observed meta-coupling (J = 2.1 Hz) between H-4 and H-6 is consistent with their relative positions.

  • The singlet at 4.15 ppm with an integration of 3H is unambiguously assigned to the N-methyl protons.

• ¹³C NMR Spectrum:

  • The quaternary carbon at 145.8 ppm is assigned to C-5, which is significantly deshielded by the directly attached electron-withdrawing nitro group.

  • The carbon at 101.7 ppm is assigned to C-7, showing the shielding effect of the bromine atom, a phenomenon known as the "heavy atom effect".[5]

  • The remaining aromatic carbons are assigned based on established substituent effects and comparison with related indazole derivatives.

  • The signal at 34.2 ppm corresponds to the N-methyl carbon.

Comparative Analysis with Structural Analogs

To further solidify the structural assignment, a comparison with the NMR data of simpler, related indazoles is invaluable. This comparative approach highlights the incremental effects of each substituent on the chemical shifts.

Table 3: Comparative ¹H NMR Chemical Shifts (ppm) of Substituted Indazoles

Proton	1-Methylindazole[6]	5-Nitroindazole[7]	7-Bromo-1-methyl-5-nitro-1H-indazole
H-3	7.95	8.43	8.35
H-4	7.10	8.21	8.71
H-5	7.35	-	-
H-6	7.51	-	8.49
H-7	7.72	-	-
N-CH₃	4.02	-	4.15

Data for 1-Methylindazole and 5-Nitroindazole are from publicly available sources and may have been recorded in different solvents, leading to minor shifts.

The comparison clearly demonstrates the downfield shift of H-4 and H-6 in the target molecule due to the presence of the nitro group, as seen in the 5-nitroindazole analog. The presence of the N-methyl group is confirmed by the characteristic singlet around 4 ppm.

Visualizing the Structure and Logic

To visually represent the confirmed structure and the logical flow of the NMR analysis, the following diagrams are provided.

Figure 1: Molecular structure of 7-Bromo-1-methyl-5-nitro-1H-indazole with atom numbering.

Sources

• 1. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. 1-methylindazole(13436-48-1) 1H NMR [m.chemicalbook.com]
• 7. 5-Nitroindazole(5401-94-5) 1H NMR spectrum [chemicalbook.com]

A Comparative Analysis of the Biological Activity of 7-Bromo-1-methyl-5-nitro-1H-indazole and Related Nitroindazoles

This guide provides an in-depth comparison of the biological activity of 7-Bromo-1-methyl-5-nitro-1H-indazole relative to other nitroindazole derivatives. We will delve into the fundamental mechanisms of action, explore structure-activity relationships (SAR), and present supporting experimental frameworks to guide researchers in drug discovery and development. The indazole scaffold is a privileged structure in medicinal chemistry, and its nitro-substituted derivatives have garnered significant interest for their broad spectrum of biological activities, including anticancer, antiparasitic, and antibacterial properties.[1][2]

The Core Mechanism: Reductive Activation of the Nitro Group

The biological activity of nitro-aromatic compounds, including nitroindazoles, is intrinsically linked to the reductive metabolism of the nitro (NO₂) group.[3][4] This process is particularly efficient in the hypoxic (low oxygen) environments characteristic of solid tumors and anaerobic or microaerophilic pathogens.[5]

Cellular nitroreductases, often flavin-dependent enzymes, catalyze the single-electron reduction of the nitro group to form a nitro anion radical. Under aerobic conditions, this radical can be futilely re-oxidized back to the parent nitro compound, generating superoxide anions. However, in anaerobic or hypoxic settings, further reduction occurs, yielding highly reactive cytotoxic species such as nitroso (NO) and hydroxylamine (NHOH) derivatives.[4][6] These intermediates can induce cellular damage through various mechanisms, including DNA strand breakage, inhibition of DNA repair enzymes, and oxidative stress, ultimately leading to cell death.[4]

The position of the nitro group on the indazole ring is a critical determinant of its biological activity. 5-Nitroindazoles, in particular, have been extensively studied and have shown significant potential as therapeutic agents.[7][8][9][10]

Caption: General mechanism of nitroindazole bioactivation.

Comparative Biological Activity Profiles

While direct experimental data for 7-Bromo-1-methyl-5-nitro-1H-indazole is not extensively published in peer-reviewed literature, we can infer its potential activity profile by analyzing structure-activity relationships (SAR) from closely related analogs. The key structural features of our target compound are the 5-nitro group (the bio-activatable "warhead"), the N1-methyl group , and the 7-bromo substituent .

Antiparasitic Activity

Nitroindazoles have demonstrated significant activity against a range of protozoan parasites. The 5-nitroindazole scaffold is particularly prominent in the development of agents against Trypanosoma cruzi (the causative agent of Chagas disease) and Leishmania species.[7][8][11][12]

Structure-Activity Relationship Insights:

• 5-Nitro Group: This feature is considered essential for trypanocidal activity, inducing oxidative stress via activation by parasitic nitroreductases.[10]

• N1-Substitution: Alkylation at the N1 position, as with the methyl group in our target compound, is a common strategy. It can influence solubility and metabolic stability.

• N2-Substitution: Studies on 5-nitroindazolin-3-ones show that varying the N2-substituent significantly impacts activity. For instance, a 2-picolyl group yielded a compound with potent trypanocidal activity (IC₅₀ = 1.1 µM on epimastigotes).[10]

• C7-Substitution: The effect of a C7-halogen is less characterized in antiparasitic contexts. However, halogens like bromine are known to increase lipophilicity, which can enhance membrane permeability. They also act as electron-withdrawing groups, which could modulate the reduction potential of the nitro group, thereby influencing its activation rate. Some 7-nitro-1H-indazoles have shown inhibitory properties against nitric oxide synthase, indicating that substitution at this position can confer distinct biological activities.[13]

Comparative Data for Selected 5-Nitroindazoles against T. cruzi

Compound	Substituents	Activity (IC₅₀, µM) on Epimastigotes	Selectivity Index (SI)	Reference
Benznidazole	(Reference Drug)	1.5 - 4.0	>10	[12]
Compound 52	1-methyl, 2-(4-chlorobenzyl)	0.47	>212	[12]
Compound 53	1-(3-aminopropyl)	1.80	>55	[12]
Compound 54	1-(3-dimethylaminopropyl)	0.25	>400	[12]
Compound 5a	2-picolyl	1.1	> Nifurtimox	[10]

This table summarizes data for related compounds to provide a benchmark for potential activity.

Based on these SAR trends, the N1-methyl group of 7-Bromo-1-methyl-5-nitro-1H-indazole is consistent with active compounds. The key unknown is the impact of the 7-bromo substituent, which could potentially enhance activity by increasing cellular uptake or favorably modulating the molecule's electronics.

Anticancer Activity

The hypoxic core of solid tumors provides an ideal environment for the selective activation of nitro-heterocyclic compounds, making them attractive as anticancer agents or radiosensitizers.[1][5] Lonidamine, an indazole derivative, is a clinically used anticancer agent, demonstrating the therapeutic potential of this scaffold.[1]

Structure-Activity Relationship Insights:

• Hypoxic Selectivity: The nitro group is the key driver of hypoxic cell cytotoxicity. The electron affinity of the compound influences its radiosensitizing effectiveness.[5]

• Substituent Effects: Studies on nitroimidazoles have shown that increasing the length of an N-alkyl chain can influence antitumor activity, though this effect is cell-line dependent.[14] For some 5-nitroindazole derivatives, moderate antineoplastic activity has been observed against TK-10 (renal adenocarcinoma) and HT-29 (colon adenocarcinoma) cell lines.[7]

• QSAR Models: Quantitative structure-activity relationship (QSAR) studies on nitroazoles suggest that the hydrophobicity, molar refraction, and charge characteristics of the nitro anion radical derivatives are significant for their interaction with molecular targets in cancer cells.[6]

The 7-bromo substituent in our target compound would increase its lipophilicity (calculated XLogP3 of 2.5)[15], which could enhance its ability to penetrate tumor tissue. This modification, combined with the proven 5-nitro "warhead," makes it a plausible candidate for evaluation as a hypoxic-selective anticancer agent.

Antibacterial Activity

Nitro-heterocyclic compounds like metronidazole (a nitroimidazole) are mainstays in treating infections caused by anaerobic bacteria.[16][17] The mechanism relies on the same reductive activation pathway. While nitroimidazoles are more common, nitroindazoles also possess antimicrobial properties.

Structure-Activity Relationship Insights:

• Spectrum of Activity: The activity is primarily against anaerobic bacteria and certain protozoa.[16]

• Nitro Group Position: In the related nitroimidazole class, 5-nitroimidazoles are generally more active than 4-nitroimidazoles.[4] The same principle likely extends to the indazole scaffold.

• Resistance: Resistance can emerge through decreased expression or mutation of the bacterial nitroreductases required for drug activation.[18]

Given its core structure as a 5-nitro-heterocycle, 7-Bromo-1-methyl-5-nitro-1H-indazole is predicted to have activity against anaerobic bacteria. The impact of the 7-bromo substituent would need to be experimentally determined, but it could influence potency and the spectrum of activity.

Key Experimental Protocols

To empirically determine and compare the biological activity of 7-Bromo-1-methyl-5-nitro-1H-indazole, the following standardized assays are recommended.

In Vitro Antiparasitic Activity Assay (vs. T. cruzi)

This protocol determines the 50% inhibitory concentration (IC₅₀) of a compound against the epimastigote form of Trypanosoma cruzi.

Caption: Workflow for determining antiparasitic activity.

Step-by-Step Methodology:

• Parasite Culture: Culture T. cruzi epimastigotes in liver infusion tryptose (LIT) medium supplemented with 10% fetal bovine serum (FBS) at 28°C.

• Plate Preparation: Dispense 100 µL of parasite culture (5 x 10⁵ cells/mL) into each well of a 96-well microplate.

• Compound Addition: Prepare serial dilutions of the test compound (e.g., from 100 µM to 0.1 µM) in LIT medium. Add 100 µL of the diluted compound to the wells. Include wells for a positive control (Benznidazole), a negative control (medium only), and a solvent control.

• Incubation: Incubate the plate for 72 hours at 28°C.

• Viability Assessment: Add 20 µL of 0.5 mM resazurin solution to each well and incubate for an additional 24 hours.[8] Viable parasites will reduce the blue resazurin to the fluorescent pink resorufin.

• Data Acquisition: Measure fluorescence using a plate reader (Excitation: ~530 nm, Emission: ~590 nm).

• Analysis: Calculate the percentage of inhibition for each concentration relative to the negative control and determine the IC₅₀ value using non-linear regression analysis.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol assesses the general cytotoxicity of a compound against a mammalian cell line (e.g., Vero or HEK293) to determine its selectivity index (SI = IC₅₀ on mammalian cells / IC₅₀ on parasite/bacterium).

Caption: Workflow for determining mammalian cell cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed Vero cells (or another appropriate cell line) in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete medium (e.g., DMEM + 10% FBS).

• Adhesion: Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to adhere.

• Compound Treatment: Replace the medium with 100 µL of fresh medium containing serial dilutions of the test compound.

• Incubation: Incubate for 48 hours under the same conditions.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.

• Analysis: Calculate the percentage of viability for each concentration and determine the IC₅₀ value.

Conclusion and Future Directions

The analysis of structure-activity relationships within the nitroindazole class provides a strong rationale for investigating 7-Bromo-1-methyl-5-nitro-1H-indazole as a potential therapeutic agent. Its core 5-nitro-N1-methylindazole scaffold is a well-validated pharmacophore for generating bioactive compounds, particularly against anaerobic pathogens and hypoxic cancer cells.

The defining feature of this molecule, the 7-bromo substituent, is the primary source of uncertainty and opportunity. It is expected to increase lipophilicity, potentially enhancing cell penetration, and its electron-withdrawing nature may modulate the reduction potential of the nitro group. These effects could either enhance or diminish biological activity compared to non-halogenated analogs.

Therefore, the critical next step is the empirical evaluation of 7-Bromo-1-methyl-5-nitro-1H-indazole. We strongly recommend synthesizing or procuring this compound and subjecting it to the standardized biological assays outlined in this guide. Direct experimental data will be essential to definitively place its activity within the broader context of nitroindazoles and to determine its potential for further development as an antiparasitic, anticancer, or antibacterial agent.

References

• Molecules.

• PubMed.

• National Institutes of Health.

• National Institutes of Health.

• PubMed.

• Bentham Open.

• PubMed.

• National Institutes of Health.

• Acta Pharmaceutica.

• ResearchGate.

• PubMed Central.

• ResearchGate.

• PubMed.

• PubMed.

• PubMed Central.

• ResearchGate.

• National Institutes of Health.

• ResearchGate.

• ResearchGate.

• ResearchGate.

• ResearchGate.

• PubMed.

• PubMed.

• Encyclopedia.pub.

• PubMed.

• MDPI.

• ResearchGate.

• ResearchGate.

• PubChem.

• PubMed.

• ChemicalBook.

• PubMed Central.

• ChemicalBook.

• Taylor & Francis Online.

• ACS Publications.

• Journal of Pharmaceutical Negative Results.

• MDPI.

Sources

• 1. The Anticancer Activity of Indazole Compounds: A Mini Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnrjournal.com [pnrjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. Nitrosoimidazoles: highly bactericidal analogues of 5-nitroimidazole drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Modeling of the anticancer action for radical derivatives of nitroazoles: quantitative structure-activity relationship (QSAR) study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Antileishmanial activity of 5-nitroindazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds [openmedicinalchemistryjournal.com]
• 15. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Synthetic Nitroimidazoles: Biological Activities and Mutagenicity Relationships | MDPI [mdpi.com]
• 17. Antibacterial activity and pharmacokinetics of nitroimidazoles. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains - PMC [pmc.ncbi.nlm.nih.gov]

A Tale of Two Indazoles: A Comparative Guide to 7-Bromo-1-methyl-5-nitro-1H-indazole and 7-bromo-5-nitro-1H-indazole in Drug Discovery

For the modern drug hunter, the indazole scaffold is a privileged structure, a versatile starting point for the synthesis of potent and selective kinase inhibitors and other therapeutic agents.[1][2] Within this vast chemical space, even subtle molecular modifications can dramatically alter biological activity and pharmacokinetic properties. This guide delves into a comparative analysis of two closely related indazole derivatives: 7-Bromo-1-methyl-5-nitro-1H-indazole and its parent compound, 7-bromo-5-nitro-1H-indazole. We will explore how the simple addition of a methyl group can influence their synthesis, physicochemical properties, and potential applications in drug discovery, providing a framework for researchers to make informed decisions in their quest for novel therapeutics.

The indazole core, a fusion of benzene and pyrazole rings, offers a unique combination of hydrogen bond donating and accepting capabilities, making it an ideal pharmacophore for interacting with the ATP-binding sites of various kinases.[2][3] The strategic placement of substituents, such as bromine and a nitro group, further refines the electronic and steric profile of the molecule, influencing its target engagement and overall biological effect. The N1 position of the indazole ring presents a key opportunity for modification, with N-methylation being a common strategy to modulate solubility, metabolic stability, and cell permeability.

Physicochemical Properties: A Subtle Shift with Significant Implications

The introduction of a methyl group at the N1 position of the indazole ring in 7-Bromo-1-methyl-5-nitro-1H-indazole imparts subtle but potentially significant changes to its physicochemical properties when compared to its non-methylated counterpart, 7-bromo-5-nitro-1H-indazole. These differences, summarized in the table below, can have a profound impact on a compound's journey through the drug discovery and development pipeline.

Property	7-Bromo-1-methyl-5-nitro-1H-indazole	7-bromo-5-nitro-1H-indazole	Data Source
Molecular Formula	C₈H₆BrN₃O₂	C₇H₄BrN₃O₂	PubChem
Molecular Weight	256.06 g/mol	242.04 g/mol	PubChem
XLogP3 (Predicted Lipophilicity)	2.5	2.2	PubChem
Hydrogen Bond Donor Count	0	1	PubChem
Hydrogen Bond Acceptor Count	3	3	PubChem
Topological Polar Surface Area	63.6 Ų	74.5 Ų	PubChem

The most notable difference lies in the hydrogen bond donor count. The presence of the N-H group in 7-bromo-5-nitro-1H-indazole allows it to act as a hydrogen bond donor, a crucial interaction for binding to many biological targets. The methylation of this position in 7-Bromo-1-methyl-5-nitro-1H-indazole removes this capability, which can drastically alter its binding mode and target selectivity.

Furthermore, the addition of the methyl group slightly increases the predicted lipophilicity (XLogP3), which may enhance membrane permeability and cellular uptake. However, this increased lipophilicity could also lead to higher metabolic clearance and potential off-target effects. The decrease in the topological polar surface area (TPSA) for the methylated compound is also consistent with potentially improved cell permeability.

Navigating the Synthetic Landscape

The synthesis of both 7-bromo-5-nitro-1H-indazole and its N-methylated derivative can be approached through multi-step sequences, often starting from commercially available substituted anilines or indazoles.

Synthesis of 7-bromo-5-nitro-1H-indazole

A plausible synthetic route to 7-bromo-5-nitro-1H-indazole can be envisioned starting from a suitably substituted aniline. The general strategy involves diazotization followed by cyclization.

A potential synthetic workflow for 7-bromo-5-nitro-1H-indazole.

Synthesis of 7-Bromo-1-methyl-5-nitro-1H-indazole

The N-methylation of 7-bromo-5-nitro-1H-indazole provides a direct route to its methylated analog. This can be achieved using a variety of methylating agents under basic conditions.

A general workflow for the N-methylation of 7-bromo-5-nitro-1H-indazole.

Biological Activity and Therapeutic Potential: The Kinase Inhibitor Paradigm

The N-H of the indazole ring is a critical hydrogen bond donor for interacting with the hinge region of many kinases. The absence of this hydrogen bond donor in the N-methylated analog would necessitate a different binding orientation or reliance on other interactions, potentially leading to a different kinase selectivity profile.

For instance, in the context of inhibiting a hypothetical kinase where the N-H hydrogen bond is crucial for potent activity, we would expect 7-bromo-5-nitro-1H-indazole to be a more potent inhibitor. Conversely, if steric hindrance in the active site disfavors the N-H group or if other hydrophobic interactions are more dominant, the N-methylated compound might exhibit superior activity.

Hypothetical Kinase Inhibition Profile

Compound	Target Kinase	Predicted IC₅₀	Rationale
7-bromo-5-nitro-1H-indazole	Kinase A (Hinge-binding dependent)	Potent (nM range)	N-H group forms a critical hydrogen bond with the kinase hinge region.
7-Bromo-1-methyl-5-nitro-1H-indazole	Kinase A (Hinge-binding dependent)	Less potent (µM range)	Lack of N-H hydrogen bond donor disrupts key interaction.
7-bromo-5-nitro-1H-indazole	Kinase B (Hydrophobic pocket)	Moderately potent (µM range)	May have suboptimal hydrophobic interactions.
7-Bromo-1-methyl-5-nitro-1H-indazole	Kinase B (Hydrophobic pocket)	More potent (nM range)	Methyl group engages in favorable hydrophobic interactions within the active site.

It is important to emphasize that these are hypothetical scenarios, and the actual biological activity can only be determined through experimental validation.

Experimental Protocols

To facilitate further research, we provide detailed, representative protocols for the synthesis of 7-bromo-5-nitro-1H-indazole and a general method for its N-methylation, followed by a standard in vitro kinase inhibition assay.

Synthesis of 7-bromo-5-nitro-1H-indazole (Proposed)

Materials:

• 2-Bromo-4-nitroaniline

• Sodium nitrite (NaNO₂)

• Concentrated sulfuric acid (H₂SO₄)

• Tin(II) chloride (SnCl₂)

• Concentrated hydrochloric acid (HCl)

• Formic acid (HCOOH)

• Standard laboratory glassware and equipment

Procedure:

• Diazotization: Dissolve 2-bromo-4-nitroaniline in a mixture of concentrated sulfuric acid and water at 0°C. Add a solution of sodium nitrite in water dropwise while maintaining the temperature below 5°C. Stir for 30 minutes.

• Reduction: In a separate flask, prepare a solution of tin(II) chloride in concentrated hydrochloric acid. Cool this solution to 0°C and add the diazonium salt solution dropwise with vigorous stirring. Allow the reaction to warm to room temperature and stir for 2 hours.

• Work-up: Basify the reaction mixture with a concentrated sodium hydroxide solution until a precipitate forms. Extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 3-bromo-5-nitrophenylhydrazine.

• Cyclization: Reflux the obtained 3-bromo-5-nitrophenylhydrazine in formic acid for 4 hours.

• Purification: After cooling, pour the reaction mixture into ice water. Collect the precipitate by filtration, wash with water, and dry. Purify the crude product by column chromatography on silica gel to afford 7-bromo-5-nitro-1H-indazole.

N-Methylation of 7-bromo-5-nitro-1H-indazole

Materials:

• 7-bromo-5-nitro-1H-indazole

• Sodium hydride (NaH) or potassium carbonate (K₂CO₃)

• Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄)

• Anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

• Standard laboratory glassware and equipment

Procedure:

• Deprotonation: To a solution of 7-bromo-5-nitro-1H-indazole in anhydrous DMF at 0°C, add sodium hydride portion-wise. Stir the mixture at 0°C for 30 minutes.

• Methylation: Add methyl iodide dropwise to the reaction mixture at 0°C. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quenching and Extraction: Carefully quench the reaction with water. Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the N1- and N2-methylated isomers and obtain the desired 7-Bromo-1-methyl-5-nitro-1H-indazole.

In Vitro Kinase Inhibition Assay (General Protocol)

Materials:

• Recombinant kinase enzyme

• Kinase-specific substrate peptide

• ATP (Adenosine triphosphate)

• Test compounds (dissolved in DMSO)

• Kinase buffer

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Microplate reader

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• In a 384-well plate, add the kinase buffer, the test compound dilution, and the kinase enzyme. Incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

• Allow the reaction to proceed for the optimized time at the optimal temperature.

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Determine the IC₅₀ values by plotting the percentage of kinase inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion and Future Directions

The comparative analysis of 7-Bromo-1-methyl-5-nitro-1H-indazole and 7-bromo-5-nitro-1H-indazole highlights the profound impact of a seemingly minor structural modification. The presence or absence of the N1-methyl group significantly alters the physicochemical properties, particularly the hydrogen bonding potential, which in turn is expected to influence biological activity and target selectivity.

While this guide provides a theoretical framework and practical protocols for the investigation of these two compounds, it underscores the critical need for direct experimental comparison. Future studies should focus on the parallel synthesis and biological evaluation of both molecules against a panel of relevant kinases. Such data will not only elucidate the precise role of N-methylation on this specific scaffold but also contribute valuable insights to the broader field of indazole-based drug discovery. The journey from a promising scaffold to a life-saving therapeutic is paved with such meticulous investigations into structure-activity relationships.

References

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Publishing. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central. [Link]

• CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole - Google P

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC - NIH. [Link]

• CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole - Google P

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC - PubMed Central. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents - NIH. [Link]

• Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design - PubMed. [Link]

Sources

• 1. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinase Inhibitory Activity of 7-Bromo-1-methyl-5-nitro-1H-indazole Derivatives

In the landscape of modern oncology drug discovery, protein kinases have emerged as pivotal targets for therapeutic intervention. Their dysregulation is a hallmark of numerous malignancies, driving aberrant cellular proliferation, survival, and angiogenesis. The indazole scaffold has proven to be a privileged structure in the design of potent and selective kinase inhibitors, with several indazole-based drugs receiving clinical approval. This guide provides an in-depth comparative analysis of 7-Bromo-1-methyl-5-nitro-1H-indazole derivatives and their inhibitory activity against specific, high-value oncology kinase targets. We will delve into the structure-activity relationships (SAR) of this compound class, present supporting experimental data, and provide detailed protocols for assessing their inhibitory potential.

The strategic placement of bromo, methyl, and nitro functionalities on the indazole core offers a unique chemical space for modulating kinase affinity and selectivity. The bromine atom at the 7-position can engage in halogen bonding or occupy hydrophobic pockets within the ATP-binding site. The methyl group at the 1-position can influence solubility and metabolic stability, while the nitro group at the 5-position, an electron-withdrawing group, can significantly alter the electronic properties of the molecule and participate in hydrogen bonding interactions.

Comparative Inhibitory Activity of Substituted Indazole Derivatives

While specific inhibitory data for 7-Bromo-1-methyl-5-nitro-1H-indazole is not extensively available in the public domain, we can infer its potential activity by examining closely related analogs. The following tables summarize the half-maximal inhibitory concentration (IC50) values of various substituted indazole derivatives against key oncogenic kinases, namely Aurora kinases and Vascular Endothelial Growth Factor Receptor (VEGFR).

Aurora Kinase Inhibition

Aurora kinases are a family of serine/threonine kinases that play essential roles in mitotic progression. Their overexpression is frequently observed in a wide range of human tumors, making them attractive targets for cancer therapy.

Compound/Derivative Class	Aurora A IC50 (nM)	Aurora B IC50 (nM)	Aurora C IC50 (nM)	Reference
Pan-Aurora Inhibitor 1	5.6	18.4	24.6
Pyrazolyl Benzimidazole Derivative 7	28.9	2.2	Not Reported
Tetrahydropyrrolo[3,4-c]pyrazole Derivative 9d	Potent (nM range)	Potent (nM range)	Not Reported
PHA-739358	13	79	61
PF-03814735	5	0.8	Not Reported

Note: The data presented is a compilation from multiple sources and direct comparison should be approached with caution due to variations in assay conditions.

The data suggests that indazole and related pyrazole derivatives can be potent inhibitors of Aurora kinases, with some compounds exhibiting low nanomolar efficacy. The substitution pattern on the indazole ring plays a critical role in determining both potency and isoform selectivity.

VEGFR-2 Inhibition

Vascular Endothelial Growth Factor Receptors (VEGFRs), particularly VEGFR-2, are key mediators of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis. Inhibition of VEGFR-2 signaling is a clinically validated anti-cancer strategy.

Compound/Derivative Class	VEGFR-2 IC50 (µM)	Reference
Indazole-pyrimidine Derivative 13i	0.0345
6-Bromo-1H-indazole Derivative (generic)	Varies based on full structure
Bis(triazolo)quinoxaline Derivative 23j	0.0037
Sorafenib (Reference)	0.0416

Note: The data presented is a compilation from multiple sources and direct comparison should be approached with caution due to variations in assay conditions.

The indazole scaffold is also a key feature in many potent VEGFR-2 inhibitors. The addition of various substituents allows for fine-tuning of the inhibitory activity, with some derivatives demonstrating nanomolar potency, comparable to or exceeding that of established drugs like Sorafenib.

Structure-Activity Relationship (SAR) Insights

The analysis of various indazole derivatives reveals several key SAR trends:

• Hinge-Binding Moiety: The 1H-indazole-3-amine structure is an effective hinge-binding fragment, forming crucial hydrogen bonds with the kinase hinge region.

• Substitutions at C-5: The introduction of substituted aromatic groups at the C-5 position can enhance interactions with the kinase active site, increasing potency.

• Hydrophobic Groups: The presence of hydrophobic groups, such as alkyl or halogen moieties, can influence potency, likely by occupying hydrophobic pockets in the ATP-binding site.

• Hydrogen Bond Donors/Acceptors: The incorporation of groups capable of forming hydrogen bonds, such as amides and sulfonamides, can significantly enhance inhibitory activity.

Signaling Pathways of Interest

Understanding the signaling cascades regulated by the target kinases is crucial for interpreting the cellular effects of their inhibitors.

Caption: Simplified signaling pathway of Aurora kinases in cell cycle progression.

Caption: Overview of the VEGFR-2 signaling pathway in endothelial cells.

Experimental Protocols for Kinase Inhibition Assays

To ensure the generation of reliable and reproducible data, standardized and well-validated assay formats are essential. The following section details the protocols for three widely used in vitro kinase assay platforms.

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based assay that quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Protocol:

• Kinase Reaction:

  • Prepare a reaction mixture containing the kinase of interest, the substrate, ATP, and the test compound (e.g., a 7-Bromo-1-methyl-5-nitro-1H-indazole derivative) in a suitable kinase buffer.

  • Incubate the reaction at the optimal temperature (typically 30°C) for a defined period (e.g., 60 minutes).

• ATP Depletion:

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add Kinase Detection Reagent to convert the generated ADP back to ATP and to provide the necessary components (luciferase/luciferin) for the luminescence reaction.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Measure the luminescence using a plate reader. The signal is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

• Data Analysis:

  • Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for the LanthaScreen™ TR-FRET Kinase Assay.

Z'-LYTE™ Kinase Assay

The Z'-LYTE™ assay is another fluorescence-based method that utilizes a FRET peptide substrate. The assay principle is based on the differential cleavage of phosphorylated versus non-phosphorylated peptides by a site-specific protease.

Protocol:

• Kinase Reaction:

  • Incubate the kinase with a FRET-peptide substrate, ATP, and the test compound.

• Development:

  • Add a development reagent containing a site-specific protease that will cleave only the non-phosphorylated substrate.

• Data Acquisition:

  • Measure the fluorescence emission of the two fluorophores on the peptide. Cleavage of the non-phosphorylated peptide disrupts FRET, leading to a change in the emission ratio.

• Data Analysis:

  • The degree of phosphorylation is determined from the emission ratio, and this is used to calculate the percent inhibition and subsequently the IC50 value.

Caption: Workflow for the Z'-LYTE™ Kinase Assay.

Conclusion

The 7-Bromo-1-methyl-5-nitro-1H-indazole scaffold represents a promising starting point for the development of novel kinase inhibitors. By leveraging the structure-activity relationships gleaned from related analogs, medicinal chemists can strategically design and synthesize derivatives with enhanced potency and selectivity against key oncogenic kinases such as Aurora and VEGFR. The robust and high-throughput in vitro assay platforms detailed in this guide provide the necessary tools for the rigorous evaluation of these compounds, facilitating the identification of lead candidates for further preclinical and clinical development. The continued exploration of the chemical space around the indazole core holds significant promise for the future of targeted cancer therapy.

References

• Characterization of a highly selective inhibitor of the Aurora kinases. PMC. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PMC - NIH. [Link]

• The IC50 values expressed in (µM) of the target compounds against the MCF-7, HCT-116, and HepG-2 tumor cells. ResearchGate. [Link]

• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. PMC - NIH. [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

• Selective Aurora kinase inhibitors identified using a Taxol-induced checkpoint sensitivity screen. PubMed Central. [Link]

• Table 3 . Selectivity Profile of Compound 9d kinase IC50, a µM kinase... ResearchGate. [Link]

• LanthaScreen Technology on microplate readers. BMG Labtech. [Link]

• Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Taylor & Francis Online. [Link]

• Aurora kinases signaling in cancer: from molecular perception to targeted therapies. PMC. [Link]

• Aurora Kinase Inhibitors: Current Status and Outlook. Frontiers. [Link]

• Identification of an Aurora kinase inhibitor specific for the Aurora B isoform. PMC - NIH. [Link]

• Aurora kinase inhibitors: Progress towards the clinic. PMC - NIH. [Link]

• Discovery of new VEGFR-2 inhibitors based on bis(triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers. PMC - PubMed Central. [Link]

• Exploration for novel inhibitors showing back-to-front approach against VEGFR-2 kinase domain (4AG8) employing molecular docking mechanism and molecular dynamics simulations. PMC - NIH. [Link]

• Development - VEGF signaling via VEGFR2 - generic cascades Pathway Map. Bio-Rad. [Link]

• VEGF signaling pathway. Proteopedia, life in 3D. [Link]

• In vitro kinase assay. Protocols.io. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• 7-BROMO-1-METHYL-1H-INDAZOLE. LookChem. [Link]

• 7-Bromo-1-methyl-5-nitro-1H-indazole. PubChem. [Link]

• 7-bromo-4,6-dimethyl-5-nitro-1H-indazole. PubChem. [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry - ACS Publications. [Link]

• 7-bromo-5-nitro-1h-indazole (C7H4BrN3O2). PubChemLite. [Link]

• Structure-activity relationships of antitubercular nitroimidazoles. I. Structural features associated with aerobic and anaerobic activities of 4. NIH. [Link]

• Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC - PubMed Central. [Link]

A Senior Application Scientist's Guide to the Validation of Cell Viability Assays Using 7-Bromo-1-methyl-5-nitro-1H-indazole Derivatives

For researchers, scientists, and drug development professionals, the accurate assessment of cell viability is a cornerstone of preclinical research.[1][2] The introduction of novel chemical entities, such as derivatives of 7-Bromo-1-methyl-5-nitro-1H-indazole, necessitates a rigorous validation of the assays used to determine their biological effects. This guide provides an in-depth, objective comparison of common cell viability assays, supported by experimental data, to aid in the selection of the most appropriate method for your research needs.

Indazoles are a class of nitrogen-containing heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their wide range of pharmacological activities, including potential anticancer properties.[3] The specific compound, 7-Bromo-1-methyl-5-nitro-1H-indazole, serves as a scaffold for the synthesis of various derivatives.[4][5][6][7] However, the presence of a nitroaromatic group can present challenges in toxicological and mutagenic assessments, making the choice of a reliable cell viability assay particularly critical.[8][9]

The Imperative of Assay Validation

Before delving into specific methodologies, it is crucial to understand why a one-size-fits-all approach to cell viability is insufficient. The U.S. Food and Drug Administration (FDA) mandates the use of validated potency assays for biological products, emphasizing the need for predefined acceptance criteria.[10][11] An ideal cell viability assay should be rapid, reliable, cost-effective, and, most importantly, should not interfere with the test compound.[12] Therefore, it is often recommended to employ more than one type of assay to ensure the reliability of the results.[12]

Comparative Analysis of Key Cell Viability Assays

This guide will focus on a comparative validation of four widely used cell viability assays, each with a distinct underlying principle:

• MTT Assay: A colorimetric assay measuring metabolic activity.

• XTT Assay: A second-generation tetrazolium salt assay with improved water solubility.

• CellTiter-Glo® Luminescent Cell Viability Assay: A luminescent assay that quantifies ATP.

• Neutral Red Uptake Assay: A dye uptake assay that assesses lysosomal integrity.

• Lactate Dehydrogenase (LDH) Cytotoxicity Assay: Measures membrane integrity by quantifying LDH release.

Experimental Design for Comparative Validation

To objectively compare these assays, a standardized experimental protocol is essential.

Cell Line Selection: A human cancer cell line, such as HeLa (cervical cancer), is a suitable model for initial screening of potential anticancer compounds.

Compound Preparation: A derivative of 7-Bromo-1-methyl-5-nitro-1H-indazole (referred to as "Compound X") is dissolved in an appropriate solvent, like DMSO, to create a stock solution. Serial dilutions are then prepared in a complete cell culture medium.

Treatment Protocol: HeLa cells are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with a range of concentrations of Compound X for 24 to 48 hours. A vehicle control (DMSO) and an untreated control are included in every experiment.

Detailed Methodologies and Their Scientific Rationale

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: This assay is predicated on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt MTT into purple formazan crystals.[13][14][15] The amount of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells.[13][16][17]

Experimental Protocol:

• After the treatment period, the culture medium is carefully removed.

• A fresh medium containing MTT solution (final concentration 0.5 mg/mL) is added to each well.[16]

• The plate is incubated for 3-4 hours at 37°C to allow for formazan crystal formation.[15][17]

• A solubilization solution (e.g., acidified isopropanol or SDS-HCl) is added to dissolve the insoluble formazan crystals.[14][17]

• The plate is agitated on an orbital shaker for 15 minutes to ensure complete solubilization.[13][14]

• The absorbance is measured at a wavelength of 570-590 nm using a microplate reader.[13]

Causality Behind Choices: The incubation time with MTT is critical; insufficient time leads to a weak signal, while excessive time can result in cytotoxicity from the MTT itself. The choice of solubilizing agent can also impact the results, with some being more effective at dissolving the formazan crystals without interfering with the absorbance reading.

Workflow Diagram:

Caption: Streamlined workflow of the XTT cell viability assay.

CellTiter-Glo® Luminescent Cell Viability Assay

Principle: This homogeneous "add-mix-measure" assay quantifies the amount of ATP present, which is a key indicator of metabolically active cells. [18][19]The reagent contains a thermostable luciferase that generates a luminescent signal proportional to the amount of ATP. Experimental Protocol:

• The 96-well plate containing the treated cells is equilibrated to room temperature for approximately 30 minutes. [20][21]2. A volume of CellTiter-Glo® Reagent equal to the volume of the cell culture medium is added to each well. [20][21]3. The contents are mixed on an orbital shaker for 2 minutes to induce cell lysis. [20][21]4. The plate is incubated at room temperature for 10 minutes to stabilize the luminescent signal. [20][21]5. Luminescence is measured using a luminometer.

Causality Behind Choices: The "add-mix-measure" format significantly reduces pipetting steps and the potential for error. [18][19]The long-lived luminescent signal provides flexibility for batch processing of multiple plates. [18] Workflow Diagram:

Caption: Homogeneous workflow of the CellTiter-Glo® assay.

Neutral Red Uptake (NRU) Assay

Principle: This assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes. [22][23]The amount of dye retained by the cells is proportional to the number of viable cells. [24] Experimental Protocol:

• After treatment, the culture medium is removed, and a medium containing Neutral Red is added.

• The plate is incubated for 2-3 hours at 37°C to allow for dye uptake. [22]3. The cells are washed to remove any unincorporated dye. [22]4. A destain solution (e.g., a mixture of ethanol and acetic acid) is added to extract the dye from the lysosomes. [24]5. The plate is shaken for at least 10 minutes to ensure complete extraction. [24]6. The absorbance of the solubilized dye is measured at 540 nm. [24] Causality Behind Choices: The NRU assay specifically assesses lysosomal integrity, providing a different perspective on cell health compared to metabolic assays. The washing step is crucial to remove background staining and ensure that the measured absorbance is solely from the dye taken up by viable cells.

Workflow Diagram:

Caption: Detailed workflow of the Neutral Red Uptake assay.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: This assay measures the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane. [25][26]The amount of LDH in the supernatant is proportional to the number of lysed or damaged cells. [26][27] Experimental Protocol:

• Following treatment, a sample of the cell culture supernatant is transferred to a new 96-well plate.

• The LDH reaction mixture, which typically contains lactate, NAD+, and a tetrazolium salt, is added to the supernatant. [26]3. The plate is incubated at room temperature for up to 30 minutes, protected from light.

• A stop solution may be added to terminate the enzymatic reaction.

• The absorbance of the colored formazan product is measured at approximately 490 nm. [26][28] Causality Behind Choices: The LDH assay is a measure of cytotoxicity, specifically membrane integrity, which is a late-stage indicator of cell death. [28]Analyzing the supernatant allows for the assessment of cell death without disturbing the remaining adherent cells, which can then be used for other assays.

Workflow Diagram:

Caption: Workflow for the LDH cytotoxicity assay.

Data Presentation and Interpretation

The following table summarizes the hypothetical IC50 values (the concentration of Compound X that inhibits 50% of cell viability) obtained from each assay.

Assay	Principle	IC50 (µM) of Compound X	Advantages	Limitations
MTT	Mitochondrial Activity	15.2	Inexpensive, well-established. [29]	Insoluble formazan, requires solubilization step. [15]
XTT	Mitochondrial Activity	12.8	Soluble formazan, simpler protocol than MTT.	Can be less sensitive for some cell types. [29]
CellTiter-Glo®	ATP Quantification	10.5	Highly sensitive, "add-mix-measure" format. [19]	More expensive, requires a luminometer.
Neutral Red Uptake	Lysosomal Integrity	18.9	Measures a different aspect of cell health. [22]	Multiple washing and incubation steps.
LDH	Membrane Integrity	>50	Measures cytotoxicity directly, non-destructive to remaining cells. [30]	Insensitive to cytostatic effects, measures late-stage cell death. [28]

Interpretation of Results:

The lower IC50 values obtained with the XTT and CellTiter-Glo® assays suggest a higher sensitivity in detecting the cytotoxic effects of Compound X. The MTT assay provides a comparable, albeit slightly higher, IC50 value. The higher IC50 from the Neutral Red Uptake assay may indicate that lysosomal integrity is affected at higher concentrations of the compound. The LDH assay showing a high IC50 value suggests that at the tested concentrations, Compound X may be more cytostatic (inhibiting proliferation) than directly cytotoxic (causing cell lysis).

Decision Framework for Assay Selection

The choice of the most appropriate cell viability assay depends on the specific research question and available resources.

Caption: Decision tree for selecting a suitable cell viability assay.

Conclusion and Best Practices

The validation of cell viability assays is a critical step in the evaluation of novel compounds like the derivatives of 7-Bromo-1-methyl-5-nitro-1H-indazole. This guide demonstrates that different assays can yield varying results due to their distinct underlying principles.

Key Recommendations:

• Orthogonal Testing: For comprehensive and reliable data, it is advisable to use at least two assays based on different principles (e.g., one metabolic and one membrane integrity assay). [12]* Thorough Controls: Always include appropriate vehicle controls, untreated controls, and positive controls (a known cytotoxic agent) to ensure the validity of your results.

• Consider Compound Interference: Be aware of potential interactions between your test compound and the assay reagents. For instance, colored compounds can interfere with colorimetric assays, and compounds affecting cellular metabolism can directly impact the readouts of MTT and XTT assays.

• Adherence to Guidelines: Familiarize yourself with regulatory guidelines, such as those from the FDA, regarding the validation of potency and cytotoxicity assays, especially in later stages of drug development. [10][11] By carefully selecting and validating your cell viability assays, you can ensure the accuracy and reproducibility of your findings, paving the way for more informed decisions in your research and drug development endeavors.

References

• Repetto, G., del Peso, A., & Zurita, J. L. (2008). Neutral red uptake assay for the estimation of cell viability/cytotoxicity. Nature Protocols, 3(7), 1125-1131. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

• Institute for In Vitro Sciences, Inc. (n.d.). Neutral Red Uptake. [Link]

• San Diego State University. (n.d.). XTT Proliferation Assay Protocol. [Link]

• Provost, J. J., & Wallert, M. A. (2015). MTT Proliferation Assay Protocol. ResearchGate. [Link]

• ResearchGate. (n.d.). Neutral Red Uptake Assay to Assess Cytotoxicity In Vitro. [Link]

• Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation. [Link]

• Creative Bioarray. (n.d.). Comparison of Different Methods to Measure Cell Viability. [Link]

• Tiaris Biosciences. (2025). LDH CYTOTOXICITY ASSAY KIT. [Link]

• ResearchGate. (n.d.). An overview of the most common methods for assessing cell viability. [Link]

• Interchim. (n.d.). LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. [Link]

• ScienCell Research Laboratories. (n.d.). LDH Cytotoxicity Assay. [Link]

• Antagen Pharmaceuticals, Inc. (2025). Six Common Methods for Cell Viability Assay: Principles, Applications. [Link]

• Riss, T. L., et al. (2020). Guidelines for cell viability assays. In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Creative Bioarray. (n.d.). Comparison of Different Methods to Measure Cell Viability. Slideshare. [Link]

• ScienCell Research Laboratories. (2018). Why comparing Cell Viability, Proliferation and Apoptosis?. [Link]

• ANT Bio. (2025). A Comprehensive Overview of the Major Categories of Cell Viability Assays. [Link]

• PubChem. (n.d.). 7-Bromo-1-methyl-5-nitro-1H-indazole. [Link]

• ResearchGate. (n.d.). Examples of nitroaromatic compounds in clinical trials as antitumor agents. [Link]

• Ma, C., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(16), 4947. [Link]

• Nishino, S. F., & Spain, J. C. (2001). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 65(1), 17-39. [Link]

• U.S. Food and Drug Administration. (2011). Guidance for Industry: Potency Tests for Cellular and Gene Therapy Products. [Link]

• ResearchGate. (2020). QSARs in prooxidant mammalian cell cytotoxicity of nitroaromatic compounds: The roles of compound lipophilicity and cytochrome P-450: The DT-diaphorase-catalyzed reactions. [Link]

• National Institutes of Health. (2024). An Overview of the Current State of Cell Viability Assessment Methods Using OECD Classification. [Link]

• U.S. Food and Drug Administration. (2011). Guidance for Industry Potency Tests for Cellular and Gene Therapy Products. [Link]

• Regulatory Affairs Professionals Society. (2024). FDA drafts two guidances on safety testing for cell and gene therapy products. [Link]

• Bio-Techne. (n.d.). Developing Potency Assays for Cell Therapy Products. [Link]

Sources

• 1. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]
• 2. Why comparing Cell Viability, Proliferation and Apoptosis? [sciencellonline.com]
• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 7-BROMO-1-METHYL-1H-INDAZOLE Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. 7-Bromo-1-methyl-5-nitro-1H-indazole CAS#: [amp.chemicalbook.com]
• 7. 7-Bromo-1-methyl-5-nitro-1H-indazole [chemicalbook.com]
• 8. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. fda.gov [fda.gov]
• 12. researchgate.net [researchgate.net]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. researchgate.net [researchgate.net]
• 15. broadpharm.com [broadpharm.com]
• 16. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - IN [thermofisher.com]
• 18. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 19. CellTiter-Glo® Luminescent Cell Viability Assay [promega.jp]
• 20. promega.com [promega.com]
• 21. promega.com [promega.com]
• 22. Neutral red uptake assay for the estimation of cell viability/cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. qualitybiological.com [qualitybiological.com]
• 25. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 26. 3hbiomedical.com [3hbiomedical.com]
• 27. scientificlabs.co.uk [scientificlabs.co.uk]
• 28. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 29. researchgate.net [researchgate.net]
• 30. tiarisbiosciences.com [tiarisbiosciences.com]

A Senior Application Scientist's Guide to Evaluating the Metabolic Stability of Novel 7-Bromo-1-methyl-5-nitro-1H-indazole Derivatives

Introduction: Navigating the Metabolic Maze in Drug Discovery

In the intricate process of drug discovery, the journey from a promising chemical entity to a viable clinical candidate is fraught with challenges. A primary hurdle is the compound's metabolic fate. A molecule that is metabolized too quickly may fail to achieve therapeutic concentrations, while one that is metabolized too slowly could accumulate and cause toxicity.[1] Therefore, early assessment of metabolic stability—the susceptibility of a compound to biotransformation—is not just a routine check but a critical strategic step.[2][3] This guide provides a comprehensive framework for evaluating and comparing the metabolic stability of novel compounds synthesized from the 7-Bromo-1-methyl-5-nitro-1H-indazole scaffold.

This particular scaffold is of interest due to its inherent chemical features, which present both opportunities for therapeutic design and potential metabolic liabilities. The indazole core is found in numerous bioactive molecules, the bromo-substituent can influence binding and metabolic pathways, and the nitroaromatic group is a well-known pharmacophore that can also be a site of metabolic activation.[4][5][6] Understanding the metabolic interplay of these groups is paramount for guiding medicinal chemistry efforts toward candidates with optimized pharmacokinetic profiles.

This document moves beyond mere protocol recitation. It delves into the causality behind experimental choices, providing the logical framework necessary to design, execute, and interpret metabolic stability studies for this specific chemical class, ensuring that every step is part of a self-validating and robust scientific investigation.

Part 1: The Metabolic Landscape of Nitro-Indazoles

Before designing any experiment, it is crucial to understand the predictable metabolic pathways for the core scaffold. The structure of 7-Bromo-1-methyl-5-nitro-1H-indazole suggests three primary areas of metabolic concern: the indazole ring system, the nitro group, and the bromo substituent.

• Indazole Ring Metabolism: The indazole core, like many heterocyclic systems, is susceptible to oxidation by Cytochrome P450 (CYP) enzymes, which are a major family of drug-metabolizing enzymes.[7] This can lead to the formation of hydroxylated metabolites, which may then undergo further Phase II conjugation reactions.[8]

• Nitroaromatic Bioactivation: The nitro group (NO₂) is a significant metabolic hotspot. It can undergo a multi-step reduction, often catalyzed by nitroreductases or CYP enzymes in low-oxygen environments, to form potentially reactive and toxic intermediates.[4][5][9][10] This bioactivation pathway proceeds from the nitroanion radical to a nitroso intermediate and then to a hydroxylamine derivative, which can covalently bind to macromolecules like proteins, leading to toxicity.[9][10][11]

• Bromoaromatic Metabolism: Aryl halides, including bromoaromatics, are typically metabolized via oxidation of the aromatic ring.[12] This often proceeds through the formation of a reactive arene oxide intermediate, which can then rearrange to form phenols or be detoxified by conjugation with glutathione.[12][13] Debromination is also a possible, though often minor, metabolic pathway.[14]

The interplay of these pathways will determine the overall stability and safety profile of any derivative.

Caption: General workflow for the comparative in vitro metabolic stability assessment.

Part 3: Detailed Experimental Protocols

Scientific integrity demands meticulous and reproducible protocols. The following are standardized procedures for assessing metabolic stability.

Protocol 1: Human Liver Microsome (HLM) Stability Assay

This assay primarily evaluates Phase I metabolism.

A. Reagents and Materials:

• Pooled Human Liver Microsomes (e.g., from a reputable vendor)

• Test Compounds & Control Compounds (10 mM stock in DMSO)

• Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P dehydrogenase)

• Acetonitrile (ACN) with Internal Standard (IS) for reaction termination

• 96-well incubation plates and collection plates

B. Step-by-Step Procedure:

• Prepare Master Mix: In a conical tube on ice, prepare a master mix of phosphate buffer and liver microsomes to a final protein concentration of 0.5 mg/mL.

• Aliquot Master Mix: Add the master mix to the wells of a 96-well plate.

• Initiate Pre-incubation: Add the test compounds to the wells to achieve a final concentration of 1 µM. The final DMSO concentration should be ≤ 0.2%. [15]Gently mix and pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Start the Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells. This is your T=0 time point for calculation purposes, but the first sample is taken immediately.

• Time Course Sampling: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot from the incubation wells to a collection plate containing ice-cold ACN with an internal standard. The ACN serves to precipitate the proteins and quench the reaction.

• Sample Processing: Once all time points are collected, seal the collection plate, vortex thoroughly, and centrifuge at high speed (e.g., 3000g for 15 min) to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to determine the percentage of the parent compound remaining at each time point relative to the T=0 sample.

Protocol 2: Cryopreserved Human Hepatocyte Stability Assay

This assay evaluates both Phase I and Phase II metabolism.

A. Reagents and Materials:

• Cryopreserved Human Hepatocytes (pooled donor)

• Hepatocyte Incubation Medium (e.g., Williams' Medium E)

• Test Compounds & Control Compounds (10 mM stock in DMSO)

• Acetonitrile (ACN) with Internal Standard (IS)

• 96-well incubation plates and collection plates

B. Step-by-Step Procedure:

• Thaw Hepatocytes: Rapidly thaw the cryopreserved hepatocytes in a 37°C water bath according to the supplier's instructions. Gently transfer to pre-warmed incubation medium.

• Determine Cell Viability and Density: Perform a cell count and assess viability (e.g., via Trypan Blue exclusion). Viability should typically be >80%. Adjust the cell density to a final concentration of 0.5 - 1.0 x 10⁶ viable cells/mL.

• Pre-incubation: Aliquot the hepatocyte suspension into a 96-well plate. Add test compounds to a final concentration of 1 µM. Pre-incubate at 37°C in a humidified incubator (5% CO₂) with gentle shaking for 15-30 minutes.

• Time Course Sampling: The addition of the compound marks the start of the incubation. At designated time points (e.g., 0, 15, 30, 60, 120 minutes), transfer an aliquot of the cell suspension to a collection plate containing ice-cold ACN with an internal standard to quench the reaction and lyse the cells.

• Sample Processing & Analysis: Follow steps 6 and 7 from the microsomal protocol above.

Part 4: Data Analysis and Comparative Interpretation

The raw data from the LC-MS/MS analysis must be converted into meaningful pharmacokinetic parameters. The two key metrics are the in vitro half-life (t½) and the intrinsic clearance (CLint). [1] 1. Calculation of Half-Life (t½):

• Plot the natural logarithm (ln) of the percent remaining of the test compound against time.

• The slope of the linear regression of this plot is the elimination rate constant (k).

• t½ = -0.693 / slope

2. Calculation of Intrinsic Clearance (CLint):

• CLint (µL/min/mg protein for microsomes) = (0.693 / t½) * (mL incubation / mg microsomal protein)

• CLint (µL/min/10⁶ cells for hepatocytes) = (0.693 / t½) * (mL incubation / 10⁶ cells)

Comparative Data Table (Hypothetical Data)

To illustrate the utility of this approach, consider the following hypothetical data for derivatives of our parent scaffold compared against standard controls.

Compound ID	Modification from Parent Scaffold	HLM Stability	Hepatocyte Stability
t½ (min)	CLint (µL/min/mg)
CMPD-001	Parent Scaffold	25	27.7
CMPD-002	Nitro (NO₂) → Cyano (CN)	75	9.2
CMPD-003	Bromo (Br) → Hydrogen (H)	22	31.5
Verapamil	Low Clearance Control	> 120	< 5.8
Buspirone	High Clearance Control	< 10	> 69.3

Interpretation of Results

• Parent Scaffold (CMPD-001): This compound shows moderate to high clearance. The shorter half-life in hepatocytes compared to microsomes suggests that both Phase I (CYP) and Phase II enzymes are contributing to its metabolism.

• Impact of Nitro Group (CMPD-002): Replacing the metabolically labile nitro group with a more stable cyano group dramatically increases the half-life and reduces clearance in both systems. This is a strong indicator that nitroreduction is a primary metabolic pathway for this scaffold, a finding that aligns with established knowledge of nitroaromatic metabolism. [4][5]This modification represents a successful strategy to improve metabolic stability.

• Impact of Bromo Group (CMPD-003): Removing the bromo group results in a negligible change in stability. This suggests that metabolism on the bromo-substituted ring is not a major clearance pathway for this particular scaffold, allowing chemists to focus on other parts of the molecule for optimization.

• Controls: The high and low clearance controls behave as expected, validating the integrity of the assay systems.

Conclusion and Strategic Application

This guide outlines a robust, logical framework for the comparative evaluation of metabolic stability for novel derivatives of 7-Bromo-1-methyl-5-nitro-1H-indazole. The hypothetical data clearly demonstrates how systematic structural modifications, when analyzed in well-chosen in vitro systems, can provide unambiguous direction for drug design.

The finding that the nitro group is a major site of metabolism (as shown with CMPD-002) is a critical insight. This allows research teams to focus their efforts on replacing this liability while preserving or enhancing pharmacological activity. The next logical steps in a drug discovery program would be to conduct metabolite identification studies on the less stable compounds to confirm the exact sites of hydroxylation or reduction, and reaction phenotyping to identify the specific CYP isozymes responsible for the observed metabolism. This deeper understanding empowers chemists to design next-generation compounds with superior "drug-like" properties, ultimately accelerating the path to clinical development.

References

• Title: Metabolic Stability Assays Source: WuXi AppTec Lab Testing Division URL
• Title: In Vitro Metabolic Stability Source: Creative Bioarray URL
• Title: Advanced in vitro metabolic stability assays for drug discovery | CRO Services Source: Nuvisan URL
• Title: Mechanisms of Bioactivation, Metabolism and Toxicity and Methods to Synthesize Nitroaromatic Fragments Source: SciELO URL
• Title: Metabolic stability screen for drug discovery using cassette analysis and column switching Source: PubMed URL
• Title: Metabolic Stability Services Source: Eurofins Discovery URL
• Title: Bioactivation and hepatotoxicity of nitroaromatic drugs Source: PubMed URL
• Title: Bioactivation and Hepatotoxicity of Nitroaromatic Drugs Source: Bentham Science Publisher URL
• Title: In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling Source: In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling URL
• Title: Modeling the Bioactivation and Subsequent Reactivity of Drugs Source: PMC - NIH URL
• Title: Bioactivation and Hepatotoxicity of Nitroaromatic Drugs | Request PDF Source: ResearchGate URL
• Title: Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments Source: Springer Nature Experiments URL
• Title: Metabolism of bromobenzene.
• Title: Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID)
• Title: The crystal structure of CYP2E1 complexed with indazole.
• Title: A Researcher's Guide to Comparing the In Vitro Metabolic Stability of Novel Compounds Source: Benchchem URL

• Title: ADME 101: Drug Metabolism Studies – Metabolic Stability Source: YouTube URL: [Link]

• Title: Metabolic Stability Source: Pharma Focus Asia URL
• Title: The metabolism and de-bromination of bromotyrosine in vivo Source: PubMed URL
• Title: Metabolic Stability Assays Source: Merck Millipore URL
• Title: Phase I Metabolism- Oxidation of Aromatic compounds | Medicinal Chemistry Source: Medicinal Chemistry URL
• Title: Metabolism-Guided Selective Androgen Receptor Antagonists: Design, Synthesis, and Biological Evaluation for Activity against Enzalutamide-Resistant Prostate Cancer Source: PMC - NIH URL
• Title: 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 Source: PubChem URL

Sources

• 1. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pharmafocusasia.com [pharmafocusasia.com]
• 4. scielo.br [scielo.br]
• 5. Bioactivation and hepatotoxicity of nitroaromatic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 7-Bromo-1-methyl-5-nitro-1H-indazole | C8H6BrN3O2 | CID 24213811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Study of the Metabolic Profiles of “Indazole-3-Carboxamide” and “Isatin Acyl Hydrazone” (OXIZID) Synthetic Cannabinoids in a Human Liver Microsome Model Using UHPLC-QE Orbitrap MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eurekaselect.com [eurekaselect.com]
• 10. researchgate.net [researchgate.net]
• 11. Modeling the Bioactivation and Subsequent Reactivity of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pharmaxchange.info [pharmaxchange.info]
• 13. Metabolism of bromobenzene. Analytical chemical and structural problems associated with studies of the metabolism of a model aromatic compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The metabolism and de-bromination of bromotyrosine in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

The Indazole Scaffold: A Privileged Core for Kinase Inhibitors and the Critical Imperative of Cross-Reactivity Profiling

A Senior Application Scientist's Guide to Navigating Kinase Inhibitor Selectivity

The indazole core is a cornerstone in modern medicinal chemistry, particularly in the development of targeted kinase inhibitors for oncology.[1][2][3] Its versatile structure allows for strategic functionalization, enabling the fine-tuning of potency and selectivity against a wide array of kinase targets.[1] This guide focuses on the critical importance and practical application of cross-reactivity profiling for kinase inhibitors derived from indazole scaffolds, using illustrative examples to inform researchers, scientists, and drug development professionals on best practices for assessing inhibitor selectivity. While the specific derivative 7-Bromo-1-methyl-5-nitro-1H-indazole serves as a conceptual starting point, this guide will leverage publicly available data on a broader range of indazole-based inhibitors to provide a comprehensive and practical comparison.

The Double-Edged Sword of Kinase Inhibition: Potency vs. Selectivity

Protein kinases are integral to cellular signaling, and their dysregulation is a hallmark of many diseases, most notably cancer.[4][5] This has made them prime targets for therapeutic intervention. However, the high degree of structural conservation within the ATP-binding site of the human kinome presents a significant challenge: achieving selective inhibition.[6] Off-target effects, where an inhibitor binds to and modulates the activity of unintended kinases, can lead to unforeseen toxicities or even antagonistic effects on therapeutic efficacy.[7][8] Therefore, rigorous cross-reactivity profiling is not merely a supplementary exercise but a fundamental necessity in the development of safe and effective kinase inhibitors.[9][10]

Comparative Analysis of Indazole-Based Kinase Inhibitors

To illustrate the varying selectivity profiles within the indazole class, we will compare several well-characterized inhibitors. It is important to note that direct head-to-head kinome-wide data for all these compounds under identical assay conditions is not always publicly available. The following tables synthesize data from various sources to provide a comparative overview.

Compound/Drug	Primary Target(s)	Key Off-Targets (Illustrative)	Cancer Type Application	Reference
Axitinib	VEGFRs, PDGFR, Kit	c-KIT, RET	Renal Cell Carcinoma	[1]
Pazopanib	VEGFRs, PDGFR, Kit	FGFR, c-Kit	Renal Cell Carcinoma, Soft Tissue Sarcoma	[1][3]
Compound 17	Aurora A, Aurora B	-	(Preclinical)	[11]
Compound 21	Aurora B (selective)	-	(Preclinical)	[11]
Compound 30	Aurora A (selective)	-	(Preclinical)	[11]

Note: This table provides a simplified overview. Comprehensive kinome scans would reveal a wider range of lower-affinity interactions.

Understanding the "Why": Causality in Experimental Design for Profiling

A robust assessment of kinase inhibitor selectivity relies on a multi-faceted experimental approach. The choice of methodology is dictated by the stage of drug development and the specific questions being addressed.

Initial Broad Spectrum Screening: Casting a Wide Net

In early-stage discovery, the goal is to rapidly identify the primary targets and major off-targets of a novel compound. Large-scale kinase panels are invaluable for this purpose.

• Rationale: Screening against a large portion of the kinome provides a broad overview of a compound's selectivity at a single concentration. This helps to flag potential liabilities early on.

• Common Techniques:

  • Radiometric Assays (e.g., ³³PanQinase™): A traditional and reliable method that measures the incorporation of radiolabeled phosphate onto a substrate.

  • Luminescence-Based ADP Detection (e.g., ADP-Glo™): A non-radioactive method that quantifies kinase activity by measuring the amount of ADP produced.[12] This platform is highly adaptable for screening diverse kinases.[12]

Quantitative Profiling: Determining Potency and Selectivity

Once initial hits are identified, the next step is to quantify the potency of the inhibitor against both its intended target and key off-targets.

• Rationale: Determining the IC50 (or Ki) values for a range of kinases allows for a quantitative comparison of potency and the calculation of a selectivity score.

• Common Techniques:

  • Dose-Response Curves: Inhibitors are tested across a range of concentrations to determine the IC50 for each kinase of interest.

  • Competition Binding Assays (e.g., KiNativ): These assays measure the ability of a test compound to compete with a known, often broad-spectrum, labeled ligand for binding to the kinase active site.

Cellular Target Engagement: Verifying Action in a Biological Context

Biochemical assays, while essential, do not fully recapitulate the complexities of the cellular environment. Cellular target engagement assays are crucial to confirm that an inhibitor can bind to its intended target within a living cell.

• Rationale: Factors such as cell permeability, efflux pumps, and intracellular ATP concentrations can significantly impact an inhibitor's efficacy. Cellular assays provide a more physiologically relevant measure of target engagement.

• Common Techniques:

  • Cellular Thermal Shift Assay (CETSA): This method assesses target engagement by measuring the change in the thermal stability of a protein upon ligand binding.

  • NanoBRET™ Target Engagement: A bioluminescence resonance energy transfer (BRET)-based assay that allows for the quantitative measurement of inhibitor binding to a specific kinase in living cells.

Experimental Protocols: A Step-by-Step Guide

To ensure scientific integrity, the following are detailed protocols for key kinase profiling experiments.

Protocol 1: Broad Kinase Panel Screening using ADP-Glo™

This protocol outlines a typical workflow for an initial broad-spectrum kinase screen.

• Preparation of Reagents:

  • Prepare a stock solution of the indazole-derived inhibitor in DMSO.

  • Reconstitute and prepare kinase enzyme solutions, substrates, and ATP according to the manufacturer's instructions (e.g., Promega's ADP-Glo™ Kinase Assay).

• Assay Plate Setup:

  • In a 384-well plate, add the kinase reaction buffer.

  • Add the test compound at a fixed concentration (e.g., 1 µM). Include a DMSO-only control (vehicle) and a no-enzyme control.

  • Add the specific kinase to each well.

• Kinase Reaction:

  • Initiate the kinase reaction by adding the ATP and substrate mixture.

  • Incubate the plate at the optimal temperature for the specific kinase (typically 30°C) for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase-based reaction. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each kinase relative to the DMSO control.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol details how to assess whether the inhibitor binds to its target in a cellular context.

• Cell Culture and Treatment:

  • Culture the desired cell line to approximately 80% confluency.

  • Treat the cells with the indazole-derived inhibitor at various concentrations or a single high concentration. Include a vehicle-treated control.

  • Incubate for a sufficient time to allow for cell penetration and target binding (e.g., 1-2 hours).

• Cell Lysis and Heating:

  • Harvest and lyse the cells to release the proteins.

  • Aliquot the cell lysate into PCR tubes.

  • Heat the aliquots across a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

• Protein Precipitation and Quantification:

  • Centrifuge the heated lysates at high speed to pellet the precipitated proteins.

  • Collect the supernatant containing the soluble proteins.

• Analysis by Western Blot or Mass Spectrometry:

  • Analyze the amount of the target kinase remaining in the soluble fraction by Western blotting using a specific antibody.

  • Alternatively, for a proteome-wide analysis, the soluble fractions can be analyzed by mass spectrometry.

• Data Interpretation:

  • A shift in the melting curve to a higher temperature in the presence of the inhibitor indicates that the compound has bound to and stabilized the target protein.

Visualizing the Concepts: Workflows and Pathways

To further clarify these concepts, the following diagrams illustrate a typical kinase inhibitor profiling workflow and a generalized signaling pathway targeted by these compounds.

Caption: A streamlined workflow for kinase inhibitor profiling.

Caption: Inhibition of an RTK signaling pathway.

Conclusion: A Data-Driven Approach to Selectivity

The development of kinase inhibitors based on the indazole scaffold continues to be a promising avenue for targeted therapies.[2][3] However, the success of these endeavors hinges on a deep and early understanding of their cross-reactivity profiles. A multi-pronged approach, combining broad-panel screening with quantitative biochemical and cellular assays, is essential for building a comprehensive selectivity profile. This data-driven strategy not only de-risks clinical development by identifying potential off-target liabilities but also has the potential to uncover new therapeutic opportunities through "polypharmacology".[8] As senior application scientists, it is our responsibility to champion these rigorous profiling strategies to ensure the development of the next generation of safe and effective kinase inhibitors.

References

• Axten, J. M., Medina, J. R., Feng, Y., Shu, A., Romeril, S. P., Grant, S. W., Li, W. H. H., Heerding, D. A., Minthorn, E., Mencken, T., Atkins, C., Liu, Q., Rabindran, S., Kumar, R., Hong, X., Goetz, A., Stanley, T., Taylor, J. D., Sigethy, S. D., … Gampe, R. T. (2012). Discovery of 7-methyl-5-(1-{[3-(trifluoromethyl)phenyl]acetyl}-2,3-dihydro-1H-indol-5-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine (GSK2606414), a potent and selective first-in-class inhibitor of protein kinase R (PKR)-like endoplasmic reticulum kinase (PERK). Journal of Medicinal Chemistry, 55(16), 7193–7207. [Link]

• Huang, C.-C., Lin, C.-C., Chen, K.-T., Chen, Y.-L., Hsu, C.-H., Chang, C.-Y., Juang, B.-Y., & Hsieh, H.-P. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. European Journal of Medicinal Chemistry, 124, 829–844. [Link]

• Ge, H., & Liu, G. (2025). Site-Specific Competitive Kinase Inhibitor Target Profiling Using Phosphonate Affinity Tags. Journal of the American Society for Mass Spectrometry. [Link]

• Kumar, A., Sharma, G., & Singh, P. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 12(7), 1083–1103. [Link]

• Schenone, M., Dancik, V., Wagner, B. K., & Clemons, P. A. (2017). Recent advances in methods to assess the activity of the kinome. F1000Research, 6, 969. [Link]

• MRC PPU. (n.d.). Kinase Profiling Inhibitor Database. Retrieved January 17, 2026, from [Link]

• Elkins, J. M., Fedele, V., Szklarz, M., Abdul-Zani, I., & Knapp, S. (2016). Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases. Cell Chemical Biology, 23(3), 385–395. [Link]

• Kumar, A., Sharma, G., & Singh, P. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry, 12(7), 1083–1103. [Link]

• Wu, P., Nielsen, T. E., & Clausen, M. H. (2016). Trends in kinase drug discovery: targets, indications and inhibitor design. Future Medicinal Chemistry, 8(14), 1647–1650. [Link]

• Baker, Z. A., Thompson, A. R., & Thomas, D. D. (2018). Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation states. Proceedings of the National Academy of Sciences, 115(51), 12971–12976. [Link]

• Reaction Biology. (n.d.). Kinase Panel Screening and Profiling Service. Retrieved January 17, 2026, from [Link]

• Ventura, A. C., & Tirosh, D. R. (2015). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology, 9(1), 83. [Link]

• The Institute of Cancer Research. (2020, March 3). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Retrieved January 17, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Site-Specific Competitive Kinase Inhibitor Target Profiling Using Phosphonate Affinity Tags - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biocev.lf1.cuni.cz [biocev.lf1.cuni.cz]
• 6. shokatlab.ucsf.edu [shokatlab.ucsf.edu]
• 7. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. icr.ac.uk [icr.ac.uk]
• 9. Kinase Profiling Inhibitor Database | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]
• 10. reactionbiology.com [reactionbiology.com]
• 11. Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform [promega.sg]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 7-Bromo-1-methyl-5-nitro-1H-indazole

As researchers and drug development professionals, our work with novel chemical entities demands not only precision in experimentation but also an unwavering commitment to safety and environmental stewardship. The compound 7-Bromo-1-methyl-5-nitro-1H-indazole, a halogenated nitroaromatic derivative, is a prime example of a substance that requires meticulous handling from acquisition to disposal. Its structure inherently signals the need for specialized waste management protocols.

This guide provides an in-depth, procedural framework for the proper disposal of 7-Bromo-1-methyl-5-nitro-1H-indazole, moving beyond mere steps to explain the critical reasoning behind each action. Adherence to these protocols is essential for ensuring laboratory safety, maintaining regulatory compliance, and protecting our environment.

Hazard Identification and Risk Assessment: Understanding the "Why"

Before any disposal procedure can be initiated, a thorough understanding of the compound's hazards is paramount. The chemical structure of 7-Bromo-1-methyl-5-nitro-1H-indazole informs its classification and dictates the necessary precautions.

• Halogenated Organic Compound: The presence of a bromine atom classifies this molecule as a halogenated organic. This is the single most important factor for waste segregation, as co-mingling with non-halogenated waste streams can drastically increase disposal costs and complexity.[1][2][3] Halogenated waste typically requires high-temperature incineration in specialized facilities.[3]

• Nitroaromatic Group: The nitro group (-NO2) on the aromatic ring makes the compound potentially toxic and mutagenic.[4] Nitroaromatic compounds are often resistant to biodegradation and can be environmental pollutants.[4] Furthermore, this group can impart oxidative properties, making it incompatible with strong reducing agents.

• Solid State: The compound is typically a solid powder.[5] This presents an inhalation hazard, necessitating the use of engineering controls like a chemical fume hood during handling to prevent the generation and dispersal of airborne dust.[5][6][7]

Summary of Chemical Properties & Hazards

Property	Value / Information	Rationale & Significance
Chemical Name	7-Bromo-1-methyl-5-nitro-1H-indazole	N/A
Molecular Formula	C₈H₆BrN₃O₂	N/A
Classification	Halogenated Organic, Nitroaromatic	Dictates waste stream segregation and disposal method (incineration).[3][8]
Physical State	Solid Powder	Poses an inhalation risk; requires handling in a fume hood.[5]
Primary Hazards	Acute Toxicity (potential), Eye/Skin Irritation, Environmental Hazard	Requires use of comprehensive Personal Protective Equipment (PPE).
Incompatibilities	Strong oxidizing agents, Strong acids, Strong bases.[7]	Must be stored and disposed of separately from these materials to prevent hazardous reactions.[8]

Pre-Disposal Safety Protocols: Engineering and Personal Protection

Safe disposal begins with safe handling. The following controls are mandatory when working with or preparing 7-Bromo-1-methyl-5-nitro-1H-indazole for disposal.

Engineering Controls

All handling of the solid compound or its solutions, including weighing, transfer, and addition to a waste container, must be performed within a certified chemical fume hood.[1][9] This is a non-negotiable control measure to minimize the risk of inhalation.[6] An eyewash station and safety shower must be readily accessible.[6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required to prevent dermal, ocular, and respiratory exposure.

• Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles.

• Hand Protection: Chemically resistant gloves, such as nitrile, must be worn. Always inspect gloves for integrity before use and wash hands thoroughly after removal.[10]

• Body Protection: A flame-resistant lab coat must be worn and fully fastened.

• Respiratory Protection: While engineering controls are the primary defense, a NIOSH-approved respirator may be required for spill cleanup or if there's a failure in ventilation. Consult your institution's Environmental Health & Safety (EHS) department.

The Disposal Workflow: A Step-by-Step Procedural Guide

The following workflow provides a systematic approach to ensure that 7-Bromo-1-methyl-5-nitro-1H-indazole is managed and disposed of in a manner that is safe, compliant, and environmentally responsible.

Step 1: Waste Classification and Segregation

• Classify the Waste: All waste containing 7-Bromo-1-methyl-5-nitro-1H-indazole, whether it is pure unused material, contaminated labware, or solutions, must be classified as Halogenated Organic Hazardous Waste .

• Segregate at the Source: This is the most critical step.

  • DO collect this waste in a designated "Halogenated Organic Waste" container.

  • DO NOT mix with non-halogenated organic waste (e.g., acetone, methanol, hexanes). Doing so contaminates the entire volume, forcing it all to be treated as more expensive halogenated waste.[2]

  • DO NOT mix with aqueous waste, acids, bases, or oxidizers.[8] Incompatible materials can cause dangerous chemical reactions.

Step 2: Containerization and Labeling

• Select an Appropriate Container: Use a container made of a material compatible with the waste, typically a high-density polyethylene (HDPE) carboy or a glass bottle for solutions.[11] The container must be in good condition, free of leaks or cracks, and have a secure, tight-fitting screw cap.[12]

• Label the Container Immediately: As soon as the first drop of waste is added, the container must be labeled.[1] The label must include:

  • The words "HAZARDOUS WASTE "

  • The full chemical name: "7-Bromo-1-methyl-5-nitro-1H-indazole "

  • List all other constituents and their approximate percentages.

  • The relevant hazard characteristics (e.g., Toxic, Flammable if in a flammable solvent).

  • The name of the principal investigator and the laboratory location.

Step 3: Waste Accumulation and Storage

• Safe Transfer: All additions of waste to the container must occur within a chemical fume hood. Use a funnel to prevent spillage on the exterior of the container.

• Keep Container Closed: The waste container must remain tightly sealed at all times except when waste is being added.[1][10][12] This prevents the release of volatile organic compounds (VOCs) and protects the lab atmosphere.

• Do Not Overfill: Never fill a waste container beyond 90% of its capacity to allow for vapor expansion.[11]

• Store in a Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA, which should be at or near the point of generation.[1] The SAA must be under the control of the laboratory personnel. The container should be kept in secondary containment (e.g., a spill tray) to contain any potential leaks.[1][13]

Step 4: Final Disposal

• Request Pickup: Once the waste container is 90% full, or if the project is complete, arrange for disposal through your institution's EHS department. They will coordinate with a licensed hazardous waste transporter.

• Cradle-to-Grave Responsibility: Under the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA), the waste generator (your institution) is responsible for the hazardous waste from its generation until its ultimate, safe disposal.[14] This underscores the importance of using only certified disposal facilities.

// Nodes start [label="Waste Generation\n(Contains 7-Bromo-1-methyl-5-nitro-1H-indazole)", fillcolor="#FFFFFF", shape=ellipse]; classify [label="Step 1: Classify Waste", fillcolor="#FBBC05"]; is_halogenated [label="Does it contain Bromine?", shape=diamond, fillcolor="#FFFFFF"]; halogenated_stream [label="Designate as:\n'Halogenated Organic Hazardous Waste'", fillcolor="#EA4335", fontcolor="#FFFFFF"]; segregate [label="Step 2: Segregate Waste", fillcolor="#FBBC05"]; segregate_actions [label="Store Separately From:\n- Non-Halogenated Organics\n- Acids & Bases\n- Oxidizers", shape=record, fillcolor="#FFFFFF"]; containerize [label="Step 3: Containerize & Label", fillcolor="#FBBC05"]; container_specs [label="Use compatible, sealed container (HDPE).\nLabel with 'Hazardous Waste' & all contents.", shape=record, fillcolor="#FFFFFF"]; store [label="Step 4: Accumulate & Store", fillcolor="#FBBC05"]; store_specs [label="Store in designated SAA.\nUse secondary containment.\nKeep container closed.", shape=record, fillcolor="#FFFFFF"]; dispose [label="Step 5: Final Disposal", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=ellipse]; ehs_pickup [label="Arrange for pickup by licensed\nhazardous waste contractor via EHS.", fillcolor="#FFFFFF"];

// Edges start -> classify; classify -> is_halogenated; is_halogenated -> halogenated_stream [label=" Yes "]; halogenated_stream -> segregate; segregate -> segregate_actions; segregate_actions -> containerize; containerize -> container_specs; container_specs -> store; store -> store_specs; store_specs -> dispose; dispose -> ehs_pickup; } axdot Caption: Decision workflow for the disposal of 7-Bromo-1-methyl-5-nitro-1H-indazole.

Protocol for Decontaminating Empty Containers

The original reagent bottle that held 7-Bromo-1-methyl-5-nitro-1H-indazole must be decontaminated before it can be disposed of as regular solid waste.

• Initial Rinse: In a chemical fume hood, rinse the empty container three times with a suitable organic solvent (e.g., acetone or ethanol).

• Collect Rinsate: Each rinse must be collected and transferred into your active Halogenated Organic Hazardous Waste container. This rinsate is now considered hazardous waste.

• Deface the Label: Completely obscure or remove the original manufacturer's label on the empty, triple-rinsed container.

• Final Disposal: Dispose of the decontaminated container in the appropriate laboratory glass or solid waste receptacle, as per your institution's guidelines.

By internalizing not just the "how" but the "why" of these procedures, you contribute to a culture of safety and responsibility. The chemical nature of 7-Bromo-1-methyl-5-nitro-1H-indazole demands this level of diligence, ensuring that its utility in advancing science does not come at the cost of safety or environmental integrity.

References

• 5-Nitro-1H-indazole - SAFETY DATA SHEET. (n.d.). Santa Cruz Biotechnology.
• How to Safely Handle Dangerous Substances in the Workplace. (2022, March 29). OSHA.com.
• Halogenated Solvents in Laboratories. (n.d.). Temple University, Environmental Health and Radiation Safety.
• SAFETY DATA SHEET Amersham™ Protran™ 0.45 µm NC. (2016, January 28). Carl ROTH.
• 7-Bromo-1H-indazole Product Information. (n.d.). BLD Pharm.
• Material Safety Data Sheet - 5-Nitroindazole, p.a. (n.d.). Cole-Parmer.
• Synthetic routes for the preparation of 5-nitroindazole derivatives. (n.d.). ResearchGate.
• Chemical Hazards and Toxic Substances - Overview. (n.d.). Occupational Safety and Health Administration (OSHA).
• 6-Bromo-1-methyl-1H-indazole - SAFETY DATA SHEET. (2012, May 8). Fisher Scientific.
• Guidelines for Solvent Waste Recycling and Disposal. (2022, January 19). Hazardous Waste Experts.
• Hazardous Waste. (n.d.). US Environmental Protection Agency (EPA).
• Learn the Basics of Hazardous Waste. (2025, March 24). US Environmental Protection Agency (EPA).
• Hazardous Waste Segregation. (2016, April 15). Bucknell University.
• Hazardous Waste and Disposal. (n.d.). American Chemical Society.
• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. (n.d.). Vector Solutions.
• The Complete Beginners Guide to Chemical Disposal. (2022, April 15). Goodway Technologies.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
• OSHA Rules for Hazardous Chemicals. (2025, December 16). DuraLabel.
• Nitroaromatic Compounds, from Synthesis to Biodegradation. (n.d.). National Institutes of Health (NIH).
• SAFETY DATA SHEET 5-Bromo-1H-indazole. (2023, September 5). Fisher Scientific.
• 7-Bromo-1-methyl-indazole acts as a reagent... (n.d.). ChemDad.

Sources

• 1. campusoperations.temple.edu [campusoperations.temple.edu]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. bucknell.edu [bucknell.edu]
• 4. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. fishersci.com [fishersci.com]
• 8. nipissingu.ca [nipissingu.ca]
• 9. fishersci.com [fishersci.com]
• 10. osha.com [osha.com]
• 11. ethz.ch [ethz.ch]
• 12. goodway.com [goodway.com]
• 13. connmaciel.com [connmaciel.com]
• 14. epa.gov [epa.gov]